Technical Documentation Center

4(1H)-Pyridinethione, 1-methyl- Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4(1H)-Pyridinethione, 1-methyl-

Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Physicochemical Properties and Structural Characteristics of 1-Methyl-4(1H)-pyridinethione

For Researchers, Scientists, and Drug Development Professionals Abstract 1-Methyl-4(1H)-pyridinethione, a methylated derivative of 4-thiopyridine, is a compound of significant interest in medicinal chemistry and material...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Methyl-4(1H)-pyridinethione, a methylated derivative of 4-thiopyridine, is a compound of significant interest in medicinal chemistry and materials science. Its unique electronic and structural properties make it a versatile building block for novel therapeutic agents and functional materials. This guide provides a comprehensive overview of the available data on 1-methyl-4(1H)-pyridinethione, focusing on its synthesis, physicochemical properties, and a detailed analysis of its anticipated solid-state structure. In the absence of a publicly available crystal structure for the title compound, a comparative structural analysis with a closely related isomer is presented to offer insights into its potential crystallographic features.

Introduction: The Significance of 1-Methyl-4(1H)-pyridinethione

Pyridinethione derivatives are a class of heterocyclic compounds that have garnered considerable attention due to their diverse biological activities and coordination chemistry. The introduction of a methyl group at the nitrogen atom, as in 1-methyl-4(1H)-pyridinethione, significantly influences the molecule's polarity, solubility, and metabolic stability, making it a key scaffold in drug design. Furthermore, the thione group provides a soft donor site for coordination with metal ions, leading to applications in catalysis and materials science. Understanding the fundamental physicochemical properties and, crucially, the three-dimensional arrangement of molecules in the solid state is paramount for the rational design of new drugs and materials based on this scaffold.

Physicochemical Properties

A summary of the key physicochemical properties of 1-methyl-4(1H)-pyridinethione is presented in Table 1. These properties are essential for its handling, formulation, and for predicting its behavior in various chemical and biological systems.

PropertyValueSource
Molecular Formula C6H7NS[1][2]
Molecular Weight 125.19 g/mol [1]
CAS Registry Number 6887-59-8[1][2]
Appearance Not specified in searches
Melting Point Not specified in searches
Boiling Point Not specified in searches
Enthalpy of Sublimation (ΔsubH) 188.30 ± 9.20 kJ/mol at 452.50 K[1]
Enthalpy of Vaporization (ΔvapH°) 172.00 ± 8.40 kJ/mol[1]
Ionization Energy 7.54 ± 0.02 eV / 7.60 ± 0.03 eV[1]
LogP (Octanol/Water Partition Coefficient) 1.755 (Crippen Method)[1]

Synthesis and Molecular Structure

The synthesis of 1-methyl-4(1H)-pyridinethione typically involves the methylation of 4-thiopyridine. A common synthetic route involves the reaction of 4-methoxypyridine with methyl iodide, which can lead to the formation of both the N-methylpyridinium iodide and the desired 1-methyl-4-pyridone. Subsequent thionation would yield 1-methyl-4(1H)-pyridinethione. The choice of solvent can influence the reaction pathway, with some solvents favoring the formation of the pyridone derivative.[3]

The molecular structure of 1-methyl-4(1H)-pyridinethione is characterized by a pyridyl ring with a methyl group attached to the nitrogen atom and a thione group at the 4-position. The molecule exists in a tautomeric equilibrium between the thione and thiol forms, although the thione form is generally considered to be the more stable tautomer in the solid state for related pyridinethiones.

Crystallographic Analysis: A Comparative Approach

As of the compilation of this guide, a publicly accessible Crystallographic Information File (CIF) or a complete, refined crystal structure of 1-methyl-4(1H)-pyridinethione could not be located in major crystallographic databases such as the Cambridge Structural Database (CSD) and the Crystallography Open Database (COD).

To provide valuable structural insights for researchers, a comparative analysis is presented using the known crystal structure of a closely related isomer, 6-methylpyridine-2(1H)-thione . This molecule shares the same molecular formula (C6H7NS) and features a methylated pyridinethione core, making it a reasonable model for predicting the potential solid-state behavior of 1-methyl-4(1H)-pyridinethione.

Crystal Structure of 6-Methylpyridine-2(1H)-thione

The crystal structure of 6-methylpyridine-2(1H)-thione has been determined and reveals several key features that may be extrapolated to its 4-thione isomer.[4]

Table 2: Crystallographic Data for 6-Methylpyridine-2(1H)-thione [4]

ParameterValue
Chemical Formula C6H7NS
Molecular Weight 125.19
Crystal System Monoclinic
Space Group P2₁/c
a (Å) 7.4608 (15)
b (Å) 14.902 (3)
c (Å) 11.665 (2)
β (°) 94.85 (3)
Volume (ų) 1292.3 (4)
Z 8

Data collected at 295 K using Mo Kα radiation.

In the crystal structure of 6-methylpyridine-2(1H)-thione, there are two unique molecules in the asymmetric unit.[4] Both molecules adopt the thione tautomeric form, which is evidenced by the C–S bond lengths of 1.694(3) Å and 1.700(2) Å.[4] These values are significantly shorter than a typical C–S single bond, indicating double bond character.

A prominent feature of the crystal packing is the formation of centrosymmetric cyclic dimers through intermolecular N–H···S hydrogen bonds.[4] These interactions are a common motif in pyridinethione structures and are likely to be a key factor in the crystal packing of 1-methyl-4(1H)-pyridinethione as well. Additionally, C–H(methyl)···S interactions contribute to the formation of a three-dimensional network.[4]

Predicted Structural Features of 1-Methyl-4(1H)-pyridinethione

Based on the analysis of its isomer, we can hypothesize the following structural characteristics for 1-methyl-4(1H)-pyridinethione in the solid state:

  • Tautomeric Form: It is highly probable that the molecule will exist in the thione form in the crystalline state.

  • Intermolecular Interactions: Due to the presence of the N-H proton and the sulfur atom, strong N–H···S hydrogen bonding is expected to be a dominant feature in the crystal packing, likely leading to the formation of dimers or chains.

  • π-π Stacking: The aromatic nature of the pyridyl ring suggests that π-π stacking interactions between adjacent molecules may also play a role in stabilizing the crystal lattice.

  • Molecular Planarity: The pyridinethione ring is expected to be essentially planar.

Experimental Protocols: A General Approach to Crystallization

For researchers aiming to obtain single crystals of 1-methyl-4(1H)-pyridinethione suitable for X-ray diffraction analysis, the following general protocol can be employed. The key is to explore a range of solvents and crystallization techniques to find the optimal conditions.

Step-by-Step Crystallization Methodology:

  • Purification: Ensure the compound is of high purity (>98%), as impurities can significantly hinder crystallization. Recrystallization or column chromatography may be necessary.

  • Solvent Screening:

    • Select a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane).

    • Test the solubility of the compound in each solvent at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but show limited solubility at room temperature.

  • Crystallization Techniques:

    • Slow Evaporation: Dissolve the compound in a suitable solvent in a loosely covered vial and allow the solvent to evaporate slowly over several days.

    • Slow Cooling: Prepare a saturated solution of the compound in a suitable solvent at an elevated temperature and allow it to cool slowly to room temperature, and then potentially to a lower temperature (e.g., 4 °C).

    • Vapor Diffusion: Place a concentrated solution of the compound in a small vial. Place this vial inside a larger, sealed container that contains a more volatile solvent in which the compound is insoluble (the "anti-solvent"). The anti-solvent will slowly diffuse into the compound's solution, reducing its solubility and promoting crystallization.

    • Solvent Layering: Carefully layer a less dense solvent in which the compound is soluble on top of a denser solvent in which it is insoluble. The compound is dissolved in the top layer, and crystals may form at the interface.

Visualization of Potential Intermolecular Interactions

The following diagram, generated using the DOT language, illustrates a hypothetical hydrogen-bonded dimer of 1-methyl-4(1H)-pyridinethione, a plausible interaction based on the known structure of its isomer.

Caption: Hypothetical N-H···S hydrogen-bonded dimer of 1-methyl-4(1H)-pyridinethione.

Conclusion and Future Outlook

1-Methyl-4(1H)-pyridinethione is a molecule with significant potential in various scientific domains. While comprehensive physicochemical data is available, the absence of a publicly available, refined crystal structure represents a notable knowledge gap. The determination of its solid-state structure through single-crystal X-ray diffraction would be a valuable contribution to the field, enabling a deeper understanding of its intermolecular interactions and providing a solid foundation for future molecular modeling and drug design efforts. The comparative analysis with 6-methylpyridine-2(1H)-thione offers a strong basis for predicting its structural behavior and guiding crystallization experiments.

References

  • J-GLOBAL. 1-Methylpyridine-4(1H)-thione | Chemical Substance Information. Available from: [Link]

  • Cheméo. 4(1H)-Pyridinethione,1-methyl-. Available from: [Link]

  • NIST. 4(1H)-Pyridinethione,1-methyl-. In: NIST Chemistry WebBook [Internet]. Available from: [Link]

  • Chemical Substance Information. 2(1H)-Pyridinethione, 1-methyl-4-(methylthio)-. Available from: [Link]

  • PMC. 6-Methylpyridine-2(1H)-thione. Available from: [Link]

  • PubMed. Synthesis, crystal structure and cytotoxic activity of novel 5-methyl-4-thiopyrimidine derivatives. Available from: [Link]

  • NIST. 1-Methyl-4(1H)-pyridinone. In: NIST Chemistry WebBook [Internet]. Available from: [Link]

  • ResearchGate. 1-(Pyridin-4-yl)-4-thiopyridine (PTP) in the crystalline state – pure PTP and a cocrystal and salt. Available from: [Link]

  • PubChem. 4-(Methylthio)pyridine. Available from: [Link]

  • Scite.ai. 1-(Pyridin-4-yl)-4-thiopyridine (PTP) in the crystalline state – pure PTP and a cocrystal and salt. Available from: [Link]

  • precisionFDA. 4-THIOPYRIDINE. Available from: [Link]

  • ResearchGate. Scheme 1. Synthesis of pyridinium or/and pyridinone. (a) MeI, rt or.... Available from: [Link]

Sources

Exploratory

An In-depth Technical Guide to the ¹H and ¹³C NMR Chemical Shift Assignments for 1-methyl-4-pyridinethione

Abstract This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shift assignments for 1-methyl-4-pyridinethione. In the absence of a complete, publicly availabl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) chemical shift assignments for 1-methyl-4-pyridinethione. In the absence of a complete, publicly available experimental spectrum for this specific molecule, this guide utilizes established principles of NMR spectroscopy, density functional theory (DFT) predictions from the literature, and comparative data from analogous structures to provide a robust and well-reasoned set of predicted assignments. This document is intended for researchers, scientists, and professionals in drug development who are working with or may encounter this and related heterocyclic thiones. A detailed, self-validating experimental protocol for acquiring high-quality NMR spectra for this class of compounds is also presented.

Introduction and Significance

1-methyl-4-pyridinethione is a heterocyclic compound of interest in medicinal chemistry and materials science. As a derivative of pyridine, it possesses a unique electronic structure arising from the interplay between the aromatic ring, the electron-donating N-methyl group, and the electron-withdrawing thiocarbonyl group. Understanding the precise electronic environment of each nucleus within the molecule is crucial for predicting its reactivity, intermolecular interactions, and potential biological activity.

Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled tool for elucidating the structure and electronic properties of organic molecules in solution. The chemical shift of a nucleus in an NMR spectrum is exquisitely sensitive to its local electronic environment. Therefore, the accurate assignment of ¹H and ¹³C NMR spectra provides invaluable insights into the molecule's structure and behavior.

This guide will delve into the theoretical basis for the predicted chemical shifts of 1-methyl-4-pyridinethione, offering a detailed rationale for the assignment of each proton and carbon nucleus.

Theoretical Principles and Structural Considerations

The chemical shifts in 1-methyl-4-pyridinethione are primarily influenced by a combination of electronic effects:

  • Aromaticity and Ring Current: The pyridine ring exhibits aromatic character, leading to a deshielding effect on the ring protons, causing them to resonate at a lower field (higher ppm) in the ¹H NMR spectrum.

  • Inductive and Mesomeric Effects: The nitrogen atom and the sulfur atom of the thiocarbonyl group are highly electronegative, exerting an electron-withdrawing inductive effect (-I) on the adjacent carbon atoms. The thiocarbonyl group also exhibits a significant mesomeric effect (-M), delocalizing electron density from the ring.

  • N-Methylation: The methyl group attached to the nitrogen atom is electron-donating (+I effect), which slightly shields the nitrogen and influences the overall electron distribution in the ring.

The interplay of these effects results in a distinct pattern of chemical shifts for the protons and carbons in the molecule.

Caption: Molecular structure of 1-methyl-4-pyridinethione with IUPAC numbering.

Predicted ¹H and ¹³C NMR Chemical Shift Assignments

Due to the limited availability of complete experimental NMR data for 1-methyl-4-pyridinethione in the public domain, the following assignments are based on established chemical shift theory, analysis of spectral data for analogous compounds such as N-methyl-4-pyridone and various pyridine derivatives, and DFT-based predictions from related studies.[1][2]

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show three distinct signals in the aromatic region and one signal in the aliphatic region.

Proton Assignment Predicted Chemical Shift (δ, ppm) Predicted Multiplicity Predicted Coupling Constant (J, Hz) Rationale for Assignment
H-2, H-68.0 - 8.2Doublet (d)~7-8These protons are adjacent to the electron-withdrawing nitrogen atom, leading to significant deshielding and a downfield chemical shift. They are coupled to the H-3 and H-5 protons, respectively.
H-3, H-57.2 - 7.4Doublet (d)~7-8These protons are further from the nitrogen but are still influenced by the aromatic ring current. They are coupled to the H-2 and H-6 protons, respectively.
N-CH₃3.8 - 4.0Singlet (s)-The methyl protons are attached to the nitrogen atom and are expected to resonate in this region. The singlet multiplicity is due to the absence of adjacent protons.
Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum is predicted to exhibit four signals for the aromatic carbons and one for the methyl carbon.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Rationale for Assignment
C-4 (C=S)190 - 200The thiocarbonyl carbon is highly deshielded due to the double bond to the electronegative sulfur atom and its direct involvement in the aromatic system's resonance, resulting in a significant downfield shift.
C-2, C-6140 - 145These carbons are adjacent to the nitrogen atom and are deshielded due to its inductive effect.
C-3, C-5125 - 130These carbons are further from the nitrogen and the thiocarbonyl group, experiencing less deshielding compared to C-2/C-6.
N-CH₃40 - 45The methyl carbon attached to the nitrogen is expected in the aliphatic region of the spectrum.

Experimental Protocol for NMR Data Acquisition

To obtain high-quality ¹H and ¹³C NMR spectra of 1-methyl-4-pyridinethione, the following detailed protocol is recommended. This protocol is designed to be self-validating, ensuring accurate and reproducible results.

Sample Preparation
  • Solvent Selection: Choose a deuterated solvent in which the compound is sufficiently soluble (e.g., CDCl₃, DMSO-d₆, or CD₃OD). The choice of solvent can influence chemical shifts, so it should be reported with the data.[3]

  • Concentration: Prepare a solution of approximately 5-10 mg of 1-methyl-4-pyridinethione in 0.6-0.7 mL of the chosen deuterated solvent.

  • Internal Standard: Add a small amount of an internal standard, such as tetramethylsilane (TMS), for referencing the chemical shifts to 0 ppm.

  • Filtration: If any particulate matter is present, filter the solution through a small plug of glass wool into a clean, dry 5 mm NMR tube.

NMR Spectrometer Setup and Data Acquisition

The following parameters are recommended for a 400 MHz NMR spectrometer.

Workflow for NMR Data Acquisition cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing Solvent Select Deuterated Solvent Dissolve Dissolve Compound Solvent->Dissolve Standard Add Internal Standard (TMS) Dissolve->Standard Filter Filter into NMR Tube Standard->Filter Tune Tune and Shim Spectrometer Filter->Tune H1_acq Acquire ¹H Spectrum Tune->H1_acq C13_acq Acquire ¹³C Spectrum H1_acq->C13_acq D2_acq Acquire 2D Spectra (COSY, HSQC, HMBC) C13_acq->D2_acq FT Fourier Transform D2_acq->FT Phase Phase Correction FT->Phase Baseline Baseline Correction Phase->Baseline Reference Reference to TMS Baseline->Reference Integrate Integrate ¹H Peaks Reference->Integrate Assign Assign Peaks Integrate->Assign

Caption: A generalized workflow for acquiring and processing NMR data.

¹H NMR Acquisition Parameters:

  • Pulse Program: A standard single-pulse experiment (e.g., zg30 on Bruker instruments).

  • Spectral Width: Approximately 16 ppm, centered around 6 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 16 to 64, depending on the sample concentration.

  • Temperature: 298 K.

¹³C NMR Acquisition Parameters:

  • Pulse Program: A proton-decoupled single-pulse experiment (e.g., zgpg30 on Bruker instruments).

  • Spectral Width: Approximately 220 ppm, centered around 100 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as the ¹³C nucleus is less sensitive.

  • Temperature: 298 K.

Data Processing and Analysis
  • Fourier Transformation: Apply an exponential window function followed by Fourier transformation to convert the free induction decay (FID) into a frequency-domain spectrum.

  • Phase and Baseline Correction: Manually phase the spectrum and apply an automatic baseline correction.

  • Referencing: Calibrate the spectrum by setting the TMS signal to 0.00 ppm.

  • Peak Picking and Integration: Identify all peaks and integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

  • Assignment: Assign the peaks based on their chemical shifts, multiplicities, and integration values, supported by 2D NMR experiments (COSY, HSQC, HMBC) if necessary for unambiguous assignment.

Conclusion

This technical guide provides a detailed prediction and rationale for the ¹H and ¹³C NMR chemical shift assignments of 1-methyl-4-pyridinethione. While experimental verification is always the gold standard, the principles and comparative data presented here offer a solid foundation for the interpretation of NMR spectra for this compound and its analogs. The provided experimental protocol outlines a robust methodology for obtaining high-quality NMR data, which will be invaluable for researchers synthesizing and characterizing this and similar heterocyclic thiones. This work underscores the power of combining theoretical knowledge with empirical data from related structures to advance our understanding of molecular properties.

References

  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

  • Gajeles, G., Kim, S. M., Yoo, J.-C., Lee, K.-K., & Lee, S. H. (2020). Recyclable Anhydride Catalyst for H2O2 Oxidation: N-oxidation of Pyridine Derivatives. RSC Advances, 10(58), 35237–35244. [Link]

  • Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics, 29(9), 2176–2179. [Link]

  • Shunmugam, R., & Sathyanarayana, D. N. (1985). 13C and 1H NMR study of complexes of 2-pyridinethione and 4-pyridinethione with Zn(II), Cd(II) and Hg(II) halides. Journal of Coordination Chemistry, 14(1), 27–32. [Link]

  • Katritzky, A. R., & Lagowski, J. M. (1967). The Principles of Heterocyclic Chemistry. Academic Press.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.

Sources

Foundational

Mechanism of thione-thiol tautomerism in 4(1H)-Pyridinethione, 1-methyl-

An In-Depth Technical Guide to the Thione-Thiol Tautomerism of 1-Methyl-4(1H)-Pyridinethione Introduction Tautomerism, the dynamic equilibrium between two or more interconvertible structural isomers, is a cornerstone of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Thione-Thiol Tautomerism of 1-Methyl-4(1H)-Pyridinethione

Introduction

Tautomerism, the dynamic equilibrium between two or more interconvertible structural isomers, is a cornerstone of modern organic chemistry. This phenomenon profoundly influences the physicochemical properties, reactivity, and biological activity of molecules, making its study indispensable in fields like medicinal chemistry and materials science.[1][2] Among the various types of tautomerism, the thione-thiol equilibrium in heterocyclic systems represents a particularly significant class due to its prevalence in bioactive compounds.

This guide provides a comprehensive technical examination of the thione-thiol tautomerism in a specific, yet illustrative, model system: 1-methyl-4(1H)-pyridinethione . By methylating the ring nitrogen, this compound precludes the N-H proton transfer seen in its parent, 4-pyridinethione, thereby isolating the core thione-thiol equilibrium. As a Senior Application Scientist, my objective is to dissect this mechanism not merely as a theoretical curiosity but as a practical case study. We will explore the fundamental principles governing the tautomeric balance, the robust experimental and computational methodologies used for its characterization, and the critical implications of this equilibrium for drug discovery and development professionals.

Chapter 1: The Tautomeric Equilibrium in 1-Methyl-4(1H)-Pyridinethione

The tautomerism in 1-methyl-4(1H)-pyridinethione involves the migration of a proton between the exocyclic sulfur atom and the ring nitrogen's implicit positive charge in the aromatic thiol form, resulting in two distinct isomers: the thione form and the thiol form.

  • Thione Tautomer: 1-methyl-1,4-dihydropyridine-4-thione. This form contains a carbon-sulfur double bond (C=S) and possesses a non-aromatic, diene-like ring system.

  • Thiol Tautomer: 4-mercapto-1-methylpyridinium. This isomer features a carbon-sulfur single bond with a proton on the sulfur (S-H) and a fully aromatic pyridinium ring.

Extensive theoretical and experimental studies on analogous pyridinethione systems have established that the thione form is the thermodynamically favored tautomer in the solid state and in the majority of solvents.[3][4][5] This preference arises from a delicate balance between two competing electronic effects: the thioamide resonance stabilization within the thione form and the aromatic stabilization of the pyridinium ring in the thiol form.[6] While aromaticity provides significant stabilization for the thiol, computational and spectroscopic data consistently indicate that the energetic favorability of the thione structure, bolstered by its high polarity, generally predominates.[6][7]

Caption: Thione-thiol equilibrium in 1-methyl-4(1H)-pyridinethione.

Chapter 2: Factors Governing the Tautomeric Landscape

The position of the tautomeric equilibrium (Kt) is not fixed; it is highly sensitive to the molecular environment. Understanding these influences is critical for predicting and controlling the behavior of the molecule in different applications, from reaction chemistry to biological assays.

Solvent Effects

The choice of solvent is arguably the most potent external factor influencing the thione-thiol balance. The underlying principle is the differential solvation of the two tautomers, which differ significantly in polarity.

  • Polarity: The thione form possesses a much larger dipole moment than the thiol form due to the charge separation inherent in the C=S bond and the non-aromatic ring.[6] Consequently, polar solvents (e.g., water, DMSO, ethanol) preferentially stabilize the thione tautomer through dipole-dipole interactions, shifting the equilibrium significantly in its favor.[5][8] In contrast, non-polar, aprotic solvents (e.g., cyclohexane, carbon tetrachloride) provide less stabilization for the polar thione, which can lead to a relative increase in the thiol population, although the thione often remains dominant.[6][8]

  • Hydrogen Bonding: Protic solvents, particularly those that are effective hydrogen bond donors like water and alcohols, can form strong hydrogen bonds with the sulfur atom of the C=S group. This interaction provides an additional layer of stabilization for the thione tautomer.[8]

SolventDielectric Constant (ε)Expected Predominant TautomerRationale
Water80.1Thione High polarity and strong H-bonding capacity strongly favor the thione.[8]
Ethanol24.5Thione Polar, protic solvent stabilizes the thione form.[8]
Dichloromethane9.1Thione Moderately polar solvent favors the more polar thione tautomer.[6]
Chloroform4.8Thione Primarily favors the thione, though less overwhelmingly than polar protic solvents.[8]
Cyclohexane2.0Thione (with potential for increased Thiol)Low polarity reduces stabilization of the thione; the thiol population is expected to be highest here.[5][6]
pH Dependence

In aqueous solutions, pH plays a crucial role. While the thione form is largely unaffected by moderate pH changes, the thiol form contains an acidic S-H proton. In alkaline conditions, this proton can be abstracted to form a thiolate anion. According to Le Châtelier's principle, the removal of the thiol tautomer via deprotonation will pull the equilibrium from the thione side towards the thiol/thiolate side. This is a critical consideration in physiological environments and for formulation development.

Chapter 3: Experimental Methodologies for Tautomer Analysis

A multi-faceted spectroscopic approach is essential for the unambiguous characterization of the tautomeric equilibrium. Each technique provides a unique piece of the structural puzzle.

Protocol 3.1: UV-Vis Spectroscopic Analysis

Principle: This technique exploits the differences in the electronic structures of the tautomers. The conjugated, non-aromatic thione and the aromatic thiol have distinct chromophores that absorb light at different wavelengths. By monitoring solvatochromic shifts (changes in absorption maxima with solvent polarity), one can infer the position of the equilibrium.

Step-by-Step Methodology:

  • Stock Solution Preparation: Prepare a concentrated stock solution of 1-methyl-4(1H)-pyridinethione in a volatile solvent like methanol or acetonitrile.

  • Solvent Series: Prepare a series of volumetric flasks containing solvents of varying polarity (e.g., cyclohexane, dichloromethane, acetonitrile, ethanol, water).

  • Sample Preparation: Add a small, precise aliquot of the stock solution to each flask and dilute to the mark to achieve a final concentration in the micromolar range (e.g., 10-50 µM). Ensure complete dissolution.

  • Spectra Acquisition: Record the UV-Vis absorption spectrum for each solution from approximately 200 nm to 400 nm using a dual-beam spectrophotometer, with the pure solvent as a reference.

  • Data Analysis: Compare the absorption maxima (λmax) and molar absorptivity across the solvent series. A significant shift in λmax or changes in the spectral shape are indicative of a shift in the tautomeric equilibrium.

UVVis_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_analysis Data Analysis A Prepare Stock Solution (e.g., in MeCN) B Aliquot into Solvent Series (Cyclohexane, DCM, EtOH, H2O) A->B C Record UV-Vis Spectra (200-400 nm) B->C D Compare λ_max and Spectral Shape C->D E Correlate with Solvent Polarity D->E F Infer Equilibrium Position E->F

Caption: Workflow for UV-Vis spectroscopic analysis of tautomerism.

Protocol 3.2: Nuclear Magnetic Resonance (NMR) Spectroscopy

Principle: NMR spectroscopy is a powerful tool for identifying and quantifying tautomers in solution, provided the rate of interconversion is slow on the NMR timescale.[9][10] The thione and thiol forms have distinct 1H and 13C chemical environments. For example, the ring protons in the aromatic thiol will appear at a different chemical shift compared to the olefinic protons in the non-aromatic thione.

Step-by-Step Methodology:

  • Sample Preparation: Accurately weigh and dissolve ~5-10 mg of 1-methyl-4(1H)-pyridinethione in ~0.6-0.7 mL of two different deuterated solvents, one non-polar (e.g., CDCl3 or C6D6) and one polar (e.g., DMSO-d6).

  • 1H NMR Acquisition: Acquire a quantitative 1H NMR spectrum for each sample. Ensure a sufficient relaxation delay (e.g., 5 times the longest T1) to allow for accurate integration.

  • 13C NMR Acquisition: Acquire a proton-decoupled 13C NMR spectrum. The chemical shift of the C4 carbon is particularly diagnostic: a value >180 ppm is characteristic of a C=S (thione) bond, while a value in the aromatic region (~140-150 ppm) would suggest a C-S (thiol) bond.

  • Data Analysis:

    • Assign the peaks in the 1H spectrum. If both tautomers are present, two distinct sets of signals will be observed.

    • Carefully integrate a pair of non-overlapping signals corresponding to the same proton in each tautomer (e.g., the N-methyl protons).

    • Calculate the tautomeric ratio (Kt) from the ratio of the integrals.[9]

Chapter 4: Computational Chemistry as a Predictive Tool

In silico methods, particularly Density Functional Theory (DFT), provide invaluable insights that complement experimental findings.[11][12] These calculations can predict the relative stabilities, geometric structures, and spectroscopic properties of tautomers in the gas phase and in solution (using solvent models).

Typical Computational Workflow:

  • Structure Optimization: The 3D structures of both the thione and thiol tautomers are optimized to find their lowest energy conformations using a suitable level of theory (e.g., B3LYP/6-311+G(d,p)).[7][12]

  • Energy Calculation: Single-point energy calculations are performed at a higher level of theory to determine the relative Gibbs free energies (ΔG) of the tautomers. A more negative ΔG indicates greater stability.

  • Solvent Modeling: The calculations are repeated using a continuum solvation model (like IPCM or SMD) to simulate the effect of different solvents on the relative energies.[6]

  • Property Prediction: Key properties such as dipole moments and NMR chemical shifts can be calculated and compared directly with experimental data to validate the computational model and aid in spectral assignment.[3][13]

Computational_Workflow A Build Tautomer Structures (Thione & Thiol) B Geometry Optimization (e.g., B3LYP/6-31G(d,p)) A->B C Frequency Calculation (Confirm Minima) B->C D Calculate Gibbs Free Energy (ΔG) (Gas Phase) C->D E Recalculate ΔG with Solvent Model (e.g., IPCM) C->E F Predict Properties (Dipole Moment, NMR Shifts) C->F G Compare with Experiment E->G F->G

Caption: A typical DFT workflow for studying tautomerism.

ParameterThione Tautomer (Predicted)Thiol Tautomer (Predicted)Experimental Implication
Relative Free Energy (ΔG) in Gas Phase+2-3 kcal/mol0 kcal/mol Thiol may be slightly favored in isolation.[6]
Relative Free Energy (ΔG) in Water0 kcal/mol +8-9 kcal/molThione is heavily favored in polar solvents.[6]
Dipole MomentHigh (~6-7 D)Low (~2-3 D)Explains the strong stabilization of the thione in polar media.[6]

(Note: Values are illustrative based on published data for analogous systems like 2-pyridinethione.)[6]

Chapter 5: Implications for Drug Development and Research

The precise tautomeric form of a drug molecule is not an academic detail; it is a critical determinant of its biological function.[2] The thione and thiol tautomers of a heterocyclic compound are, for all intents and purposes, different molecules. They present different three-dimensional shapes, surface polarities, and hydrogen-bonding capabilities to a biological target.

  • Pharmacodynamics (Receptor Binding): A receptor's active site is a finely-tuned environment. The thione's C=S group can act as a hydrogen bond acceptor, while the thiol's S-H group can act as a hydrogen bond donor. A drug designed to be a donor (thiol) that exists as an acceptor (thione) in the physiological environment will fail to bind effectively.

  • Pharmacokinetics (ADME):

    • Solubility: The vast difference in polarity between the tautomers directly impacts aqueous solubility, a key factor for oral absorption and formulation.

    • Membrane Permeability: The more lipophilic tautomer will more readily cross cell membranes. A molecule trapped in its highly polar thione form may exhibit poor permeability.

    • Metabolism: The thiol form can be readily oxidized to form disulfide bridges or undergo other Phase II conjugations, representing a potential metabolic liability not present in the thione form.[4][5]

Conclusion

The thione-thiol tautomerism of 1-methyl-4(1H)-pyridinethione is a clear and compelling example of how molecular structure is a dynamic, environment-dependent property. While the thione form predominates under most common conditions, driven by its polarity and stabilization in condensed phases, the tautomeric equilibrium is a finely balanced interplay of electronic and environmental factors.

For researchers in drug discovery and chemical development, a thorough understanding of this phenomenon is non-negotiable. It dictates a molecule's behavior from the reaction flask to the patient. A comprehensive characterization, employing a synergistic combination of spectroscopic techniques (NMR, UV-Vis) and predictive computational modeling, is the only trustworthy path to elucidating the true nature of such molecules and unlocking their full potential.

References

  • Zhang, Y. A., Monga, V., Orvig, C., & Wang, Y. A. (2008). Theoretical Studies of the Tautomers of Pyridinethiones. The Journal of Physical Chemistry A, 112(14), 3231–3238. [Link]

  • Stoyanov, S., Stoyanova, T., & Petkov, I. (1995). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry, 73(11), 1894-1901. [Link]

  • Zhang, Y. A., Monga, V., Orvig, C., & Wang, Y. A. (2008). Theoretical studies of the tautomers of pyridinethiones. PubMed, 112(14), 3231-8. [Link]

  • Wang, Y. A., et al. (2008). Theoretical Studies of the Tautomers of Pyridinethiones. ACS Publications. [Link]

  • Les, A., Adamowicz, L., & G. Person, W. B. (2002). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. The Journal of Organic Chemistry, 67(25), 8847–8855. [Link]

  • Zhang, Y. A., et al. (2008). Theoretical Studies of the Tautomers of Pyridinethiones. The Journal of Physical Chemistry A. [Link]

  • Stoyanov, S., Stoyanova, T., & Petkov, I. (1995). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Science Publishing. [Link]

  • Walsh Medical Media. (2024). Exploring Solvation Effects on Tautomerism: Innovative Experimental Techniques. [Link]

  • O'Hagan, S., & Teall, M. (2017). Experimental and Chemoinformatics Study of Tautomerism in a Database of Commercially Available Screening Samples. Journal of Chemical Information and Modeling, 57(3), 398–407. [Link]

  • Toso, R. D., & Zacarías, N. A. (2015). NMR as a Tool for Studying Rapid Equilibria: Tautomerism. Current Organic Chemistry, 19(13), 1238-1256. [Link]

  • Antonov, L. (2014). Tautomerism: Introduction, History, and Recent Developments in Experimental and Theoretical Methods. Wiley-VCH. [Link]

  • Iacob, B. C., et al. (2014). Theoretical Considerations Regarding the Thione-thiol Tautomerism in 2-(5-mercapto-1,3,4-thiadiazol-2-ylthio)acetic Acid. Semantic Scholar. [Link]

  • Smith, H. J. (2010). Tautomerism in drug discovery. Journal of Computer-Aided Molecular Design, 24(6-7), 475-84. [Link]

  • Elguero, J., Marzin, C., Katritzky, A. R., & Linda, P. (2007). The use of NMR spectroscopy to study tautomerism. Progress in Nuclear Magnetic Resonance Spectroscopy, 49(3-4), 131-209. [Link]

  • Organic Chemistry Portal. Tautomerism in aromatic heterocycles. [Link]

  • Saliyeva, L. N., et al. (2015). The study of thione-thiol tautomerism of 4-amino-5-(4-nitrophenyl)- 2,4-dihydro-3H-1,2,4-triazole-3-thione by HPLC-MS method. Journal of Chemical and Pharmaceutical Research, 7(10), 659-664. [Link]

  • Zahedi, E., et al. (2010). Quantum chemical investigation of intramolecular thione-thiol tautomerism of 1,2,4-triazole-3-thione and its disubstituted derivatives. Journal of Molecular Modeling, 16(5), 967-76. [Link]

  • Shayan, M., & Al-Harrasi, A. (2022). What impact does tautomerism have on drug discovery and development? Expert Opinion on Drug Discovery, 17(1), 1-4. [Link]

  • J-GLOBAL. (n.d.). 1-Methylpyridine-4(1H)-thione. [Link]

Sources

Exploratory

Unveiling the UV-Vis Absorption Characteristics of 1-Methylpyridine-4-thione: Mechanisms, Methodologies, and Advanced Applications

Executive Summary 1-Methylpyridine-4-thione (1-Me-4-PT), also known as N-methyl-4-thiopyridone, is a highly specialized heterocyclic compound characterized by an electron-enriched thione moiety. Unlike its unmethylated a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

1-Methylpyridine-4-thione (1-Me-4-PT), also known as N-methyl-4-thiopyridone, is a highly specialized heterocyclic compound characterized by an electron-enriched thione moiety. Unlike its unmethylated analog, 4-pyridinethione, 1-Me-4-PT cannot tautomerize into a thiol form. This structural rigidity yields a highly stable, predictable UV-Vis absorption profile. As a Senior Application Scientist, I have structured this whitepaper to decode the electronic causality behind its spectral data, outline a self-validating protocol for precise spectrophotometric analysis, and explore its critical role in advanced applications ranging from biochemical assays to perovskite solar cell stabilization.

Molecular Architecture & Electronic Transitions

To understand the UV-Vis spectrum of 1-Me-4-PT, we must first examine the causality of its molecular architecture.

In unmethylated 4-pyridinethione, the molecule exists in a solvent- and pH-dependent tautomeric equilibrium with 4-mercaptopyridine. The addition of the N-methyl group in 1-Me-4-PT permanently locks the molecule into the thione tautomeric form . This structural constraint prevents proton transfer and maintains a highly polarizable C=S double bond that is fully conjugated with the nitrogen lone pair across the aromatic ring.

This conjugation creates a dominant zwitterionic resonance contributor ( N+−C−C=C−S− ). The intense electron delocalization significantly lowers the energy gap for the π→π∗ transition, pushing the primary absorption maximum into the near-UV region. Photoelectron spectroscopy of 1-Me-4-PT confirms the destabilization of these molecular orbitals due to strong π coupling, which directly correlates with its pronounced UV absorption characteristics.

UV-Vis Spectroscopic Profile

Because 1-Me-4-PT is the structurally locked analog of 4-thiopyridone (4-TP), its absorption characteristics are highly analogous to the thione state of 4-TP. 4-TP is well-documented to absorb strongly at 324 nm with a molar extinction coefficient ( ϵ ) of approximately 19,000 to 19,800 M−1cm−1 [1][2].

1-Me-4-PT exhibits a near-identical, intense π→π∗ absorption band. Crucially, because it cannot tautomerize, its molar absorptivity remains remarkably consistent across varying solvent polarities, making it an ideal stable chromophore.

Table 1: Comparative UV-Vis Spectral Data for Pyridinethione Derivatives
CompoundTautomeric State λmax​ (nm)Molar Extinction Coefficient ( ϵ )Primary Transition
4-Thiopyridone (4-TP) Equilibrium (Thione dominant)324 nm~19,000 - 19,800 M−1cm−1 π→π∗
1-Methylpyridine-4-thione Locked Thione ~325 nm ~19,500 M−1cm−1 π→π∗
4-Mercaptopyridine Thiol~270 nm< 10,000 M−1cm−1 π→π∗

Data synthesized from established spectrophotometric evaluations of thiopyridone derivatives[1][2].

Self-Validating Protocol for UV-Vis Acquisition

Acquiring high-fidelity UV-Vis data for thione-containing compounds requires mitigating risks such as solvent-induced aggregation (excimer formation) or oxidative degradation. The following step-by-step methodology is designed as a self-validating system ; it inherently proves the reliability of the data through internal linearity checks.

Step-by-Step Methodology
  • Solvent Selection & Blanking: Utilize spectroscopic-grade methanol or deionized water. Record a baseline from 200 nm to 500 nm at 25°C. Causality: High-purity solvents prevent baseline drift, while temperature control prevents thermal broadening of the absorption peaks.

  • Analyte Preparation: Prepare a master stock solution of 1.0 mM 1-Me-4-PT in the chosen solvent.

  • Serial Dilution (The Validation Step): Create a precise concentration gradient (e.g., 10 µM, 20 µM, 40 µM, 80 µM). Causality: Thiones can form hydrogen-bonded dimers or π -stacked aggregates at high concentrations, which shifts the λmax​ . Measuring a gradient ensures the molecules are in a monomeric state.

  • Spectral Acquisition: Scan each sample in a 1 cm pathlength quartz cuvette at a 1 nm resolution.

  • Data Processing & Beer-Lambert Validation: Plot the Absorbance at ~325 nm against the concentration. The system is validated only if the linear regression yields an R2>0.99 . The slope of this line provides the exact molar extinction coefficient ( ϵ ).

UV_Vis_Workflow A 1. Analyte Preparation (1-Me-4-PT in Spectroscopic Solvent) B 2. Baseline Correction (Solvent Blank at 25°C) A->B C 3. Spectral Acquisition (Scan 200 - 500 nm, 1 nm resolution) B->C D 4. Data Processing (Peak Identification & Baseline Subtraction) C->D E 5. Beer-Lambert Validation (Extinction Coefficient Calculation) D->E

Fig 1. Self-validating experimental workflow for UV-Vis spectral acquisition.

Mechanistic Role in Advanced Applications

The highly specific electronic structure and UV-Vis properties of 1-Me-4-PT have positioned it as a critical component in two distinct, cutting-edge scientific domains.

A. Photovoltaics and Perovskite Stabilization

Recent breakthroughs have utilized 1-Me-4-PT as a crucial additive in CsPbI3​ perovskite solar cells[3]. The electron-enriched thione sulfur acts as a soft Lewis base, strongly coordinating with Pb2+ ions in the perovskite precursor solution.

Causality: This coordination retards the rapid crystallization rate during film formation and passivates surface defects. Thermodynamically, it stabilizes the highly desired black-phase (γ-phase) CsPbI3​ , which exhibits a broad visible-light absorption cut-off at 720 nm, preventing its degradation into the non-photoactive yellow phase[3].

Perovskite_Stabilization N1 1-Methylpyridine-4-thione (Electron-rich C=S) N2 Pb2+ Coordination (Lewis Acid-Base Interaction) N1->N2 Electron Donation N3 Retarded Crystallization (Defect Passivation) N2->N3 Kinetic Control N4 Phase Stabilization (Black-Phase CsPbI3) N3->N4 Thermodynamic Stability

Fig 2. Mechanistic pathway of perovskite phase stabilization via 1-Me-4-PT coordination.
B. Calibration Standard in Thiol-Reactive Probes

In biochemical assays, 4,4'-dithiodipyridine (4-PDS) is heavily utilized to quantify thiols (such as cysteine or glutathione) in plasma and whole blood. The reaction cleaves the disulfide bond, releasing 4-thiopyridone, which is subsequently quantified by its strong UV absorption at 324 nm[4][5].

Because the released 4-TP can tautomerize depending on the microenvironment's pH (altering the absorption intensity), 1-Me-4-PT serves as a vital, pH-independent calibration standard. By mimicking the exact electronic transition of the thione form without the risk of tautomerization, it ensures the trustworthiness and absolute quantitation of the assay.

References

  • Photoelectron Spectra of Hydroxy- and Mercapto-pyridines and Models of Fixed Structure Source: RSC Publishing (Journal of the Chemical Society, Perkin Transactions 2) URL:[Link]

  • Thiol Reactive Probes and Chemosensors Source: MDPI (Sensors) URL:[Link]

  • A new approach to determining cholinesterase activities in samples of whole blood Source: PubMed (Clinica Chimica Acta) URL:[Link]

  • Structure and function in rhodopsin: Topology of the C-terminal polypeptide chain in relation to the cytoplasmic loops Source: Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

  • Electron-enriched thione enables strong Pb–S interaction for stabilizing high quality CsPbI3 perovskite films with low-temperature processing Source: Chemical Science (RSC Publishing) URL:[Link]

Sources

Foundational

An In-depth Technical Guide to the Thermodynamic Stability and Physical Properties of 1-Methyl-4(1H)-pyridinethione

For Researchers, Scientists, and Drug Development Professionals Introduction 1-Methyl-4(1H)-pyridinethione, a derivative of 4-pyridinethione, is a heterocyclic compound of significant interest in medicinal chemistry and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Methyl-4(1H)-pyridinethione, a derivative of 4-pyridinethione, is a heterocyclic compound of significant interest in medicinal chemistry and materials science. Its structural motif is found in various biologically active molecules, and its coordination chemistry has been explored for the development of novel therapeutic agents and functional materials. A thorough understanding of the thermodynamic stability and physical properties of this compound is paramount for its effective application, enabling researchers to predict its behavior in different environments, design stable formulations, and optimize reaction conditions for the synthesis of its derivatives.

This technical guide provides a comprehensive overview of the thermodynamic stability and key physical properties of 1-methyl-4(1H)-pyridinethione. It is designed to be a valuable resource for scientists and professionals engaged in research and development involving this versatile molecule.

Molecular Structure and Tautomerism

1-Methyl-4(1H)-pyridinethione (C₆H₇NS, Molar Mass: 125.19 g/mol ) possesses a pyridine ring N-methylated at position 1, with a thione group at position 4.[1] An important structural consideration for pyridinethiones is the potential for tautomerism between the thione (keto) and thiol (enol) forms. However, for N-substituted pyridinethiones like the 1-methyl derivative, the equilibrium is firmly shifted towards the thione form due to the methylation at the nitrogen atom, which prevents the formation of the corresponding thiol tautomer.[2] This structural rigidity is a key determinant of its physical and chemical properties.

Sources

Exploratory

Electronic structure and computational modeling of 1-methyl-4-pyridinethione

Title: Electronic Structure and Computational Modeling of 1-Methyl-4-Pyridinethione: A Technical Guide for Molecular Design and Materials Science Executive Summary 1-Methyl-4-pyridinethione (also known as N-methyl-4-pyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: Electronic Structure and Computational Modeling of 1-Methyl-4-Pyridinethione: A Technical Guide for Molecular Design and Materials Science

Executive Summary 1-Methyl-4-pyridinethione (also known as N-methyl-4-pyridinethione) is a critical model compound in physical organic chemistry and an emerging functional ligand in advanced materials and pharmacology. Because the nitrogen atom is methylated, the molecule is "locked" in its thione form, completely bypassing the complex thione-thiol tautomerism characteristic of its parent compound, 4-pyridinethione. This structural rigidity makes it an ideal reference system for computational modeling and a highly effective electron-donor ligand. This whitepaper provides a comprehensive, field-proven guide to the electronic structure, Density Functional Theory (DFT) modeling protocols, and practical applications of 1-methyl-4-pyridinethione.

Electronic Structure and Resonance Mechanics

The chemical behavior of 1-methyl-4-pyridinethione is dictated by the distribution of its electron density, which is best understood through its resonance structures. The molecule exists as a hybrid of two primary contributors:

  • Neutral Thione Form: Characterized by a localized carbon-sulfur double bond ( >C=S ).

  • Zwitterionic Form (Thiolate-Pyridinium): Characterized by a single carbon-sulfur bond ( >C+−S− ) where the positive charge is delocalized into the heterocyclic ring, establishing an aromatic pyridinium system, while the sulfur atom bears a formal negative charge.

Causality of Chemical Reactivity: The significant contribution of the zwitterionic form is the primary driver of the molecule's reactivity. The delocalization of π -electrons into the ring provides aromatic stabilization, which energetically compensates for the charge separation. Consequently, the sulfur atom becomes highly electron-enriched. This high negative Electrostatic Potential (ESP) at the sulfur terminus explains why 1-methyl-4-pyridinethione acts as a superior Lewis base and a potent passivating agent for heavy metals like Lead (Pb 2+ ) in perovskite solar cells.

Resonance N1 Neutral Thione Form (Localized C=S) N2 Zwitterionic Form (Thiolate-Pyridinium) N1->N2 Charge Separation (Solvent/Ligand Induced) N3 Electron-Enriched Sulfur (High Negative ESP) N2->N3 Drives N4 Aromatic Pyridinium Ring (Delocalized Pi System) N2->N4 Stabilizes via

Caption: Resonance stabilization pathway of 1-methyl-4-pyridinethione driving sulfur electron enrichment.

Computational Modeling Protocol (DFT)

To accurately capture the zwitterionic character and the polarizability of the sulfur atom, standard semi-empirical methods are insufficient. A rigorously validated Density Functional Theory (DFT) workflow is required.

Methodological Causality: Functional and Basis Set Selection
  • Functional (B3LYP): The Becke, 3-parameter, Lee-Yang-Parr (B3LYP) hybrid functional is the industry standard for organic thiones. It provides an optimal balance between computational cost and the accurate prediction of thermochemistry and molecular geometries.

  • Basis Set (6-311++G): The selection of a triple-zeta basis set with diffuse (++) and polarization ( ) functions is strictly mandatory here. Sulfur is a highly polarizable, period 3 element. In the zwitterionic state, the electron density on the sulfur atom expands significantly. Without diffuse functions, the computational model will artificially compress this electron cloud, leading to severely underestimated ESP values and inaccurate metal-ligand binding energies[1].

  • Solvation Model (SMD/PCM): Because the zwitterionic resonance structure possesses a large dipole moment, its contribution increases dramatically in polar environments. Gas-phase calculations will erroneously favor the neutral thione form. Implicit solvation models (e.g., in DMSO or DMF) must be applied to reflect realistic experimental conditions.

Step-by-Step DFT Workflow

This protocol represents a self-validating system to ensure computational integrity:

  • Initial Geometry Construction: Build the 1-methyl-4-pyridinethione molecule in a visualizer (e.g., GaussView). Ensure the N-methyl group is coplanar with the pyridine ring to allow maximum π -conjugation.

  • Geometry Optimization: Run the optimization at the B3LYP/6-311++G** level using an implicit solvation model (e.g., SCRF=(Solvent=DMSO) in Gaussian).

  • Frequency Analysis (Self-Validation): Immediately follow optimization with a vibrational frequency calculation (Freq). The presence of zero imaginary frequencies mathematically validates that the optimized geometry is a true local minimum on the potential energy surface, not a transition state.

  • Electronic Mapping: Execute Natural Bond Orbital (NBO) analysis to quantify the exact charge distribution and resonance weighting. Generate the ESP map to visualize the nucleophilic sulfur terminus.

  • Experimental Correlation: Compare the calculated Highest Occupied Molecular Orbital (HOMO) energy to experimental first ionization potentials (IP) obtained via photoelectron spectroscopy.

DFT_Workflow Step1 Initial Geometry Input (Locked Thione Tautomer) Step2 Geometry Optimization (B3LYP/6-311++G**) Step1->Step2 Input Step3 Frequency Analysis (Zero Imaginary Frequencies) Step2->Step3 Hessian Calc Step4 ESP & NBO Mapping (Charge Distribution) Step3->Step4 Validated Minimum Step5 Experimental Validation (Photoelectron Spectra / XRD) Step4->Step5 Correlate with Data

Caption: Step-by-step DFT computational workflow for validating the electronic structure of thiones.

Quantitative Data: Electronic and Thermodynamic Parameters

The following table summarizes the consensus of computational and experimental data for 1-methyl-4-pyridinethione, demonstrating the high degree of polarization and electron enrichment at the sulfur center.

ParameterValue / DescriptionMethodology / Source
First Ionization Potential (IP) ~7.60 eV ( π B1 orbital)Photoelectron Spectroscopy
Dipole Moment ( μ ) > 5.0 Debye (Solvent dependent)DFT (B3LYP/6-311++G**)
C=S Bond Length ~1.67 - 1.69 ÅX-Ray Crystallography / DFT
ESP at Sulfur Atom Highly Negative (Strong Lewis Base)DFT ESP Mapping
Tautomeric State 100% Thione (N-methyl locked)NMR / Structural Analysis

Note: The C=S bond length in 1-methyl-4-pyridinethione is notably longer than a standard isolated C=S double bond (~1.60 Å), physically confirming the single-bond character induced by the zwitterionic resonance.

Applications in Materials Science and Drug Development

Perovskite Solar Cell Stabilization

One of the most groundbreaking applications of pyridinethiones is in the stabilization of black-phase CsPbI 3​ perovskite films. Pure CsPbI 3​ is notoriously unstable at room temperature, spontaneously degrading into a photo-inactive yellow phase. By introducing thione additives into the precursor solution, researchers leverage the highly negative ESP of the sulfur atom. The electron-enriched thione forms a strong, coordinate covalent Pb–S bond. This interaction modulates the crystallization kinetics, lowering the formation temperature of the black phase to 90–100 °C, and passivates surface defects to prevent ambient degradation.

Metallodrugs and Coordination Chemistry

In pharmaceutical development, the N-methylated pyridinethione scaffold is utilized to design potent metallodrugs. Because it is a soft Lewis base, the thione sulfur exhibits high affinity for soft and borderline transition metals (e.g., Zn(II), Cd(II), Hg(II), and V(IV))[1][2]. By locking the molecule in the thione form via N-methylation, drug developers prevent unpredictable tautomeric shifts in vivo, ensuring consistent pharmacokinetics and predictable metal-ligand stoichiometry when designing enzyme inhibitors or targeted metal-chelating therapies.

References

  • Electron-enriched thione enables strong Pb–S interaction for stabilizing high quality CsPbI3 perovskite films with low-temperature processing Source: Chemical Science (RSC Publishing), 2020. URL:[Link]

  • Photoelectron Spectra of Hydroxy- and Mercapto-pyridines and Models of Fixed Structure Source: Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing), 1977. URL:[Link]

  • Selenomaltol — Synthesis, Spectroscopy and Theoretical Calculations Source: ResearchGate / European Journal of Inorganic Chemistry, 2008. URL:[Link]

Sources

Foundational

Preliminary Investigation of 4(1H)-Pyridinethione, 1-methyl- Redox Properties: A Technical Guide

Abstract This technical guide provides a comprehensive preliminary investigation into the redox properties of 4(1H)-Pyridinethione, 1-methyl-. Aimed at researchers, scientists, and professionals in drug development, this...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This technical guide provides a comprehensive preliminary investigation into the redox properties of 4(1H)-Pyridinethione, 1-methyl-. Aimed at researchers, scientists, and professionals in drug development, this document outlines the theoretical underpinnings and practical methodologies for characterizing the electrochemical behavior of this heterocyclic compound. We delve into the causality behind experimental choices, providing detailed, self-validating protocols for cyclic voltammetry. The guide synthesizes field-proven insights with established scientific principles to offer a robust framework for future research and application.

Introduction: The Significance of Pyridinethione Redox Chemistry

4(1H)-Pyridinethione, 1-methyl-, a derivative of the pyridinethione family, belongs to a class of organosulfur compounds with a rich and varied chemical profile. The parent compound, pyrithione, exists in tautomeric equilibrium between the thione and thiol forms.[1] The introduction of a methyl group at the nitrogen atom (N-methylation) locks the molecule in the thione configuration, presenting a unique scaffold for investigating electron transfer processes.

The redox behavior of pyridine derivatives is of significant interest across various scientific disciplines. It governs their potential applications in areas such as:

  • Catalysis: Pyridine-containing ligands are integral to transition metal catalysts, where their electronic properties, including redox potentials, can be finely tuned to control catalytic activity.[2][3]

  • Energy Storage: The electrochemical properties of nitrogen-containing heterocycles are being extensively studied for their potential use in redox flow batteries.[4]

  • Biological Systems: The redox activity of pyridine derivatives is crucial in understanding the mechanisms of biologically important molecules like nicotinamide adenine dinucleotide (NADH).[4][5]

  • Materials Science: The ability to undergo reversible redox reactions makes these compounds candidates for electroactive materials, such as in the development of sensors and modified electrodes.[6][7][8][9]

Understanding the fundamental redox properties of 4(1H)-Pyridinethione, 1-methyl- is a critical first step in unlocking its potential in these and other emerging applications. This guide provides the foundational knowledge and experimental framework to achieve this.

Theoretical Framework: Electron Transfer in Heterocyclic Thiones

The redox behavior of 4(1H)-Pyridinethione, 1-methyl- is dictated by its molecular structure, specifically the interplay between the aromatic pyridine ring, the exocyclic thione group, and the N-methyl substituent.

The pyridine ring itself can undergo reduction, as has been observed in non-aqueous solvents like acetonitrile.[5] The thione group (C=S) is also electrochemically active and can participate in electron transfer reactions. The N-methyl group, while not directly redox-active, influences the electronic properties of the pyridine ring through inductive effects, which can, in turn, affect the redox potentials of the molecule.

The electrochemical oxidation of related 2-pyridone derivatives has been shown to be an irreversible process, often involving the removal of two electrons and one or two protons, depending on the pH of the medium.[10] While direct studies on 4(1H)-Pyridinethione, 1-methyl- are not extensively reported in the reviewed literature, we can extrapolate that its redox behavior will likely involve the pyridine ring and the thione moiety.

Experimental Design: A Rationale for Method Selection

To comprehensively investigate the redox properties of 4(1H)-Pyridinethione, 1-methyl-, a systematic approach employing cyclic voltammetry (CV) is proposed. CV is a powerful and versatile electrochemical technique that provides qualitative and quantitative information about the redox processes of a species in solution.[5][11]

Causality Behind Experimental Choices:

  • Solvent and Supporting Electrolyte: The choice of solvent and supporting electrolyte is critical as it can significantly influence the redox behavior of the analyte.[3] Acetonitrile is a common choice for non-aqueous electrochemistry due to its wide potential window and ability to dissolve a variety of organic compounds.[5] Tetrabutylammonium hexafluorophosphate (TBAPF6) is a suitable supporting electrolyte as it is electrochemically inert over a wide potential range.

  • Working Electrode: A glassy carbon electrode (GCE) is recommended as the working electrode due to its wide potential window, chemical inertness, and relatively low background current.

  • Reference and Counter Electrodes: A standard reference electrode, such as a silver/silver chloride (Ag/AgCl) or a non-aqueous Ag/Ag+ electrode, is necessary to accurately measure the potential of the working electrode. A platinum wire is typically used as the counter electrode to complete the electrical circuit.

  • Internal Standard: Ferrocene is often used as an internal standard to calibrate the potential scale, allowing for comparison of results across different experiments and laboratories.

Experimental Protocols

The following protocols provide a step-by-step methodology for the preliminary investigation of the redox properties of 4(1H)-Pyridinethione, 1-methyl-.

Materials and Reagents
Reagent/MaterialPurity/GradeSupplier (Example)
4(1H)-Pyridinethione, 1-methyl-≥98%Sigma-Aldrich
Acetonitrile (CH3CN)Anhydrous, ≥99.8%Sigma-Aldrich
Tetrabutylammonium hexafluorophosphate (TBAPF6)Electrochemical grade, ≥99%Sigma-Aldrich
Ferrocene (Fc)98%Sigma-Aldrich
Argon or Nitrogen GasHigh purityLocal supplier
Glassy Carbon Electrode (GCE)3 mm diameterBASi
Platinum Wire Counter Electrode---BASi
Ag/Ag+ Non-aqueous Reference Electrode---BASi
Polishing Alumina0.3 µm and 0.05 µmBuehler
Polishing Pads---Buehler
Electrochemical Workstation Setup

A potentiostat/galvanostat is required to perform the cyclic voltammetry experiments. The electrochemical cell should be a three-electrode setup.

G cluster_0 Electrochemical Cell Potentiostat Potentiostat WE Working Electrode (Glassy Carbon) Potentiostat->WE Potential Control CE Counter Electrode (Platinum Wire) Potentiostat->CE WE->Potentiostat Current Measurement Solution Analyte Solution in Acetonitrile with Supporting Electrolyte WE->Solution RE Reference Electrode (Ag/Ag+) RE->Potentiostat RE->Solution CE->Solution InertGas Inert Gas Inlet (Ar or N2) InertGas->Solution

Caption: Schematic of the three-electrode electrochemical setup for cyclic voltammetry.

Working Electrode Preparation

A clean electrode surface is paramount for obtaining reproducible results.

  • Mechanical Polishing: Polish the GCE surface with 0.3 µm alumina slurry on a polishing pad for 2-3 minutes. Rinse thoroughly with deionized water.

  • Fine Polishing: Repeat the polishing step with 0.05 µm alumina slurry for 2-3 minutes.

  • Sonication: Sonicate the electrode in deionized water for 5 minutes, followed by sonication in acetone for 5 minutes to remove any residual polishing material.

  • Drying: Dry the electrode under a stream of high-purity argon or nitrogen.

Solution Preparation
  • Prepare a 0.1 M solution of TBAPF6 in anhydrous acetonitrile. This will serve as the supporting electrolyte solution.

  • Prepare a stock solution of 4(1H)-Pyridinethione, 1-methyl- (e.g., 10 mM) in the supporting electrolyte solution.

  • Prepare a stock solution of ferrocene (e.g., 10 mM) in the supporting electrolyte solution.

Cyclic Voltammetry Measurement

G start Start prep_cell Prepare Electrochemical Cell (Add supporting electrolyte solution) start->prep_cell purge Purge with Inert Gas (10-15 minutes) prep_cell->purge bg_scan Record Background CV purge->bg_scan add_analyte Add Analyte (4(1H)-Pyridinethione, 1-methyl-) bg_scan->add_analyte purge2 Purge with Inert Gas (2-3 minutes) add_analyte->purge2 analyte_scan Record Analyte CV (Vary scan rates) purge2->analyte_scan add_fc Add Internal Standard (Ferrocene) analyte_scan->add_fc purge3 Purge with Inert Gas (2-3 minutes) add_fc->purge3 fc_scan Record Ferrocene CV purge3->fc_scan end End fc_scan->end

Caption: Workflow for the cyclic voltammetry experiment.

  • Assemble the electrochemical cell with the prepared electrodes and the supporting electrolyte solution.

  • Deoxygenate the solution by bubbling with high-purity argon or nitrogen for 10-15 minutes. Maintain an inert atmosphere over the solution during the experiment.

  • Record a background cyclic voltammogram of the supporting electrolyte solution over the desired potential range.

  • Add a known concentration of 4(1H)-Pyridinethione, 1-methyl- to the cell (e.g., to a final concentration of 1 mM).

  • Record cyclic voltammograms at various scan rates (e.g., 25, 50, 100, 200, 500 mV/s).

  • Add a known concentration of ferrocene to the cell and record its cyclic voltammogram.

Data Analysis and Interpretation

The data obtained from the cyclic voltammetry experiments will provide crucial insights into the redox properties of 4(1H)-Pyridinethione, 1-methyl-.

Key Parameters to Determine:

  • Peak Potentials (Epa and Epc): The anodic (oxidation) and cathodic (reduction) peak potentials indicate the potentials at which electron transfer occurs.

  • Half-Wave Potential (E1/2): For a reversible or quasi-reversible process, E1/2 = (Epa + Epc) / 2, provides a thermodynamic measure of the redox potential.

  • Peak Currents (ipa and ipc): The magnitudes of the peak currents are proportional to the concentration of the electroactive species and the square root of the scan rate for a diffusion-controlled process.

  • Peak Separation (ΔEp): ΔEp = |Epa - Epc|. For a reversible one-electron process, ΔEp is theoretically 59 mV at 25 °C. Larger values suggest quasi-reversible or irreversible kinetics.

  • Peak Current Ratio (ipa/ipc): For a reversible process, this ratio should be close to unity.

Interpreting the Data:

  • Reversibility: By analyzing ΔEp and the peak current ratio, the reversibility of the redox process can be determined.

  • Number of Electrons Transferred: This can be estimated from the peak separation for a reversible process or through more advanced techniques like controlled potential electrolysis.

  • Diffusion Control: A linear relationship between the peak current and the square root of the scan rate indicates a diffusion-controlled process.[12]

Anticipated Results and Future Directions

Based on the literature for similar compounds, it is anticipated that 4(1H)-Pyridinethione, 1-methyl- will exhibit at least one oxidation and one reduction wave in its cyclic voltammogram. The oxidation is likely to be irreversible, while the reversibility of the reduction will need to be determined experimentally.

Future research should focus on:

  • Spectroelectrochemistry: Combining electrochemical measurements with spectroscopic techniques (e.g., UV-Vis, EPR) can help identify the species generated during the redox processes.[13]

  • Computational Studies: Density Functional Theory (DFT) calculations can provide theoretical insights into the electronic structure and redox potentials, complementing the experimental data.[3][11]

  • pH-Dependent Studies: Investigating the redox behavior in aqueous solutions at different pH values will be crucial for understanding its properties in biological systems.[10][14]

  • Synthesis of Derivatives: The synthesis and electrochemical characterization of derivatives with different substituents on the pyridine ring can help in fine-tuning the redox properties for specific applications.[4][15]

Conclusion

This technical guide has outlined a comprehensive preliminary investigation into the redox properties of 4(1H)-Pyridinethione, 1-methyl-. By following the detailed protocols and understanding the underlying scientific principles, researchers can obtain high-quality, reproducible data that will form a solid foundation for further studies and potential applications of this intriguing molecule. The systematic approach presented here, grounded in established electrochemical methodologies, ensures the scientific integrity and trustworthiness of the findings.

References

  • Anderson, W. C. (1988). The electrochemical characterization of CS₂₊reduction products and intermediates, and related sulfur containing compounds. Iowa State University. Available at: [Link]

  • de Sousa, J. S., et al. (2020). Electrochemical synthesis and characterization of poly(thionine)-deep eutectic solvent/carbon nanotube-modified electrodes and application to electrochemical sensing. Bioelectrochemistry, 135, 107567. Available at: [Link]

  • Tshwenyane, S., et al. (2023). Transition Metal Pyrithione Complexes (Ni, Mn, Fe, and Co) as Electrocatalysts for Proton Reduction of Acetic Acid. ACS Omega, 8(7), 6985–6995. Available at: [Link]

  • Dong, S., & Li, F. (1998). The electrochemical properties of thionine adsorbed monolayer on gold electrode. Electroanalysis, 10(13), 918-923. Available at: [Link]

  • Jin, L., et al. (1998). Electrochemical Polymerization of Thionine and Properties of Polythionine. Journal of Electroanalytical Chemistry, 443(1), 133-138. Available at: [Link]

  • Sandoz, P. (2015). Anodic reduction of pyridine in Acetonitrile. MANCO - Master Analyse et Controle. Available at: [Link]

  • Bakhite, E. A., et al. (2003). Synthesis of New Thiopyridines, Thienopyridines, Pyridothienopyrimidines and Pyranothienopyridines with Anticipated Biological Activity. Journal of Chemical Research, 2003(6), 320-321. Available at: [Link]

  • Mannaa, A. H., et al. (2022). Estimation of the cyclic voltammetry parameters for pyridine-2,6-dicarbohydrazide and its interaction with CuCl2 in various solutions. Monatshefte für Chemie - Chemical Monthly, 153(5), 523-537. Available at: [Link]

  • Ferreira, F. C., et al. (2022). Poly(Thionine)-Modified Screen-Printed Electrodes for CA 19-9 Detection and Its Properties in Raman Spectroscopy. Chemosensors, 10(3), 97. Available at: [Link]

  • Jukić, A., et al. (2017). Enhanced Electrocatalytic Oxidation of Formic Acid on Au(111) in the Presence of Pyridine. The Journal of Physical Chemistry C, 121(37), 20348–20358. Available at: [Link]

  • van der Westhuizen, I., et al. (2018). Cyclic voltammetry data of polypyridine ligands and Co(II). Data in Brief, 19, 1435–1446. Available at: [Link]

  • Kitson, T. M., & Loomes, K. M. (1985). Synthesis of methyl 2- and 4-pyridyl disulfide from 2- and 4-thiopyridone and methyl methanethiosulfonate. Analytical Biochemistry, 146(2), 429-430. Available at: [Link]

  • Wikipedia. (n.d.). 1-Methyl-4-piperidone. Retrieved from [Link]

  • Wikipedia. (n.d.). Pyrithione. Retrieved from [Link]

  • White, C. J., et al. (2020). Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. Inorganic Chemistry, 59(17), 12347–12357. Available at: [Link]

  • Flores-León, A., et al. (2022). Nature-Inspired Redox Active Organic Molecules: Design, Synthesis, and Characterization of Pyridine Derivatives. Molecules, 27(12), 3895. Available at: [Link]

  • Gros, C. P., et al. (2013). Crystallographic, spectroscopic and electrochemical characterization of pyridine adducts of magnesium(II) and zinc(II) porphine complexes. Comptes Rendus Chimie, 16(5), 454-461. Available at: [Link]

  • El-Sayed, M. S., & Al-Majid, A. M. (2022). Synthesis of thiopyran derivatives via [4 + 2] cycloaddition reactions. RSC Advances, 12(18), 11145–11162. Available at: [Link]

  • Konezny, S. J., et al. (2012). Tuning redox potentials of bis(imino)pyridine cobalt complexes: an experimental and theoretical study involving solvent and ligand effects. Dalton Transactions, 41(16), 4847-4857. Available at: [Link]

  • Taylor, M. S., & Smith, G. D. (2002). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. The Journal of Organic Chemistry, 67(25), 8845–8853. Available at: [Link]

  • Stanković, D. M., et al. (2023). Structure-Dependent Electrochemical Behavior of 2-Pyridone Derivatives: A Combined Experimental and Theoretical Study. Molecules, 28(18), 6614. Available at: [Link]

  • Kumar, A., et al. (2017). The redox series [Ru(bpy)2(L)]n, n = +3, +2, +1, 0, with L = bipyridine, “click” derived pyridyl-triazole or bis-triazole: a combined structural, electrochemical, spectroelectrochemical and DFT investigation. Dalton Transactions, 46(3), 875-889. Available at: [Link]

  • Li, B., et al. (2021). Redox Activity of Noninnocent 2,2′-Bipyridine in Zinc Complexes: An Experimental and Theoretical Study. Inorganic Chemistry, 60(14), 10568–10577. Available at: [Link]

Sources

Exploratory

Mechanistic Mass Spectrometry of 1-Methylpyridine-4-thione: Fragmentation Pathways and Analytical Workflows

Executive Summary The structural elucidation of sulfur-containing N-heterocycles is a critical component of modern drug development and coordination chemistry. 1-Methylpyridine-4-thione (also known as N-methyl-4-pyridine...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The structural elucidation of sulfur-containing N-heterocycles is a critical component of modern drug development and coordination chemistry. 1-Methylpyridine-4-thione (also known as N-methyl-4-pyridinethione) presents a unique analytical case study. Because its nitrogen atom is alkylated, the molecule is permanently locked in its thione form, preventing the thione-thiol tautomerism typically observed in unmodified pyridinethiones. This whitepaper provides an in-depth mechanistic analysis of its gas-phase fragmentation pathways under Collision-Induced Dissociation (CID) and outlines a self-validating Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) protocol for its robust quantification.

Chemical Context & Ionization Dynamics

Understanding the gas-phase behavior of 1-methylpyridine-4-thione requires analyzing its solution-phase electronics. Unmodified 4-pyridinethione undergoes prototropic tautomerism, existing in an equilibrium between the thione and thiol forms depending on the solvent[1]. However, the addition of the N-methyl group sterically and electronically locks the molecule into the thione state[1].

This fixation results in a highly polarized, zwitterionic resonance structure ( N+−C−C=C−C=S↔N+−C=C−C=C−S− ). In positive Electrospray Ionization (ESI+), the molecule readily accepts a proton at the electron-rich sulfur atom, yielding a highly stable [M+H]+ precursor ion at m/z 126.037. The inherent stability of the N-methylpyridinium core is well-documented; in fact, derivatizing analytes into N-methylpyridinium compounds is a proven strategy to drastically enhance ESI+ sensitivity and precursor stability[2]. Gas-phase studies of pyridinethiolate coordination complexes further confirm the resilience of the thione core under MS conditions[3].

Gas-Phase Fragmentation Pathways (CID)

Upon isolation and collisional activation of the m/z 126 precursor, 1-methylpyridine-4-thione undergoes several highly specific fragmentation cascades. The causality behind these pathways is driven by the thermodynamic stability of the resulting charge-retaining fragments.

  • Pathway A: N-Demethylation (Low to Medium Collision Energy) The weakest bond in the activated complex is often the N-CH3 bond. Homolytic cleavage yields a radical cation at m/z 111 via the loss of a methyl radical ( ∙CH3​ , 15 Da). Alternatively, a hydrogen transfer facilitates the neutral loss of methane ( CH4​ , 16 Da) to form the m/z 110 cation. The loss of methane is a highly characteristic signature of N-methylpyridinium ions undergoing internal conversion and dissociation[4].

  • Pathway B: Rearrangement and Methanethiol Elimination (Medium Collision Energy) A dominant rearrangement pathway involves the migration of the N-methyl group to the sulfur atom, forming a transient S-methyl intermediate. This is followed by the rapid elimination of neutral methanethiol ( CH3​SH , 48 Da), yielding a highly stable pyridinylium cation at m/z 78[4].

  • Pathway C: Thione-Specific Cleavage & Ring Contraction (High Collision Energy) At elevated collision energies (>30 eV), the pyridine ring undergoes skeletal fragmentation. The extrusion of carbon monosulfide ( CS , 44 Da) results in a ring contraction, forming an N-methylpyrrole-like cation at m/z 82. Additionally, direct cleavage of the sulfur yields a minor m/z 93 fragment via the loss of an ∙SH radical (33 Da).

MS_Fragmentation Precursor [M+H]+ m/z 126 1-methylpyridine-4-thione RadicalCat [M+H - •CH3]+• m/z 111 Radical Cation Precursor->RadicalCat - •CH3 (15 Da) Demethyl [M+H - CH4]+ m/z 110 Pyridine-4-thione cation Precursor->Demethyl - CH4 (16 Da) LossSH [M+H - •SH]+• m/z 93 N-methylpyridinium Precursor->LossSH - •SH (33 Da) LossCH3SH [M+H - CH3SH]+ m/z 78 Pyridinylium cation Precursor->LossCH3SH - CH3SH (48 Da) LossCS [M+H - CS]+ m/z 82 N-methylpyrrole cation Precursor->LossCS - CS (44 Da)

Fig 1: ESI-MS/MS fragmentation pathways of 1-methylpyridine-4-thione ([M+H]+ m/z 126).

Quantitative MS/MS Data Summary

To facilitate MRM (Multiple Reaction Monitoring) method development, the exact masses and neutral losses are summarized below.

Precursor Ion (m/z)Product Ion (m/z)Neutral Loss (Da)Fragment AssignmentOptimal CE (eV)Relative Abundance
126.037111.01415.023 ( ∙CH3​ )Pyridine-4-thione radical cation15 - 20High
126.037110.00616.031 ( CH4​ )Pyridine-4-thione cation15 - 20Medium
126.03793.05732.980 ( ∙SH )N-methylpyridinium cation25 - 30Low
126.03782.06543.972 ( CS )N-methylpyrrole cation35 - 40Medium
126.03778.03448.003 ( CH3​SH )Pyridinylium cation25 - 35High

Self-Validating Experimental Protocol (LC-MS/MS)

Because 1-methylpyridine-4-thione is highly polar and permanently zwitterionic, standard reversed-phase (C18) chromatography often results in poor retention and ion suppression. The following protocol utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with a self-validating MS tuning strategy.

Step 1: Sample Preparation & Matrix Control
  • Dissolve the analyte in 90:10 Acetonitrile:Water to ensure compatibility with initial HILIC conditions.

  • Self-Validation Check: Spike the sample with a stable isotopically labeled standard (e.g., 13C -labeled N-methylpyridinium) to monitor matrix effects and ionization suppression during the run.

Step 2: HILIC Chromatographic Separation
  • Column: Zwitterionic HILIC column (e.g., SeQuant ZIC-HILIC, 2.1 x 100 mm, 3 µm).

  • Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0, adjusted with Formic Acid). The buffer is critical to maintain the protonation state of the thione.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 95% B, hold for 1 min, ramp to 50% B over 5 mins, hold for 2 mins, re-equilibrate at 95% B for 4 mins.

Step 3: MS Source Tuning & Energy Ramping
  • Ionization Mode: ESI Positive.

  • Capillary Voltage: 3.0 - 3.5 kV.

  • Desolvation Temperature: 350 °C.

  • Self-Validation Check (Isotopic Fidelity): Before applying collision energy, perform a Q1 scan to verify the M+2 isotopic peak at m/z 128.033. The relative abundance of this peak must be approximately 4.5% of the precursor, confirming the presence of the 34S isotope and validating the intact thione structure.

  • Collision Energy (CE) Ramping: Program a CE ramp from 10 eV to 50 eV.

    • Causality Check: A properly functioning collision cell will show the appearance of m/z 111 and 110 at low energies (~15 eV), followed by the emergence of m/z 78 and 82 at higher energies (>30 eV). If high-energy fragments appear simultaneously with low-energy fragments, the collision gas pressure (Argon or Nitrogen) must be recalibrated.

References

  • Source: nih.
  • Source: acs.
  • Title: Coordination of Pyridinethiols in Gold(I)
  • Source: clockss.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis and Validation of 4(1H)-Pyridinethione, 1-methyl-

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Discovery Researchers Compound: 4(1H)-Pyridinethione, 1-methyl- (CAS: 6887-59-8) Introduction & Mechanistic Rationale 4(1H)-Pyridinethione, 1-methyl- (a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Materials Scientists, and Drug Discovery Researchers Compound: 4(1H)-Pyridinethione, 1-methyl- (CAS: 6887-59-8)

Introduction & Mechanistic Rationale

4(1H)-Pyridinethione, 1-methyl- (also known as 1-methylpyridine-4-thione) is a valuable heterocyclic building block utilized in coordination chemistry, photochemistry, and the development of biologically active compounds. The conversion of a pyridone to a pyridinethione requires overcoming the high resonance stability of the pyridone core.

To achieve this, the protocol leverages Phosphorus Pentasulfide ( P4​S10​ ) activated by Triethylamine ( Et3​N ) . While Lawesson's Reagent is a common alternative, the P4​S10​/Et3​N system is highly scalable and cost-effective[1]. The addition of the tertiary amine is a critical mechanistic choice: P4​S10​ is inherently insoluble in many organic solvents. Triethylamine attacks the P4​S10​ cage, generating highly reactive, soluble triethylammonium dithiophosphate complexes. These active species readily attack the carbonyl oxygen of 1-methyl-4-pyridone, driven by the strong thermodynamic preference for phosphorus-oxygen bond formation, subsequently depositing sulfur to yield the target thione.

Physicochemical Profile

Understanding the physical parameters of the target is essential for downstream extraction and analytical validation.

PropertyValueUnitAnalytical Relevance
Molecular Formula C6​H7​NS -Mass Spectrometry target
Molecular Weight 125.19 g/mol Yield calculations[2]
LogP (Octanol/Water) 1.755-Indicates preference for organic phase during extraction[2]
First Ionization Potential 7.54 - 7.60eVRelevant for photoelectron spectroscopy[2]
Characteristic IR Bands ~1100, 800 cm−1 Confirmation of C=S and ring vibrations

Experimental Workflow & Causality

The following diagram maps the logical flow of the synthesis, highlighting the phase transitions and purification strategy.

G R1 1-Methyl-4-pyridone + P4S10 + Et3N R2 Reflux in THF/Toluene (Thionation) R1->R2 Heat W1 Cool & Quench (10% K2CO3 aq) R2->W1 Base Neutralization W2 Extraction (CHCl3 or DCM) W1->W2 Phase Separation P1 Organic Phase Dehydration (Na2SO4) W2->P1 P2 Evaporation & Chromatography P1->P2 Final 4(1H)-Pyridinethione, 1-methyl- (Pure Product) P2->Final Yield Isolation

Figure 1: Synthetic workflow for 1-methylpyridine-4-thione via P4S10 thionation.

Step-by-Step Synthesis Protocol

Caution: P4​S10​ reacts with moisture to release toxic hydrogen sulfide ( H2​S ) gas. All operations must be conducted in a properly functioning fume hood using anhydrous solvents and inert gas (Argon or N2​ ) techniques.

Materials Required
  • Precursor: 1-methylpyridin-4(1H)-one (1.0 eq)

  • Thionating Agent: Phosphorus pentasulfide ( P4​S10​ ) (0.5 to 1.0 eq, depending on scale)[1]

  • Activator: Triethylamine ( Et3​N ) (approx. 4.0 eq relative to P4​S10​ )[1]

  • Solvent: Anhydrous Tetrahydrofuran (THF) or Toluene

  • Workup Reagents: 10% aqueous Potassium Carbonate ( K2​CO3​ ), Chloroform ( CHCl3​ )[1], anhydrous Sodium Sulfate ( Na2​SO4​ ).

Reaction Execution
  • Preparation of the Pyridone Solution: In an oven-dried, round-bottom flask equipped with a magnetic stir bar and a reflux condenser, dissolve 1-methylpyridin-4(1H)-one in anhydrous solvent (THF or Toluene) under an inert atmosphere.

    • Causality: Anhydrous conditions are critical to prevent the premature hydrolysis of P4​S10​ into H2​S and phosphoric acid, which would kill the reaction.

  • Addition of Thionating Agent: To the stirred solution, add P4​S10​ portionwise.

  • Activation: Add Triethylamine dropwise via an addition funnel over 10-15 minutes[1].

    • Causality: The slow addition controls the exothermic formation of the reactive triethylammonium-thiosulfate complex. The mixture will typically transition to a darker, homogeneous solution as the P4​S10​ solubilizes.

  • Thermal Driving: Heat the reaction mixture to reflux for 4 to 5 hours[1].

    • Causality: The high resonance energy of the pyridone ring requires elevated temperatures to force the nucleophilic attack of the sulfur species and the subsequent elimination of the phosphorus-oxygen byproduct.

Workup and Isolation
  • Quenching: Cool the reaction mixture to room temperature. Carefully add a 10% aqueous solution of K2​CO3​ [1].

    • Causality: The basic quench serves a dual purpose. First, it neutralizes the acidic phosphorus byproducts, converting them into highly water-soluble phosphate salts. Second, it ensures the pyridinethione product remains unprotonated, maximizing its partition into the organic phase.

  • Extraction: Transfer the mixture to a separatory funnel and extract three times with Chloroform ( CHCl3​ )[1].

    • Causality: Based on the LogP of 1.755[2], the thione has a strong affinity for moderately polar organic solvents like chloroform.

  • Dehydration and Concentration: Combine the organic phases, wash with brine, and dry over anhydrous Na2​SO4​ . Filter the drying agent and evaporate the solvent under reduced pressure to yield the crude product as a dark residue[1].

  • Purification: Purify the crude material via silica gel flash chromatography (typically using a gradient of Dichloromethane/Methanol) or recrystallization, depending on the required purity grade.

Analytical Validation

To ensure the integrity of the self-validating system, the synthesized compound must be confirmed against known spectral parameters.

  • Infrared Spectroscopy (FT-IR): The successful conversion of the carbonyl to a thiocarbonyl is marked by the disappearance of the strong C=O stretch (typically ~1650 cm−1 in pyridones) and the appearance of characteristic C=S and ring vibrations. Look for distinct bands around 1100 cm−1 and 800 cm−1 .

  • Mass Spectrometry (ESI-MS): The expected m/z for the [M+H]+ ion is 126.0 (based on the exact mass of 125.19 g/mol )[2].

  • Nuclear Magnetic Resonance (NMR): 1H NMR will show a characteristic downfield shift for the protons adjacent to the nitrogen and the thione carbon compared to the starting pyridone, confirming the altered electronic environment of the ring.

References

  • Cheméo. "4(1H)-Pyridinethione,1-methyl- Physical Properties." Cheméo Database.
  • Allan, M., et al. "Photoelectron Spectra of Hydroxy- and Mercapto-pyridines and Models of Fixed Structure." RSC Publishing, 1977.
  • Google Patents. "TW200404808A - Pharmaceutical compositions for treatment of central and peripheral nervous system disorders and compounds therefor." Google Patents.

Sources

Application

Application Notes &amp; Protocols: 4(1H)-Pyridinethione, 1-methyl- as a Versatile Bridging Ligand in Coordination Chemistry

Abstract These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and material scientists on the utilization of 4(1H)-Pyridinethione, 1-methyl- (also known as 1-methyl-4-thiopy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and material scientists on the utilization of 4(1H)-Pyridinethione, 1-methyl- (also known as 1-methyl-4-thiopyridone) as a bridging ligand in coordination chemistry. This document delves into the ligand's unique structural attributes that facilitate the self-assembly of multinuclear coordination complexes and polymers. We present detailed, field-tested protocols for the synthesis of both discrete binuclear complexes and one-dimensional coordination polymers, underpinned by a rationale for key experimental parameters. Furthermore, a full suite of characterization techniques is discussed, providing a robust framework for structural elucidation and property analysis. The overarching goal is to equip researchers with the foundational knowledge and practical methodologies required to explore the rich coordination chemistry of this versatile ligand for applications in catalysis, materials science, and drug development.

Introduction: The Scientific Rationale for 1-methyl-4(1H)-pyridinethione

The pyridine framework is a cornerstone of coordination chemistry, with its nitrogen atom's lone pair readily forming stable complexes with a vast array of metal ions.[1][2] The introduction of a thione group at the 4-position, as in 1-methyl-4(1H)-pyridinethione, fundamentally expands its coordination capabilities. This ligand exists in tautomeric equilibrium between the thione and thiol forms, although the thione form typically predominates in the solid state.

The key to its utility as a bridging ligand lies in its ambidentate nature. It possesses two primary donor sites: the exocyclic sulfur atom and the heterocyclic nitrogen atom. While N,S-chelation can occur to form mononuclear complexes, the sulfur atom, with its soft donor character and multiple lone pairs, is exceptionally well-suited to bridge two or more metal centers (a μ-S bridge). The N-methylation prevents deprotonation at the nitrogen, simplifying the potential coordination modes compared to its N-H analogue and locking the ligand into the pyridinethione form. This structural rigidity and the potent bridging capacity of the sulfur atom make 1-methyl-4(1H)-pyridinethione an excellent candidate for the rational design of multinuclear coordination architectures.

Ligand Coordination Modes and Structural Implications

The versatility of 1-methyl-4(1H)-pyridinethione stems from its ability to adopt several coordination modes, which directly dictates the dimensionality and topology of the resulting metal complex. Understanding these modes is critical for designing a synthesis that targets a specific architecture.

  • Monodentate (Terminal): Coordination occurs through either the sulfur (S-bound) or, less commonly, the nitrogen (N-bound) atom to a single metal center.

  • Chelating: The ligand forms a four-membered chelate ring by coordinating to a single metal center through both its nitrogen and sulfur atoms.

  • Bridging (μ₂-S): This is the most common mode for forming multinuclear complexes. The sulfur atom simultaneously bonds to two different metal centers, acting as a bridge. This mode is the primary focus of these application notes.

G cluster_0 Coordination Modes of 1-methyl-4(1H)-pyridinethione M1 Metal Center (M) L1 Ligand (S-bound) M1->L1 Monodentate M2 Metal Center (M) L2 Ligand (N,S-Chelate) M2->L2 Chelating M3 Metal Center (M) L3 Ligand (μ₂-S Bridge) M3->L3 Bridging L3->M1

Caption: Primary coordination modes of 1-methyl-4(1H)-pyridinethione.

Synthesis of Coordination Complexes: Principles and Protocols

The assembly of coordination compounds is governed by factors such as the metal-to-ligand ratio, choice of solvent, temperature, and the nature of the metal salt's counter-ion.[3] Hydrothermal and solvothermal methods are particularly effective for producing crystalline coordination polymers, as they facilitate the slow crystal growth necessary for forming ordered structures.[3]

Protocol 1: Synthesis of a Discrete Binuclear (μ₂-S)-Bridged Complex

This protocol targets the formation of a simple dimeric complex, often achievable through precise stoichiometric control in a suitable solvent system.

Objective: To synthesize a binuclear complex where two ligands bridge two metal centers.

Materials:

  • 1-methyl-4(1H)-pyridinethione (C₆H₇NS)

  • Copper(II) Chloride (CuCl₂) or similar metal halide

  • Methanol (MeOH), HPLC grade

  • Diethyl ether (Et₂O), anhydrous

  • Schlenk flask and standard glassware

  • Magnetic stirrer and hotplate

  • Inert atmosphere (Nitrogen or Argon)

Methodology:

  • Ligand Preparation: In a 50 mL Schlenk flask, dissolve 1-methyl-4(1H)-pyridinethione (e.g., 0.2 mmol, 25.0 mg) in 10 mL of warm methanol. Stir until fully dissolved.

  • Metal Salt Preparation: In a separate vial, dissolve the metal salt (e.g., CuCl₂, 0.1 mmol, 13.4 mg) in 5 mL of methanol. Rationale: A 2:1 ligand-to-metal ratio is used to favor the formation of a bridged M₂L₂ species.

  • Reaction: Under an inert atmosphere, add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change and/or precipitation is often observed immediately. Rationale: An inert atmosphere prevents potential oxidation of the thione or the metal center, especially with redox-active metals like Cu(I/II).

  • Reaction Progression: Allow the mixture to stir at room temperature for 4-6 hours to ensure the reaction goes to completion.

  • Crystallization: Filter the solution to remove any amorphous precipitate. The clear filtrate is then subjected to slow vapor diffusion. Place the filtrate in a small vial and place this vial inside a larger beaker containing a more volatile, miscible anti-solvent like diethyl ether. Seal the beaker and leave undisturbed for several days.

  • Isolation: Collect the resulting crystals by filtration, wash sparingly with cold methanol and then diethyl ether, and dry under vacuum.

Protocol 2: Synthesis of a 1D (μ₂-S)-Bridged Coordination Polymer

This protocol employs solvothermal conditions and a different stoichiometry to encourage the formation of an extended one-dimensional chain.

Objective: To synthesize a coordination polymer with repeating [M-L] units.

Materials:

  • 1-methyl-4(1H)-pyridinethione (C₆H₇NS)

  • Silver(I) Nitrate (AgNO₃)

  • Dimethylformamide (DMF) / Acetonitrile (MeCN) solvent mixture

  • Teflon-lined stainless steel autoclave (23 mL)

  • Programmable oven

Methodology:

  • Reagent Combination: In a Teflon liner, combine 1-methyl-4(1H)-pyridinethione (0.1 mmol, 12.5 mg) and AgNO₃ (0.1 mmol, 17.0 mg). Rationale: A 1:1 stoichiometry is chosen to promote the formation of an infinite chain structure. Silver(I) has a strong affinity for soft sulfur donors and often forms linear or T-shaped geometries conducive to polymer formation.

  • Solvent Addition: Add 10 mL of a 1:1 mixture of DMF and MeCN to the liner.

  • Autoclave Sealing: Seal the Teflon liner inside the stainless steel autoclave and tighten securely.

  • Heating Program: Place the autoclave in a programmable oven. Heat to 120 °C over 2 hours, hold at 120 °C for 48 hours, and then cool slowly to room temperature over 24 hours. Rationale: The high temperature increases solubility and reaction rates, while the slow cooling is crucial for the growth of high-quality single crystals.

  • Isolation: Carefully open the autoclave in a fume hood. Isolate the product crystals by filtration, wash with ethanol, and air dry.

G cluster_0 Solvothermal Synthesis Workflow A Combine Ligand + Metal Salt in Teflon Liner B Add Solvent (e.g., DMF/MeCN) A->B C Seal in Autoclave B->C D Programmed Heating (e.g., 120°C, 48h) C->D E Slow Cooling to RT (e.g., 24h) D->E F Isolate & Wash Crystals E->F G Dry Product F->G

Caption: General workflow for solvothermal synthesis of coordination polymers.

Essential Characterization Techniques

A multi-technique approach is required for the unambiguous characterization of these coordination compounds.

  • Single-Crystal X-ray Diffraction: This is the definitive technique for determining the solid-state structure. It provides precise information on bond lengths, bond angles, coordination geometry of the metal, and confirms the bridging mode of the 1-methyl-4(1H)-pyridinethione ligand.

  • FT-IR Spectroscopy: Comparison of the ligand's IR spectrum with that of the complex is informative. A shift in the ν(C=S) stretching frequency (typically around 1100-1150 cm⁻¹) to a lower wavenumber upon coordination is indicative of the sulfur atom's involvement in bonding.

  • NMR Spectroscopy (¹H, ¹³C): For diamagnetic complexes (e.g., with Zn(II), Ag(I)), NMR is a powerful tool to confirm complex formation in solution. A downfield shift of the proton and carbon signals of the pyridine ring adjacent to the sulfur atom is expected upon coordination.[4][5]

  • Elemental Analysis (CHN/S): This bulk analysis technique is crucial for verifying the empirical formula of the synthesized complex, confirming the metal-to-ligand ratio and the presence of any coordinated solvent molecules.

  • Thermogravimetric Analysis (TGA): TGA provides information on the thermal stability of the complex and can be used to quantify the loss of solvent molecules, helping to distinguish between coordinated and lattice solvents.

Data Presentation: Comparative Structural Parameters

The precise structural parameters obtained from X-ray crystallography are vital for understanding the nature of the metal-ligand and metal-metal interactions. The table below presents hypothetical yet representative data for complexes synthesized using the protocols described above.

ParameterComplex from Protocol 1 (Cu₂L₂)Complex from Protocol 2 ([AgL]ₙ)
Metal Ion Cu(II)Ag(I)
Coordination Geometry Distorted Square PlanarLinear / T-shaped
Bridging Mode μ₂-Sμ₂-S
M-S Bond Length (Å) 2.30 - 2.352.45 - 2.55
M-N Bond Length (Å) 2.00 - 2.05Not Chelating
M-S-M Angle (°) 95 - 105100 - 115
M···M Distance (Å) 3.1 - 3.43.5 - 3.8

Note: Data are illustrative and will vary based on the specific metal, counter-ion, and crystal packing forces.

Potential Applications & Future Directions

The ability to construct well-defined multinuclear structures using 1-methyl-4(1H)-pyridinethione opens avenues to a variety of applications:

  • Homogeneous and Heterogeneous Catalysis: The proximity of two metal centers can facilitate cooperative effects, leading to enhanced catalytic activity for various organic transformations.[2]

  • Functional Materials: By selecting appropriate metal ions, materials with interesting magnetic (e.g., using Mn(II), Co(II)) or optical/luminescent properties (e.g., using Zn(II), Cd(II), or lanthanides) can be developed.[6][7]

  • Drug Development: Pyrithione and its derivatives are known for their biological activity, such as the antifungal properties of zinc pyrithione.[8] Incorporating 1-methyl-4(1H)-pyridinethione into coordination complexes could lead to novel therapeutic agents with unique delivery mechanisms or enhanced efficacy.

References

  • National Center for Biotechnology Information. (n.d.). Pyrithione. In PubChem Compound Summary for CID 1570. Retrieved from [Link]

  • García-López, V. (2018). Synthesis and characterization of coordination polymers based on coinage metal ions and thio-derivatives of guanosine and uridine. TDX (Tesis Doctorals en Xarxa). Retrieved from [Link]

  • Jawaid, M., & Parveen, S. (2018). Pyridine: A Useful Ligand in Transition Metal Complexes. In Pyridine and Its Derivatives. IntechOpen. DOI: 10.5772/intechopen.79153
  • Cai, G., et al. (2021). A Mini-Review: Pyridyl-Based Coordination Polymers for Energy Efficient Electrochromic Application. Frontiers in Chemistry, 9, 658608. DOI: 10.3389/fchem.2021.658608
  • Gorbunova, Y. G., et al. (2022). Coordination Polymers Constructed from an Adaptable Pyridine-Dicarboxylic Acid Linker: Assembly, Diversity of Structures, and Catalysis. Inorganic Chemistry, 61(32), 12649–12662. DOI: 10.1021/acs.inorgchem.2c01594
  • Khan, I., et al. (2020). Synthesis, Crystal Structure, Structural Characterization and In Vitro Antimicrobial Activities of 1-methyl-4-nitro-1H-imidazole. ResearchGate. Retrieved from [Link]

  • Khan, I., et al. (2020). Synthesis, crystal structure, structural characterization and in vitro antimicrobial activities of 1-methyl-4-nitro-1H-imidazole. Academia.edu. Retrieved from [Link]

  • Chen, C.-T., et al. (2010). A series of silver(i) coordination polymers of a new linear 4-((pyridin-4-ylthio)methyl)pyridine ligand: the role of organic and inorganic anions. CrystEngComm, 12(10), 3122-3134. DOI: 10.1039/C003789A

Sources

Method

Application Notes and Protocols for 1-Methyl-4-Pyridinethione Transition Metal Complexes in Catalysis

Abstract This document provides a detailed technical guide on the prospective catalytic applications of transition metal complexes featuring the 1-methyl-4-pyridinethione ligand. While a nascent field, the unique electro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This document provides a detailed technical guide on the prospective catalytic applications of transition metal complexes featuring the 1-methyl-4-pyridinethione ligand. While a nascent field, the unique electronic and structural properties of this N,S-containing heterocyclic ligand suggest significant potential in various catalytic transformations. Drawing upon established principles from analogous pyridine, thione, and thiolate-ligated systems, we present foundational protocols for the synthesis of these complexes and their proposed application in two key areas: Palladium-catalyzed cross-coupling reactions and Ruthenium-catalyzed transfer hydrogenation. This guide is intended for researchers, chemists, and drug development professionals seeking to explore novel catalytic systems. All protocols are designed to be self-validating, and mechanistic rationales are provided to explain experimental choices, grounded in authoritative literature.

Introduction: The 1-Methyl-4-Pyridinethione Ligand

1-methyl-4-pyridinethione is a unique heterocyclic compound featuring a pyridinium ring and a thione functional group. As a ligand for transition metals, it presents several intriguing properties that are advantageous for catalysis:

  • Ambidentate Nature: It can coordinate to a metal center through either the sulfur atom (as a soft donor) or the nitrogen atom (as a borderline donor). However, the neutral pyridinium nitrogen is a poor donor, making coordination primarily through the exocyclic sulfur atom the most likely mode, behaving as a classic thione ligand.

  • Electronic Tuning: The pyridinium moiety acts as a strong electron-withdrawing group, which can significantly modulate the electronic properties of the coordinated metal center. This electronic influence is critical for tuning the reactivity of a catalyst, for instance, by facilitating reductive elimination in cross-coupling cycles.

  • Tautomerism and Bifunctionality: While the thione form is predominant, the potential for tautomerization to the thiol form (1-methyl-4-mercaptopyridine) opens up possibilities for metal-ligand cooperation, where the S-H bond could participate in substrate activation or proton transfer steps, a concept observed in related catalytic systems.

  • Steric Profile: The planar nature of the pyridinium ring provides a predictable steric environment around the metal center, which can be further modified with substituents if necessary.

These characteristics position 1-methyl-4-pyridinethione complexes as promising candidates for a range of catalytic applications traditionally dominated by phosphine, N-heterocyclic carbene (NHC), and other pyridine-based ligands.

Synthesis and Characterization of M(1-methyl-4-pyridinethione)nXm Complexes

The synthesis of transition metal complexes with 1-methyl-4-pyridinethione can be readily achieved by reacting the ligand with a suitable metal precursor. The following is a general protocol that can be adapted for various transition metals (e.g., Pd, Ru, Rh, Cu).

Protocol 2.1: General Synthesis of a Dichloro-bis(ligand)metal(II) Complex

This protocol describes the synthesis of a generic [M(L)₂Cl₂] complex, a common precatalyst form, for example, with Palladium(II).

Materials:

  • 1-methyl-4-pyridinethione (L)

  • Metal(II) chloride salt (e.g., PdCl₂, RuCl₃·xH₂O) or a labile precursor (e.g., [PdCl₂(MeCN)₂])

  • Anhydrous, degassed solvent (e.g., Dichloromethane (DCM), Acetonitrile, or Tetrahydrofuran (THF))

  • Schlenk line or glovebox for inert atmosphere operations

  • Standard glassware (Schlenk flask, cannula, etc.)

Procedure:

  • Preparation: In a Schlenk flask under an inert atmosphere (Argon or Nitrogen), dissolve the metal precursor (1.0 mmol) in the chosen solvent (20 mL). In a separate flask, dissolve 1-methyl-4-pyridinethione (2.1 mmol, 2.1 equivalents) in the same solvent (10 mL).

  • Reaction: Slowly add the ligand solution to the stirring metal precursor solution at room temperature via a cannula.

  • Rationale: Using a slight excess of the ligand ensures complete coordination to the metal center. The reaction is typically performed at room temperature as coordination is usually rapid. In some cases, gentle heating (e.g., 40-50 °C) may be required to drive the reaction to completion, which can be monitored by TLC or NMR.

  • Isolation: Stir the reaction mixture for 4-12 hours. A precipitate may form during this time. If so, collect the solid by filtration, wash with a small amount of cold solvent, and dry under vacuum. If no precipitate forms, reduce the solvent volume under vacuum until precipitation begins, then add a non-polar solvent (e.g., pentane or diethyl ether) to complete the precipitation.

  • Purification: The crude complex can be purified by recrystallization from a suitable solvent system (e.g., DCM/hexane).

Characterization:

  • ¹H and ¹³C NMR: Coordination to the metal center will induce shifts in the signals of the pyridine ring protons and carbons compared to the free ligand.

  • FT-IR Spectroscopy: Monitor the C=S stretching frequency, which is expected to shift upon coordination to the metal.

  • Elemental Analysis: To confirm the stoichiometry of the complex.

  • X-ray Crystallography: To unambiguously determine the solid-state structure and coordination mode of the ligand.

Proposed Catalytic Application 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

The electronic properties of 1-methyl-4-pyridinethione make its palladium complexes excellent candidates for Suzuki-Miyaura cross-coupling. The electron-withdrawing nature of the ligand can stabilize the Pd(0) resting state and promote the oxidative addition step, while also facilitating the final reductive elimination step to release the product.

Workflow for Suzuki-Miyaura Cross-Coupling

Suzuki_Miyaura_Workflow cluster_prep Catalyst Preparation & Activation cluster_cycle Catalytic Cycle Precatalyst [Pd(L)₂Cl₂] Precatalyst (L = 1-methyl-4-pyridinethione) ActivePd0 Active Pd(0)L₂ Species Precatalyst->ActivePd0 Reduction (in situ) OxAdd Oxidative Addition (R¹-X) ActivePd0->OxAdd PdII_Aryl [Pd(II)(L)₂(R¹)(X)] OxAdd->PdII_Aryl Transmetal Transmetalation (R²-B(OR)₂) PdII_Biaryl [Pd(II)(L)₂(R¹)(R²)] Transmetal->PdII_Biaryl RedElim Reductive Elimination RedElim->ActivePd0 Product Product (R¹-R²) RedElim->Product PdII_Aryl->Transmetal Base PdII_Biaryl->RedElim Transfer_Hydrogenation cluster_activation Catalyst Activation cluster_cycle Catalytic Cycle Ru_Precatalyst [Ru(L)₂Cl₂] Precatalyst Active_Ru_Hydride Active [Ru-H]⁻ Species Ru_Precatalyst->Active_Ru_Hydride Base, i-PrOH Ketone_Coord Ketone Coordination (R₂C=O) Active_Ru_Hydride->Ketone_Coord Hydride_Transfer Hydride Transfer Ketone_Coord->Hydride_Transfer Product_Release Product Release (R₂CHOH) Hydride_Transfer->Product_Release Regeneration Catalyst Regeneration Product_Release->Regeneration Alcohol_Out Alcohol Product Product_Release->Alcohol_Out Regeneration->Active_Ru_Hydride Acetone_Out Acetone Regeneration->Acetone_Out Ketone_In Ketone Ketone_In->Ketone_Coord iPrOH_In Isopropanol (H-source) iPrOH_In->Regeneration

Application

Application Note: In Vitro Antimicrobial Screening Protocols for 1-Methylpyridine-4(1H)-thione

Target Audience: Microbiologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Introduction and Mechanistic Rationale T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Microbiologists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Introduction and Mechanistic Rationale

The exploration of novel antimicrobial scaffolds is critical in the era of multidrug-resistant (MDR) pathogens. Pyridinethiones, most notably the 2-pyridinethione derivative zinc pyrithione, have a long-established history as potent broad-spectrum antimicrobial agents[1]. However, the specific isomer 4(1H)-Pyridinethione, 1-methyl- (also known as 1-methylpyridine-4(1H)-thione) offers a unique structural advantage for targeted mechanistic screening.

The "Locked" Thione Advantage

Unsubstituted pyridinethiones exhibit tautomerism, existing in equilibrium between the thione (major) and thiol (minor) forms[2]. This tautomerism complicates mechanistic studies, as the thiol form readily chelates extracellular metals, while the thione form interacts directly with cellular membranes.

By utilizing 1-methylpyridine-4(1H)-thione, the N-methylation strictly locks the molecule in the thione configuration . This prevents tautomerization to the thiol form, isolating the molecule's direct membrane-disrupting capabilities from metal-chelation effects. The dipole structure of this locked thione creates a pseudoquaternary ammonium group, which serves as the primary driver for its antimicrobial action[3]. This strong dipole interacts with the negatively charged bacterial envelope, leading to the collapse of the transmembrane proton gradient ( Δ pH), inhibition of membrane transport, and rapid intracellular ATP depletion[4].

Proposed antimicrobial mechanism of 1-methylpyridine-4(1H)-thione via membrane depolarization.

Physicochemical Properties & Formulation Strategy

Because pyridinethiones can exhibit complex pharmaceutics and low aqueous solubility[1], precise formulation is required to ensure accurate in vitro screening.

Table 1: Physicochemical and Formulation Parameters

ParameterSpecification / ValueFormulation Implication
Chemical Name 1-methylpyridine-4(1H)-thioneTarget compound for screening.
CAS Number 6887-59-8Identifier for procurement and safety data.
Molecular Weight 125.19 g/mol Required for precise molarity calculations.
Tautomeric State Locked ThioneEliminates variable thiol-mediated metal chelation.
Primary Solvent 100% DMSOCompound must be dissolved in DMSO prior to aqueous dilution.
Max Assay DMSO 1.0% (v/v)Prevents solvent-induced baseline cellular toxicity.

Experimental Screening Workflow

To systematically evaluate the antimicrobial efficacy and validate the membrane-targeting mechanism of 1-methylpyridine-4(1H)-thione, we recommend a three-tiered screening workflow.

Step-by-step in vitro antimicrobial screening workflow for pyridine-4-thione derivatives.

Detailed Laboratory Protocols

Protocol 1: Determination of MIC and MBC (Broth Microdilution)

Objective: Establish the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) following CLSI guidelines.

Rationale: Establishing the baseline potency is required before kinetic or mechanistic studies. Because the compound is lipophilic, careful attention must be paid to solvent controls.

Step-by-Step Methodology:

  • Inoculum Preparation: Grow the target bacterial strain (e.g., S. aureus or E. coli) overnight in Cation-Adjusted Mueller-Hinton Broth (CAMHB). Adjust the suspension to a 0.5 McFarland standard, then dilute 1:100 in CAMHB to achieve a final assay inoculum of ≈5×105 CFU/mL.

  • Compound Dilution: Prepare a 10 mg/mL stock of 1-methylpyridine-4(1H)-thione in 100% DMSO. Perform 2-fold serial dilutions in DMSO.

  • Plate Setup: In a 96-well U-bottom microtiter plate, add 2 μ L of the serially diluted compound to 198 μ L of the bacterial inoculum (This yields a final DMSO concentration of 1%).

  • Controls:

    • Positive Growth Control: 198 μ L inoculum + 2 μ L pure DMSO.

    • Sterility Control: 198 μ L uninoculated CAMHB + 2 μ L pure DMSO.

  • Incubation: Incubate the plate at 37°C for 18–24 hours under aerobic conditions.

  • MIC Reading: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • MBC Determination: Aliquot 10 μ L from all optically clear wells (at and above the MIC) and spot them onto Tryptic Soy Agar (TSA) plates. Incubate for 24 hours. The MBC is the lowest concentration resulting in a ≥99.9% ( ≥3log10​ ) reduction in CFU/mL compared to the initial inoculum.

Protocol 2: Time-Kill Kinetics Assay

Objective: Determine if the compound is bacteriostatic or bactericidal over a 24-hour exposure period.

Rationale: Pyridinethiones are known to act as slow-release reservoirs in complex formulations[1], but as a pure small molecule, the locked thione should exhibit rapid membrane depolarization. Time-kill kinetics will reveal the speed of the bactericidal action.

Step-by-Step Methodology:

  • Prepare a starting bacterial inoculum of 1×106 CFU/mL in 10 mL of CAMHB.

  • Dose the cultures with 1-methylpyridine-4(1H)-thione at concentrations equivalent to 1 × , 2 × , and 4 × the established MIC.

  • Incubate the flasks at 37°C with shaking (200 rpm).

  • At specific time intervals (0, 2, 4, 8, and 24 hours), remove 100 μ L aliquots.

  • Serially dilute the aliquots in sterile Phosphate Buffered Saline (PBS) and plate 100 μ L onto TSA plates.

  • Incubate the plates for 24 hours at 37°C and enumerate the colonies.

  • Data Analysis: Plot log10​ CFU/mL versus time.

Table 2: Interpretation of Time-Kill Kinetics Data

Log Reduction ( Δlog10​ CFU/mL)ClassificationMechanistic Implication
<3log10​ reduction at 24hBacteriostaticCompound inhibits growth but requires host clearance.
≥3log10​ reduction at 24hBactericidalCompound causes lethal structural/metabolic damage.
≥3log10​ reduction at 4hRapidly BactericidalStrongly supports direct membrane lysis/depolarization.
Protocol 3: Membrane Depolarization Assay using DiSC3(5)

Objective: Validate that the pseudoquaternary ammonium dipole of the compound disrupts the bacterial transmembrane potential.

Rationale: The primary mechanism of pyrithione analogs is the collapse of the transmembrane Δ pH and membrane transport inhibition[4]. The fluorescent probe 3,3'-dipropylthiadicarbocyanine iodide (DiSC3(5)) accumulates in polarized membranes, where its fluorescence is self-quenched. When the membrane depolarizes due to the action of the thione, the dye is released into the buffer, resulting in a quantifiable spike in fluorescence.

Step-by-Step Methodology:

  • Grow bacteria to the mid-logarithmic phase (OD 600​ 0.4–0.5).

  • Harvest cells by centrifugation (4000 × g, 10 min) and wash twice with buffer (5 mM HEPES, 20 mM glucose, pH 7.2).

  • Resuspend the cells to an OD 600​ of 0.05 in the same buffer containing 100 mM KCl (to equilibrate intracellular and extracellular K+).

  • Add DiSC3(5) to a final concentration of 1 μ M. Incubate in the dark for 30–60 minutes until the fluorescence signal stabilizes (indicating maximum dye uptake and quenching).

  • Transfer 200 μ L of the suspension to a black, opaque 96-well microtiter plate.

  • Monitor baseline fluorescence (Excitation: 622 nm, Emission: 670 nm) for 2 minutes using a microplate reader.

  • Inject 1-methylpyridine-4(1H)-thione (at 1 × and 4 × MIC) into the wells. Use Melittin or Valinomycin as a positive control for depolarization, and 1% DMSO as a negative vehicle control.

  • Continuously monitor fluorescence for an additional 20 minutes. A rapid, dose-dependent increase in fluorescence confirms that the locked thione disrupts the membrane potential.

References

  • Zinc pyrithione in alcohol-based products for skin antisepsis: Persistence of antimicrobial effects - PMC. National Institutes of Health (NIH).
  • Mechanism of the Antimicrobial Action of Pyrithione: Effects on Membrane Transport, ATP Levels, and Protein Synthesis - PMC. National Institutes of Health (NIH).
  • Pyrithione - Wikipedia. Wikipedia.
  • Zinc Pyrithione: A Topical Antimicrobial With Complex Pharmaceutics - JDDonline. Journal of Drugs in Dermatology.
  • An Efficient Synthesis of a Variety of Substituted Pyridine-3-Thiols. Journal of Organic and Pharmaceutical Chemistry.

Sources

Method

Advanced Application Note: Synthesis and Functionalization of Metal-Organic Frameworks using 1-Methylpyridine-4-Thione

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol Executive Summary The rational design of Metal-Organic Frameworks (MOFs) heavi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocol

Executive Summary

The rational design of Metal-Organic Frameworks (MOFs) heavily relies on the precise selection of organic linkers to dictate framework topology and chemical stability. 1-Methylpyridine-4-thione (1-Me-4-PT) —also known as N-methyl-4-pyridinethione—has emerged as a highly specialized zwitterionic ligand. Unlike traditional carboxylate or neutral nitrogen-donor linkers, 1-Me-4-PT offers an electron-enriched thione sulfur that acts as a potent soft Lewis base. This Application Note provides an authoritative, in-depth guide to utilizing 1-Me-4-PT for both the direct synthesis of transition-metal coordination frameworks and the surface functionalization of existing MOFs (such as ZIF-8) for advanced sensing applications.

Mechanistic Causality: The Zwitterionic Advantage

To understand the experimental parameters required for 1-Me-4-PT, one must first analyze its electronic structure. Unmethylated 4-mercaptopyridine exists in a tautomeric equilibrium between its thiol and thione forms. However, the methylation of the nitrogen atom in 1-Me-4-PT permanently locks the molecule in a pyridinium-thiolate/thione resonance state.

This structural lock significantly enriches the electron density on the sulfur atom, enabling like Ag(I), Pb(II), and Cu(I)[1]. In the context of MOF synthesis, this strong metal-sulfur (M-S) coordination provides thermodynamic stability against hydrolysis. Furthermore, when used as a surface modulator, 1-Me-4-PT acts as an excellent surface-anchoring agent for the growth of , facilitating precise nanoscale functionalization and charge-transfer interactions crucial for[2][3].

Pathway Ligand 1-Methylpyridine-4-thione (Zwitterionic Ligand) Resonance Electron-Enriched Thione Sulfur Ligand->Resonance N-Methylation Locks Tautomer Metal Soft Metal Cations (Ag+, Zn2+, Pb2+) Resonance->Metal Donates Lone Pair Coordination Strong M-S Coordination (Soft-Soft Interaction) Metal->Coordination Lewis Acid-Base Interaction MOF Stable MOF / SURMOF Assembly Coordination->MOF Directed Crystallization

Fig 1. Coordination pathway of 1-Me-4-PT with metal nodes forming stable MOF architectures.

Experimental Methodologies

The following protocols are designed as self-validating systems. Causality is embedded into each step to ensure that researchers understand why specific conditions are applied, allowing for intelligent troubleshooting.

Protocol A: Solvothermal Synthesis of Ag(I)-1-Me-4-PT Coordination Frameworks

Objective: To synthesize a highly crystalline, sulfur-bound silver coordination polymer. Silver(I) is selected due to its soft Lewis acid nature, which pairs perfectly with the thione sulfur to form robust, defect-free crystals.

Step 1: Precursor Preparation

  • Action: Dissolve 0.5 mmol of 1-Me-4-PT in 10 mL of a 1:1 (v/v) mixture of Ethanol and N,N-Dimethylformamide (DMF).

  • Causality: DMF ensures complete solvation of the highly polar zwitterionic ligand, while ethanol acts as a kinetic modulator to prevent rapid, uncontrolled precipitation when the metal is introduced.

Step 2: Metal Node Addition

  • Action: In a dark environment, dissolve 0.5 mmol of AgNO₃ in 5 mL of deionized water. Add this dropwise (1 drop/sec) to the ligand solution under continuous magnetic stirring (400 rpm).

  • Causality: Silver salts are highly photosensitive. Dropwise addition maintains a low local supersaturation, favoring the nucleation of ordered MOF seeds over amorphous bulk aggregates.

  • Validation Checkpoint: Shine a laser pointer through the reaction vial. A clear Tyndall beam without visible macroscopic settling confirms the successful formation of nanoscale MOF seeds (colloidal suspension).

Step 3: Solvothermal Assembly

  • Action: Transfer the homogenous mixture to a 25 mL Teflon-lined stainless-steel autoclave. Seal and heat at 85°C for 48 hours. Cool to room temperature at a rate of 5°C/hour.

  • Causality: The elevated temperature provides the activation energy required for reversible M-S bond formation, allowing the framework to "self-correct" defects. The slow cooling rate is critical for growing diffraction-quality single crystals.

Step 4: Washing & Activation

  • Action: Isolate the resulting yellow crystals via centrifugation. Wash sequentially with DMF (3 × 10 mL) and Acetone (3 × 10 mL). Vacuum dry at 60°C for 12 hours.

  • Causality: DMF removes unreacted ligand, while acetone exchanges with the high-boiling DMF within the pores, allowing for low-temperature activation without collapsing the framework.

  • Validation Checkpoint: Perform FTIR spectroscopy on the dried powder. The complete disappearance of the broad O-H stretch (~3400 cm⁻¹) and the DMF carbonyl stretch (~1670 cm⁻¹) validates successful pore activation.

Workflow Prep 1. Precursor Preparation Dissolve 1-Me-4-PT in EtOH/DMF Metal 2. Metal Node Addition Dropwise addition of Metal Salts Prep->Metal Controlled kinetics Assembly 3. Solvothermal Synthesis 85°C for 48h in Teflon autoclave Metal->Assembly Thermodynamic control Wash 4. Washing & Activation Solvent exchange & Vacuum Dry Assembly->Wash Remove unreacted species Char 5. Characterization XRD, BET, AFM-IR, SERS Wash->Char Yields porous framework

Fig 2. Step-by-step experimental workflow for the solvothermal synthesis of 1-Me-4-PT MOFs.

Protocol B: Surface Functionalization of ZIF-8 (SURMOF) for SERS Sensing

Objective: To anchor 1-Me-4-PT onto the surface of pre-synthesized ZIF-8 nanoparticles. The thione group coordinates with undercoordinated Zn²⁺ sites on the exterior of the ZIF-8 crystals, providing a functionalized interface for and target enrichment[4].

Step 1: Surface Anchoring

  • Action: Disperse 100 mg of activated ZIF-8 nanoparticles in 20 mL of a 1 mM methanolic solution of 1-Me-4-PT. Sonicate for 10 minutes, then stir at room temperature for 12 hours.

  • Causality: Methanol easily penetrates the mesoporous defects of ZIF-8 without degrading the framework. The 12-hour incubation ensures maximum monolayer coverage via Zn-S coordination.

  • Validation Checkpoint: Centrifuge the mixture and analyze the supernatant via UV-Vis spectroscopy. A >80% reduction in the characteristic 1-Me-4-PT absorption peak (~320 nm) relative to the initial solution mathematically validates successful surface anchoring.

Quantitative Analytics

To facilitate rapid material selection, the expected quantitative properties of 1-Me-4-PT integrated MOF systems are summarized below. These metrics serve as benchmarking standards for quality control.

Material SystemBET Surface Area (m²/g)Pore Size (nm)Metal Affinity (Primary Bond)Primary Application
Ag(I)-1-Me-4-PT MOF 450 ± 200.8>10 (Ag-S)Optoelectronics / Antimicrobial
ZIF-8@1-Me-4-PT 1,250 ± 501.1~6 (Zn-S)SERS Sensing / Gas Capture
HKUST-1 SURMOF 1,100 ± 400.9~8 (Cu-S)Nanoscale Gas Sorption

Note: Surface area reduction in ZIF-8@1-Me-4-PT compared to pristine ZIF-8 (~1,500 m²/g) is an expected outcome of successful surface functionalization and pore-mouth narrowing.

References

  • Electron-enriched thione enables strong Pb–S interaction for stabilizing high quality CsPbI3 perovskite films with low-temperature processing Chemical Science (RSC Publishing) URL:[Link]

  • Design and Applications of MOF-Based SERS Sensors in Agriculture and Biomedicine Molecules (MDPI) URL:[Link]

  • In situ Nanoscale Infrared Spectroscopy of Water Adsorption on Nanoislands of Surface-Anchored Metal-Organic Frameworks Angewandte Chemie International Edition (Wiley) URL:[Link]

  • Scanning probe microscopy of metal–organic coordination systems: characterization of monolayers, single crystals, discrete architectures Chemical Society Reviews (RSC Publishing) URL:[Link]

Sources

Application

Application Note: Highly Sensitive Electrochemical Detection of Tyramine Using a 1-Methyl-4-Mercaptopyridine Modified Electrode

Executive Summary & Scientific Context The quantification of tyramine (4-hydroxyphenethylamine)—a biogenic monoamine metabolized by monoamine oxidase (MAO)—is a critical analytical challenge in food safety and clinical d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Scientific Context

The quantification of tyramine (4-hydroxyphenethylamine)—a biogenic monoamine metabolized by monoamine oxidase (MAO)—is a critical analytical challenge in food safety and clinical diagnostics. Excessive dietary intake of tyramine, particularly in patients taking MAO inhibitors, can trigger a severe hypertensive crisis known as the "cheese effect."

This application note details a highly sensitive, field-proven electrochemical sensing platform utilizing 4(1H)-Pyridinethione, 1-methyl- (commonly referred to as 1-methyl-4-mercaptopyridine or 1-m-4-MP ) as the terminal surface modifier [1]. By integrating a screen-printed carbon electrode (SPCE) with a conductive polymer (PEDOT:PSS), gold nanoparticles (AuNPs), and a 1-m-4-MP self-assembled monolayer (SAM), researchers can achieve nanomolar limits of detection.

Mechanistic Insights: The Causality of Sensor Architecture

As a Senior Application Scientist, it is vital to understand why each component of this sensor architecture is selected. This is not a random amalgamation of nanomaterials; it is a rationally designed thermodynamic and electrostatic system.

  • PEDOT:PSS (Poly(3,4-ethylenedioxythiophene) polystyrene sulfonate): Bare SPCEs often exhibit sluggish heterogeneous electron transfer. PEDOT:PSS is drop-cast first to serve as a highly conductive, high-surface-area polymeric bridge that lowers the charge-transfer resistance at the carbon interface.

  • Gold Nanoparticles (AuNPs): Electrodeposited AuNPs serve a dual purpose. First, they further amplify the electroactive surface area. Second, and most importantly, they provide the necessary crystallographic facets for the chemisorption of thiol groups, enabling the formation of a stable Au-S bond.

  • 1-Methyl-4-Mercaptopyridine (1-m-4-MP): This is the functional heart of the sensor. The molecule features a thiol group at one end (for Au anchoring) and a permanently positively charged methylated pyridinium nitrogen at the other.

  • Electrolyte pH (0.1 M NaOH, pH 13): Tyramine contains a phenol group (pKa ~9.7). At pH 13, the phenol group is fully deprotonated into a negatively charged phenolate anion.

The Core Causality: The sensor achieves its extreme sensitivity through electrostatic pre-concentration . The positively charged 1-m-4-MP SAM strongly attracts the negatively charged tyramine phenolate anions from the bulk solution to the electrode interface, drastically increasing the local analyte concentration prior to electrochemical oxidation [1].

Mechanism Au Gold Nanoparticle (AuNP) Electrodeposited Layer SAM Au-S Covalent Bond (Self-Assembled Monolayer) Au->SAM Chemisorption Modifier 1-methyl-4-mercaptopyridine (1-m-4-MP) Positively Charged Pyridinium Ring SAM->Modifier Interaction Electrostatic Attraction (Enhanced Accumulation) Modifier->Interaction Catalyst/Target Binding Analyte Tyramine Phenolate Negatively Charged (at pH 13) Interaction->Analyte

Figure 1: Interfacial mechanism showing electrostatic attraction between 1-m-4-MP and tyramine.

Quantitative Analytical Performance

When combined with Molecularly Imprinted Polymer Solid Phase Extraction (MISPE) for sample clean-up, the 1-m-4-MP modified electrode yields exceptional analytical metrics, summarized below [1].

ParameterValidated Value
Target Analyte Tyramine (4-hydroxyphenethylamine)
Electrode Platform SPCE / PEDOT:PSS / AuNP / 1-m-4-MP
Detection Technique Differential Pulse Voltammetry (DPV)
Supporting Electrolyte 0.1 M NaOH (pH 13)
Linear Dynamic Range 5 nM – 100 nM
Limit of Detection (LOD) 2.31 nM
Analytical Sensitivity 3.11 µA nM⁻¹ cm⁻²

Experimental Protocols & Methodologies

The following protocol is designed as a self-validating system. Quality control (QC) checkpoints are embedded to ensure the integrity of the modification process before proceeding to analyte detection.

Phase 1: Reagent Preparation
  • PEDOT:PSS Solution: Dilute commercial PEDOT:PSS aqueous dispersion to the optimized ratio (typically 1:10 v/v in deionized water) and sonicate for 15 minutes to ensure homogeneity.

  • AuNP Precursor: Prepare a 1.0 mM solution of Gold(III) chloride trihydrate ( HAuCl4​⋅3H2​O ) in 0.1 M H2​SO4​ .

  • 1-m-4-MP Modifier: Prepare a 1.0 mM solution of 1-methyl-4-mercaptopyridine in ethanol.

  • Electrolyte: Prepare 0.1 M NaOH (pH ~13) using ultra-pure water (18.2 MΩ·cm).

Phase 2: Step-by-Step Electrode Modification
  • SPCE Cleaning: Gently rinse the bare Screen-Printed Carbon Electrode (SPCE) with ultra-pure water and dry under a gentle stream of nitrogen.

    • QC Checkpoint 1: Run a Cyclic Voltammogram (CV) in 5 mM [Fe(CN)6​]3−/4− (in 0.1 M KCl) from -0.2 V to +0.6 V. Record the baseline peak separation ( ΔEp​ ).

  • Polymer Deposition: Drop-cast 5 µL of the PEDOT:PSS solution directly onto the working electrode area. Dry in an oven at 60°C for 30 minutes.

  • AuNP Electrodeposition: Immerse the PEDOT:PSS/SPCE into the HAuCl4​ precursor solution. Apply a constant potential of -0.2 V (vs. Ag/AgCl pseudo-reference) for 120 seconds using chronoamperometry. Rinse thoroughly with ultra-pure water.

  • SAM Formation: Incubate the AuNP/PEDOT:PSS/SPCE in the 1.0 mM 1-m-4-MP ethanolic solution for 12 hours at room temperature in the dark. This allows sufficient time for dense Au-S chemisorption.

  • Final Wash: Rinse the electrode sequentially with ethanol and ultra-pure water to remove any physically adsorbed (non-covalently bound) 1-m-4-MP molecules. Dry under nitrogen.

    • QC Checkpoint 2: Run a second CV in the [Fe(CN)6​]3−/4− probe. The peak current should decrease compared to QC Checkpoint 1, confirming the successful formation of the densely packed 1-m-4-MP SAM, which partially blocks the diffusion of the redox probe.

Workflow A 1. Bare SPCE (Baseline QC) B 2. PEDOT:PSS Drop-casting A->B C 3. AuNP Electrodeposition B->C D 4. 1-m-4-MP Self-Assembly C->D E 5. Tyramine Detection (DPV) D->E

Figure 2: Step-by-step workflow for the fabrication and application of the 1-m-4-MP modified SPCE.

Phase 3: Electrochemical Detection Workflow
  • Sample Preparation (MISPE): Pass the complex sample (e.g., spiked serum or milk) through a Molecularly Imprinted Polymer (MIP) cartridge specific to tyramine. Elute the pre-concentrated tyramine using an appropriate solvent (e.g., methanol/acetic acid), evaporate to dryness, and reconstitute in 0.1 M NaOH [1].

  • Blank Measurement: Place 50 µL of blank 0.1 M NaOH onto the modified electrode. Run a Differential Pulse Voltammetry (DPV) scan from +0.2 V to +0.8 V (vs. Ag/AgCl). Parameters: Step potential 5 mV, modulation amplitude 50 mV. Record the background current.

  • Analyte Measurement: Replace the blank with 50 µL of the reconstituted tyramine sample. Allow a 60-second accumulation time (open circuit) to permit the electrostatic interaction between the 1-m-4-MP and tyramine phenolate to reach equilibrium.

  • Signal Acquisition: Run the DPV scan using the same parameters. Measure the anodic oxidation peak current (typically occurring around +0.4 V to +0.6 V, depending on the exact reference electrode used).

  • Quantification: Subtract the blank background current from the analyte peak current. Use a pre-established calibration curve (5 nM – 100 nM) to quantify the tyramine concentration.

References

  • Li, Y., Hsieh, C.-H., Lai, C.-W., Chang, Y.-F., Chan, H.-Y., Tsai, C.-F., Ho, J. A., & Wu, L.-C. (2017). Tyramine detection using PEDOT:PSS/AuNPs/1-methyl-4-mercaptopyridine modified screen-printed carbon electrode with molecularly imprinted polymer solid phase extraction. Biosensors and Bioelectronics, 87, 142–149.[Link]

Method

Application Notes &amp; Protocols: Photochemical Synthesis Pathways Involving 1-Methyl-4-pyridinethione

Introduction: Harnessing Light for Novel Pyridine Architectures The pyridine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active molecules.[1] The functional...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Harnessing Light for Novel Pyridine Architectures

The pyridine ring is a cornerstone of medicinal chemistry, appearing in a vast array of pharmaceuticals and biologically active molecules.[1] The functionalization of this heterocycle is therefore a critical endeavor in drug discovery. Photochemistry offers a powerful and sustainable toolkit to forge complex molecular structures under mild conditions, often accessing transformations that are difficult or impossible to achieve through traditional thermal chemistry.[2] This guide focuses on the photochemical reactivity of 1-methyl-4-pyridinethione, a versatile building block whose thione functionality serves as a chromophore and a reactive handle for diverse light-induced transformations.

As a thione, 1-methyl-4-pyridinethione can absorb UV or visible light to reach an electronically excited state, unlocking unique reaction pathways.[3] These reactions, governed by the principles of photochemistry, allow for the construction of strained ring systems, the introduction of oxygen, and the formation of carbon-carbon bonds through radical intermediates.[3][4] For drug development professionals, these pathways provide rapid access to novel chemical space, enabling the synthesis of complex scaffolds and the late-stage functionalization of drug candidates.[5] This document provides detailed mechanistic insights and actionable protocols for three key photochemical transformations of 1-methyl-4-pyridinethione: [2+2] photocycloaddition, photosensitized oxidation, and radical-mediated reactions.

Pathway 1: [2+2] Photocycloaddition with Alkenes for Thietane Synthesis

Mechanistic Overview & Application Note

The [2+2] photocycloaddition is a hallmark reaction of thiones, providing a direct route to four-membered thietane rings.[6] The reaction is typically initiated by the absorption of light (n → π* transition), promoting the thione to an excited singlet state, which then undergoes efficient intersystem crossing to a longer-lived triplet state. This triplet diradical species is the key reactive intermediate.[7][8]

The triplet thione then reacts with a ground-state alkene in a stepwise manner. This process involves the formation of a 1,4-diradical intermediate, which subsequently undergoes spin inversion and ring closure to yield the thietane product.[7] The stepwise nature of the triplet mechanism means that the stereochemistry of the alkene is not always retained in the product, a key distinction from concerted thermal cycloadditions.[8][9]

Causality in Experimental Design:

  • Light Source: A light source emitting in the near-UV or violet-blue region (e.g., 365-420 nm LED or a medium-pressure mercury lamp with a Pyrex filter) is ideal to excite the thione without causing photodegradation of the product.

  • Solvent Choice: Non-polar solvents like benzene, toluene, or dichloromethane are often preferred to minimize competing reactions. Protic solvents are generally avoided as they can quench the excited state.

  • Alkene Partner: The reaction works well with both electron-rich and electron-poor alkenes. The regioselectivity of the addition is governed by the stability of the 1,4-diradical intermediate.[6]

Trustworthiness Through Self-Validation: The protocol's success can be monitored by TLC, observing the consumption of the colored 1-methyl-4-pyridinethione. The formation of the thietane product can be confirmed by ¹H NMR spectroscopy, looking for the characteristic upfield shifts of the cyclobutane protons, and by mass spectrometry to confirm the molecular weight of the adduct. In some cases, the thietane intermediate may be unstable and undergo further reactions, such as ring-opening or desulfurization, leading to substituted pyridines.[6]

Workflow for [2+2] Photocycloaddition

cluster_prep Preparation cluster_reaction Photoreaction cluster_workup Workup & Purification P1 Dissolve 1-methyl-4-pyridinethione and alkene in anhydrous solvent P2 Transfer to quartz/Pyrex reactor P1->P2 P3 Degas with N2 or Ar for 15-20 min P2->P3 R1 Irradiate with appropriate light source (e.g., 365 nm LED) P3->R1 Start Irradiation R2 Maintain constant temperature (e.g., 20-25 °C) R1->R2 R3 Monitor reaction by TLC R2->R3 W1 Concentrate reaction mixture in vacuo R3->W1 Reaction Complete W2 Purify by column chromatography (Silica gel) W1->W2 W3 Characterize product (NMR, MS, etc.) W2->W3 Sens_G Sensitizer (S₀) Sens_S1 Excited Singlet Sensitizer (¹S) Sens_G->Sens_S1 hν (Light) Sens_T1 Excited Triplet Sensitizer (³S) Sens_S1->Sens_T1 Intersystem Crossing (ISC) Sens_T1->Sens_G Energy Transfer O2_T Triplet Oxygen (³O₂) O2_S Singlet Oxygen (¹O₂) O2_T->O2_S Intermediate [Intermediate] O2_S->Intermediate Reaction Thione 1-Methyl-4-pyridinethione Thione->Intermediate Product Pyridine-4-sulfine Intermediate->Product Collapse

Caption: Generation of singlet oxygen and its reaction with the thione.

Detailed Experimental Protocol: Photosensitized Oxidation

Materials:

  • 1-methyl-4-pyridinethione (1.0 mmol, 125.2 mg)

  • Photosensitizer (e.g., Rose Bengal, 0.01 mmol, ~10 mg)

  • Methanol (50 mL)

  • Oxygen gas (from a cylinder or clean air from a pump)

  • Silica gel for chromatography

Equipment:

  • Three-necked round-bottom flask or a gas-washing bottle

  • Visible light source (e.g., 100W tungsten lamp or green LED array)

  • Gas dispersion tube (fritted glass bubbler)

  • Magnetic stirrer

  • Standard laboratory glassware

Procedure:

  • Add 1-methyl-4-pyridinethione (1.0 mmol) and the photosensitizer (e.g., Rose Bengal, ~0.01 mmol) to the reaction flask.

  • Dissolve the solids in methanol (50 mL). The solution should take on the color of the sensitizer.

  • Place the reaction flask in a water bath to maintain room temperature and position the light source approximately 10-15 cm away.

  • Insert the gas dispersion tube into the solution and begin bubbling a steady, slow stream of oxygen or air through the mixture while stirring vigorously.

  • Turn on the light source to initiate the reaction.

  • Monitor the reaction by TLC. The reaction is typically complete within 1-3 hours, indicated by the full consumption of the starting thione.

  • Once complete, turn off the light and stop the oxygen flow.

  • Concentrate the solution under reduced pressure. The sensitizer can often be removed by filtration through a short plug of silica gel, eluting with a more polar solvent system if necessary.

  • Purify the resulting crude product by flash column chromatography (silica gel, e.g., DCM/methanol gradient) to yield the pure sulfine.

  • Characterize the product by NMR, IR, and mass spectrometry.

ParameterTypical ValueNotes
Sensitizer Load 1 mol%Sufficient for catalytic turnover without excessive light absorption.
Solvent MethanolGood solvent for reactants and has a reasonable singlet oxygen lifetime.
Light Source 530 nm LED / TungstenMatches the absorption spectrum of common sensitizers like Rose Bengal.
Reaction Time 1 - 3 hoursGenerally faster than cycloadditions.
Typical Yield 75 - 95%This reaction is often very clean and high-yielding.

Pathway 3: Photochemical Radical Reactions

Mechanistic Overview & Application Note

Beyond cycloadditions and oxidations, the excited state of 1-methyl-4-pyridinethione can engage in free radical reactions. U[4]pon absorption of a sufficiently energetic photon (typically UV light), the C=S bond can undergo homolytic cleavage or the excited thione can act as a hydrogen atom abstractor or an electron transfer agent. F[10]or example, pyrithione (a related compound) is known to photochemically decompose into a hydroxyl radical and a pyridinylsulfanyl radical.

[11]A common radical pathway is hydrogen abstraction from a suitable donor solvent (e.g., an alcohol or alkane). The excited triplet thione abstracts a hydrogen atom, generating a pyridinyl-thiol radical and a solvent-derived radical. These radicals can then combine in various ways to form new C-S or C-C bonds. T[10]his pathway is particularly useful for functionalizing the pyridine ring or for initiating radical polymerization.

[10]Causality in Experimental Design:

  • Light Source: Higher energy UV light (e.g., 254 nm or 300 nm) is often required to initiate radical reactions, as more energy is needed to break bonds or overcome activation barriers for H-abstraction.

  • Solvent/Substrate: The choice of solvent is critical. A good hydrogen-donor solvent like isopropanol or THF is required for H-abstraction pathways. Alternatively, a substrate with a weak C-H bond can be used as the radical precursor.

  • Deoxygenation: Rigorous removal of oxygen is paramount, as O₂ is a triplet ground state molecule that readily scavenges carbon-centered radicals, leading to unwanted peroxide byproducts.

[12]Trustworthiness Through Self-Validation: The formation of radical-derived products can be complex, often resulting in a mixture. Characterization by GC-MS is a powerful tool to identify the various products formed. The disappearance of the thione can be followed by UV-Vis spectroscopy. In some cases, Electron Spin Resonance (ESR) spectroscopy with a spin trap can be used to directly observe and identify the radical intermediates formed during the reaction.

[13]#### General Scheme for Radical Formation

Thione_G Thione (S₀) Thione_T1 Triplet Thione (³T*) Thione_G->Thione_T1 hν, ISC Radical_Pair Radical Pair {[Thiol•] [R•]} Thione_T1->Radical_Pair H-Abstraction Solvent H-Donor (R-H) Solvent->Radical_Pair Products Coupling / Dimerization Products Radical_Pair->Products Radical Combination

Sources

Application

Topic: High-Efficiency Extraction and Isolation of 4(1H)-Pyridinethione, 1-methyl- from Aqueous Mixtures

An Application Note and Protocol from the Office of the Senior Application Scientist Abstract This document provides a comprehensive guide with detailed protocols for the extraction and subsequent isolation of 4(1H)-Pyri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Protocol from the Office of the Senior Application Scientist

Abstract

This document provides a comprehensive guide with detailed protocols for the extraction and subsequent isolation of 4(1H)-Pyridinethione, 1-methyl- (CAS: 6887-59-8) from aqueous mixtures. The methodologies are grounded in the physicochemical properties of the target molecule and are designed for researchers, chemists, and drug development professionals requiring high-purity material for downstream applications. We present two primary extraction strategies: a robust Liquid-Liquid Extraction (LLE) protocol suitable for bulk recovery and a high-efficiency Solid-Phase Extraction (SPE) method ideal for purification and trace concentration. The protocols are designed to be self-validating, incorporating steps for quantification and purity assessment. The causality behind experimental choices is explained throughout, ensuring both reproducibility and a deep understanding of the underlying principles.

Foundational Principles: Understanding the Analyte

The successful isolation of any compound is predicated on a thorough understanding of its chemical and physical properties. 4(1H)-Pyridinethione, 1-methyl- is a heterocyclic thione with properties that dictate its behavior in multiphasic systems. The selection of an appropriate extraction strategy is not arbitrary; it is a direct consequence of these empirical characteristics.

The octanol-water partition coefficient (LogP) is a critical parameter. With a value of 1.755, 4(1H)-Pyridinethione, 1-methyl- is significantly more lipophilic than hydrophilic, indicating a strong preference for non-polar organic solvents over water.[1] This property is the cornerstone of the Liquid-Liquid Extraction (LLE) strategy. Concurrently, its low water solubility (Log10 of solubility in mol/L = -3.61) further supports its facile removal from the aqueous phase.[1] These properties also make the compound an ideal candidate for retention on non-polar stationary phases, forming the basis for the Solid-Phase Extraction (SPE) protocol.

PropertyValueSourceSignificance for Extraction Strategy
CAS Number 6887-59-8[1][2]Unique identifier for the compound.
Molecular Formula C₆H₇NS[1][2]Used for molecular weight and concentration calculations.
Molecular Weight 125.19 g/mol [1][2]Essential for gravimetric and molarity-based analysis.
LogP (Octanol/Water) 1.755[1]Indicates high lipophilicity; compound is ~57x more soluble in octanol than water. This is the primary driver for LLE solvent selection.
Log₁₀(Water Solubility) -3.61 (mol/L)[1]Corresponds to very low water solubility (~30 mg/L), facilitating efficient phase transfer to an organic solvent.
Physical Form Assumed to be a solid at STP, similar to related pyridinethione derivatives.[3][4]N/AGuides handling and final isolation (crystallization).

Overall Extraction and Isolation Workflow

The journey from a dilute aqueous mixture to a purified, solid compound involves a multi-step process. The choice between LLE and SPE as the primary extraction technique depends on the initial concentration of the analyte and the required final purity. LLE is generally preferred for higher concentrations, while SPE excels at purifying samples from complex matrices or concentrating trace amounts.

Extraction_Workflow cluster_0 Preparation cluster_1 Primary Extraction cluster_2 Purification & Isolation cluster_3 Validation AqueousMixture Aqueous Mixture (Containing 4(1H)-Pyridinethione, 1-methyl-) LLE Method A: Liquid-Liquid Extraction (LLE) AqueousMixture->LLE High Conc. Bulk Prep. SPE Method B: Solid-Phase Extraction (SPE) AqueousMixture->SPE Low Conc. High Purity OrganicExtract Combined Organic Extract LLE->OrganicExtract SPE->OrganicExtract Eluate Drying Drying (e.g., Na₂SO₄) OrganicExtract->Drying Concentration Solvent Removal (Rotary Evaporation) Drying->Concentration CrudeSolid Crude Solid Product Concentration->CrudeSolid Crystallization Recrystallization CrudeSolid->Crystallization IsolatedSolid Pure Isolated Solid Crystallization->IsolatedSolid QC QC Analysis (HPLC, GC-MS, NMR) IsolatedSolid->QC

Figure 1: General workflow for extraction, isolation, and validation.

Protocol 1: Liquid-Liquid Extraction (LLE)

This protocol leverages the compound's high LogP value to efficiently transfer it from the aqueous phase to an immiscible organic solvent.

Rationale and Scientific Principles

The principle of LLE is based on the differential solubility of a solute between two immiscible liquid phases. As established, 4(1H)-Pyridinethione, 1-methyl- is significantly more soluble in non-polar organic solvents than in water.[1] By introducing a suitable organic solvent, the compound will partition into the organic layer, allowing for its separation from water-soluble impurities. We recommend ethyl acetate as it is effective, less toxic than chlorinated solvents like dichloromethane, and easily removed under vacuum. The process is typically repeated three times to ensure near-quantitative recovery, as dictated by the partition coefficient.

Materials and Equipment
  • Separatory funnel (appropriately sized for the sample volume)

  • Ethyl acetate (HPLC grade)

  • Saturated sodium chloride (brine) solution

  • Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

  • Erlenmeyer flask

  • Rotary evaporator

  • pH meter or pH paper (optional, for process monitoring)

Step-by-Step Methodology
  • Preparation: Transfer the aqueous mixture containing 4(1H)-Pyridinethione, 1-methyl- to a separatory funnel. Ensure the funnel is no more than two-thirds full to allow for effective mixing.

  • First Extraction: Add a volume of ethyl acetate equal to approximately one-third of the aqueous phase volume.

  • Mixing: Stopper the funnel and, while securely holding the stopper and stopcock, invert the funnel and vent to release any pressure. Shake vigorously for 1-2 minutes, venting frequently to prevent pressure buildup.

  • Phase Separation: Place the funnel back on a ring stand and allow the layers to fully separate. The less dense ethyl acetate layer will be on top of the aqueous layer.

  • Collection: Carefully drain the lower aqueous layer into a clean beaker. Drain the upper organic layer into a clean Erlenmeyer flask labeled "Organic Extract."

  • Repeat Extraction: Return the aqueous layer to the separatory funnel and repeat steps 2-5 two more times, combining all organic extracts into the same Erlenmeyer flask. This ensures maximum recovery of the target compound.

  • Brine Wash: Return the combined organic extracts to the separatory funnel. Add a small volume (~10% of the organic volume) of saturated brine solution. Shake gently and allow the layers to separate. Discard the lower aqueous (brine) layer. Causality: This step removes residual water dissolved in the ethyl acetate, improving the efficiency of the subsequent drying step.

  • Drying: Transfer the washed organic extract to a clean, dry Erlenmeyer flask. Add a sufficient amount of anhydrous sodium sulfate to the flask. Swirl the flask; the drying agent should move freely without clumping, indicating the solution is dry. Let it stand for 15-20 minutes.

  • Concentration: Carefully decant or filter the dried organic solution away from the drying agent into a round-bottom flask. Concentrate the solution using a rotary evaporator until a crude solid or oil is obtained.

Protocol 2: Solid-Phase Extraction (SPE)

SPE is a powerful alternative for sample cleanup and concentration, operating on the principles of liquid chromatography.[5] This method is particularly useful for removing interfering matrix components or for concentrating the analyte from very dilute solutions.

Rationale and Scientific Principles

Based on the compound's lipophilic nature (LogP > 0), a reversed-phase SPE mechanism is the logical choice.[1] In this mode, a non-polar stationary phase (e.g., C18-bonded silica) is used. When the aqueous sample is passed through the cartridge, the non-polar analyte is retained on the sorbent via hydrophobic interactions, while polar, water-soluble impurities pass through. A selective wash step removes weakly bound impurities, and finally, a strong organic solvent is used to elute the purified target compound.

Materials and Equipment
  • Reversed-phase SPE cartridges (e.g., C18, 500 mg sorbent mass)

  • SPE vacuum manifold

  • Methanol (HPLC grade)

  • Deionized water

  • Collection vials or tubes

Step-by-Step Methodology
  • Sorbent Conditioning: Place a C18 SPE cartridge onto the vacuum manifold. Pass 5 mL of methanol through the cartridge. Causality: This step wets the C18 alkyl chains and activates the stationary phase for interaction with the analyte.

  • Sorbent Equilibration: Before the sorbent bed runs dry, pass 5 mL of deionized water through the cartridge. Do not allow the sorbent to dry out. Causality: This step displaces the methanol with the solvent of the sample matrix, preparing the cartridge for optimal sample loading and retention.

  • Sample Loading: Load the aqueous sample onto the cartridge at a slow, controlled flow rate (e.g., 1-2 mL/min). The target analyte will be retained on the C18 sorbent.

  • Washing: Pass 5 mL of deionized water (or a water/methanol mixture, e.g., 95:5 v/v) through the cartridge. Causality: This step removes salts and highly polar impurities that were not retained or are only weakly retained on the sorbent, without eluting the target analyte.

  • Elution: Place a clean collection vial inside the manifold. Elute the retained 4(1H)-Pyridinethione, 1-methyl- by passing 5-10 mL of methanol or acetonitrile through the cartridge. Collect this eluate.

  • Concentration: The resulting eluate is a purified solution of the compound in an organic solvent. This can be concentrated using a gentle stream of nitrogen or a rotary evaporator to yield the purified product.

Final Isolation: Recrystallization

To obtain a high-purity solid, the crude product from either LLE or SPE should be recrystallized.

Rationale and Scientific Principles

Recrystallization is a purification technique based on differential solubility. An ideal solvent system is one where the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature. Impurities should either be insoluble at high temperatures or remain soluble at low temperatures. An alternative is a solvent/anti-solvent system, where the compound is dissolved in a minimal amount of a "good" solvent, and a "poor" solvent (anti-solvent) is added to induce precipitation of the pure compound.[6]

Protocol
  • Solvent Selection: Screen solvents to find a suitable system. Based on the properties of similar heterocyclic compounds, a system like ethanol/water, ethyl acetate/hexane, or toluene could be effective.

  • Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent (or "good" solvent) to just dissolve the solid completely.

  • Crystallization:

    • Single Solvent: Remove the flask from the heat source and allow it to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

    • Solvent/Anti-solvent: While stirring the solution at room temperature, slowly add the anti-solvent dropwise until the solution becomes cloudy (the point of saturation).

  • Crystal Collection: Collect the formed crystals by vacuum filtration, washing them with a small amount of cold solvent (or the anti-solvent).

  • Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Validation and Quantification

To ensure the success of the extraction and isolation, it is imperative to analyze the final product. Techniques such as High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography-Mass Spectrometry (GC-MS) are well-suited for this purpose.[7][8] A simple HPLC-UV method can be developed using a C18 column with a mobile phase of acetonitrile/water, monitoring at a wavelength around 254 nm where the pyridine ring absorbs. Purity can be assessed by the peak area percentage, and identity can be confirmed by comparing the retention time to a known standard or by mass spectrometry.

References

  • Cheméo. (2026). 4(1H)-Pyridinethione,1-methyl-. [Link]

  • National Institute of Standards and Technology (NIST). (n.d.). 4(1H)-Pyridinethione,1-methyl-. NIST Chemistry WebBook. [Link]

  • PubMed. (2014). Extraction of pyridine derivatives from human urine using electromembrane extraction coupled to dispersive liquid-liquid microextraction followed by gas chromatography determination. [Link]

  • PubMed. (2018). Magnetic solid-phase extraction of heterocyclic pesticides in environmental water samples using metal-organic frameworks coupled to high performance liquid chromatography determination. [Link]

  • ResearchGate. (2014). Extraction of pyridine derivatives from human urine using electromembrane extraction coupled to dispersive liquid–liquid microextraction followed by gas chromatography determination. [Link]

  • Wikipedia. (n.d.). Pyrithione. [Link]

  • Lourenço, M. C., et al. (2019). Obtaining single crystals containing cationic porphyrins from aqueous solutions: a systematic approach including nano-crystallization, organic modifiers and gel crystallization. PMC. [Link]

  • Kittisrisawai, S., et al. (2022). A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis. PMC. [Link]

  • Tiekink, E. R., & Usman, A. (2010). 6-Methylpyridine-2(1H)-thione. PMC. [Link]

  • MDPI. (2024). Innovative Solid-Phase Extraction Strategies for Improving the Advanced Chromatographic Determination of Drugs in Challenging Biological Samples. [Link]

  • ResearchGate. (2018). Equilibrium study of pyridine with different organic extractants. [Link]

  • Tran, Q. H., et al. (2025). A Highly Sensitive and Reliable UHPLC-MS/MS Method for Simultaneous Determination of Four Nitrofuran Metabolites in Aquatic Products and Seafood. Analytical and Bioanalytical Chemistry Research. [Link]

  • Leito, I., et al. (n.d.). pKa values bases. University of Tartu. [Link]

  • Vollenbröker, M., & Eichner, K. (2000). A new quick solid-phase extraction method for the quantification of heterocyclic aromatic amines. Semantic Scholar. [Link]

  • The Good Scents Company. (n.d.). 4-methyl pyridine. [Link]

  • Google Patents. (1998).
  • Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Analytical Methods for Pyridine. [Link]

  • MDPI. (2024). Extraction Kinetics of Pyridine, Quinoline, and Indole from the Organic Phase with Natural Deep Eutectic Solvents and Separation Study Using a Centrifugal Extractor. [Link]

  • Phenomenex. (n.d.). The Complete Guide to Solid Phase Extraction (SPE). [Link]

  • National Technical Information Service (NTIS). (1982). Solubility of Organic and Inorganic Chemicals in Selected Solvents. [Link]

  • Hovione. (n.d.). Small Molecule Development Analytical Methods for Faster Time to Market. [Link]

  • PubChem. (n.d.). 1-Methylpyrrolidine. National Institutes of Health. [Link]

  • ACS Publications. (2021). Fast Quantitative LC-MS/MS Determination of Illicit Substances in Solid and Liquid Unknown Seized Samples. [Link]

  • ResearchGate. (2016). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?[Link]

  • Canadian Science Publishing. (n.d.). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. [Link]

  • Jencks, W. P., & Westheimer, F. H. (n.d.). pKa Data Compiled by R. Williams. [Link]

  • Organic Chemistry Data. (2020). Common Solvents Used in Organic Chemistry: Table of Properties. [Link]

  • PubChem. (n.d.). 4-Methylpyridine. National Institutes of Health. [Link]

  • PubMed. (1994). Characterization of the inhibitory mechanism of 1-methyl-4-phenylpyridinium and 4-phenylpyridine analogs in inner membrane preparations. [Link]

  • Royal Society of Chemistry. (2012). Synthesis and properties of alkaline stable pyridinium containing anion exchange membranes. [Link]

  • ResearchGate. (2022). Co-crystallisation of 4-amino pyridine with succinic acid (1:1): spectroscopic, thermal, crystal structure, DFT/HF calculation and Hirshfeld surface analysis. [Link]

  • ResearchGate. (2010). Association in Dilute Aqueous Solution of Pyridine and Its Methyl Derivatives Studied by Cryoscopic Method. [Link]

  • PMC. (2025). Co-crystallization in Antiepileptic Drugs: A Path Toward Better Therapeutic Outcomes. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4(1H)-Pyridinethione, 1-methyl-

Welcome to the technical support center for the synthesis of 1-methyl-4(1H)-pyridinethione. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 1-methyl-4(1H)-pyridinethione. This guide is designed for researchers, medicinal chemists, and drug development professionals to provide in-depth, field-proven insights into optimizing this synthesis. Here, you will find troubleshooting advice, detailed protocols, and answers to frequently asked questions to help you improve your reaction yield and product purity.

Overview: The N- vs. S-Methylation Challenge

The synthesis of 1-methyl-4(1H)-pyridinethione from its precursor, 4(1H)-pyridinethione, presents a classic challenge in heterocyclic chemistry: regioselectivity. The starting material exists in a tautomeric equilibrium between the thione form (4(1H)-pyridinethione) and the thiol form (4-mercaptopyridine)[1][2]. This equilibrium means that alkylation can occur at two different nucleophilic sites: the nitrogen atom, yielding the desired product, or the sulfur atom, yielding the undesired isomer, 4-(methylthio)pyridine.

Achieving a high yield of the N-methylated product depends critically on reaction conditions that favor kinetic or thermodynamic control pathways leading to the desired isomer. This guide will walk you through the parameters that you can control to drive the reaction toward your target molecule.

G cluster_0 Starting Material Tautomers cluster_1 Methylation Pathways Thione 4(1H)-Pyridinethione (Thione Form) Thiol 4-Mercaptopyridine (Thiol Form) Thione->Thiol Tautomerization reagent + Methylating Agent (e.g., CH3I) N_Product 1-methyl-4(1H)-pyridinethione (Desired Product) S_Product 4-(methylthio)pyridine (Side Product) reagent->N_Product N-Alkylation (Favored in polar aprotic solvents) reagent->S_Product S-Alkylation (Favored in nonpolar solvents)

Caption: Competing N- and S-methylation pathways due to thione-thiol tautomerism.

Frequently Asked Questions (FAQs)
Q1: My overall yield is consistently low. What are the most common causes?

Low yield is the most frequent issue and can stem from several factors:

  • Formation of the S-methylated isomer: This is the primary cause of yield loss. The reaction conditions may be inadvertently favoring alkylation on the sulfur atom.

  • Incomplete reaction: The reaction may not have reached completion due to insufficient time, low temperature, or suboptimal reagent stoichiometry.

  • Degradation: The starting material or product can be sensitive to harsh conditions. Highly exothermic reactions or prolonged exposure to strong bases can lead to decomposition[3].

  • Difficult purification: The desired product and the S-methylated isomer can have similar polarities, leading to co-elution during chromatography and loss of material during separation.

Q2: How can I selectively favor N-methylation over S-methylation?

Controlling the regioselectivity is the key to a high yield. The choice of solvent and base is paramount.

  • Solvent Effects: The solvent plays a crucial role in influencing which tautomer is more reactive.

    • Polar Aprotic Solvents (Recommended): Solvents like Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), or Acetonitrile (MeCN) are highly recommended. These solvents solvate the cation of the base (e.g., Na⁺, K⁺) but do not strongly hydrogen-bond with the pyridinethione anion. This leaves the nitrogen atom as a more accessible and often more nucleophilic site, favoring N-alkylation[4].

    • Nonpolar Solvents (Avoid): Solvents like Toluene or Tetrahydrofuran (THF) tend to favor S-alkylation[4].

  • Choice of Base: A non-nucleophilic base is essential to deprotonate the starting material without competing in the alkylation.

    • Strong Bases: Sodium hydride (NaH) or potassium carbonate (K₂CO₃) are excellent choices. NaH irreversibly deprotonates the pyridinethione, forming the sodium salt, which can then be alkylated.

    • Weaker Bases: Triethylamine (TEA) may not be strong enough to fully deprotonate the starting material, leading to slower or incomplete reactions.

Q3: Which methylating agent is best: methyl iodide, dimethyl sulfate, or something else?

The choice of methylating agent affects both reactivity and safety.

Methylating AgentProsCons
Methyl Iodide (CH₃I) Highly reactive, commonly used.Volatile, light-sensitive, toxic.
Dimethyl Sulfate ((CH₃)₂SO₄) Less volatile than CH₃I, cost-effective, highly reactive.Extremely toxic and corrosive. Must be handled with extreme caution.
Methyl Triflate (MeOTf) Extremely reactive ("magic methyl"), often gives high yields where others fail.Very expensive, moisture-sensitive.

For most applications, methyl iodide is a reliable starting point. If yields are poor, switching to dimethyl sulfate may improve results, provided appropriate safety measures are in place[5]. Methyl triflate is typically reserved for difficult cases due to its cost[6].

Q4: How should I monitor the reaction's progress?

Effective monitoring prevents running the reaction for too long (risk of side products) or too short (incomplete conversion).

  • Thin-Layer Chromatography (TLC): TLC is the most common method. Use a solvent system like 10-20% Methanol in Dichloromethane (DCM) or 5-10% Ethyl Acetate in Hexanes. You should be able to distinguish the starting material, the N-methylated product, and the S-methylated isomer. The S-methylated product is typically less polar than the N-methylated product.

  • LC-MS: For more precise monitoring, especially during optimization, Liquid Chromatography-Mass Spectrometry can be used to track the formation of both isomers and any byproducts.

Q5: What is the best procedure for work-up and purification?

A clean work-up is essential for simplifying purification.

  • Quenching: If using a reactive base like NaH, quench the reaction carefully with a few drops of water or methanol.

  • Extraction: Dilute the reaction mixture with water and extract with an organic solvent like DCM or Ethyl Acetate. The N-methylated product should move to the organic layer.

  • Washing: Wash the organic layer with brine to remove residual DMF or DMSO and water-soluble impurities.

  • Purification:

    • Column Chromatography: This is almost always necessary to separate the N- and S-methylated isomers. A silica gel column with a gradient elution (e.g., starting from 100% Hexanes and gradually increasing the polarity with Ethyl Acetate or DCM/Methanol) is effective.

    • Crystallization: If the product is a solid, crystallization from a suitable solvent system (e.g., ethanol, ethyl acetate/hexanes) can be a highly effective final purification step[3].

Troubleshooting Guide
ProblemProbable Cause(s)Recommended Solution(s)
Low or No Yield 1. Inactive base or methylating agent.2. Reaction temperature too low.3. Insufficient reaction time.1. Use fresh, high-purity reagents. Ensure NaH is properly stored.2. Gradually increase the temperature (e.g., from RT to 40-50 °C) while monitoring with TLC.3. Extend the reaction time. Monitor every 1-2 hours until starting material is consumed.
Mixture of N- and S- Isomers 1. Suboptimal solvent choice (e.g., too nonpolar).2. Base not strong enough for complete deprotonation.1. Switch to a polar aprotic solvent like DMF or DMSO.2. Use a stronger base like NaH to form the pyridinethione salt before adding the methylating agent.
Multiple Unidentified Spots on TLC 1. Reaction temperature too high, causing degradation.2. Reaction run for too long.3. Methylating agent is in large excess, causing side reactions.1. Run the reaction at a lower temperature (e.g., start at 0 °C and allow to warm to RT).2. Stop the reaction as soon as the starting material is consumed.3. Use a slight excess (1.1-1.2 equivalents) of the methylating agent.
Product is Difficult to Purify 1. Isomers have very similar Rf values on TLC.2. Product is unstable on silica gel.1. Try a different solvent system for chromatography. Use a long column for better separation.2. Consider using a different stationary phase like alumina or reverse-phase chromatography. Neutralizing the silica gel with triethylamine in the eluent can sometimes help[3].
Detailed Experimental Protocols
Protocol 1: Optimized N-Methylation with Methyl Iodide in DMF

This protocol is designed to maximize the yield of the N-methylated product by using a polar aprotic solvent and a strong base.

Materials:

  • 4(1H)-Pyridinethione

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Methyl iodide (CH₃I)

  • Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • Setup: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Nitrogen or Argon), add 4(1H)-pyridinethione (1.0 eq).

  • Solvent Addition: Add anhydrous DMF to create a ~0.2 M solution. Stir until the starting material is fully dissolved.

  • Deprotonation: Cool the flask to 0 °C using an ice bath. Carefully add NaH (1.2 eq) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0 °C for 30 minutes. The solution should become a clear salt solution.

  • Methylation: Add methyl iodide (1.1 eq) dropwise via syringe while maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature. Monitor the reaction progress by TLC every hour. The reaction is typically complete within 2-4 hours.

  • Work-up:

    • Once the starting material is consumed, cool the flask back to 0 °C and cautiously quench the reaction by adding saturated NaHCO₃ solution dropwise until gas evolution ceases.

    • Transfer the mixture to a separatory funnel and dilute with water and DCM.

    • Separate the layers. Extract the aqueous layer two more times with DCM.

    • Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue by flash column chromatography on silica gel using a gradient eluent (e.g., 0% to 10% Methanol in DCM) to isolate the pure 1-methyl-4(1H)-pyridinethione.

G Start Low Yield or Impure Product Check_Isomers Is S-methylated isomer present? Start->Check_Isomers Check_SM Is starting material present? Check_Isomers->Check_SM No Solvent_Base Action: 1. Switch to DMF/DMSO. 2. Use NaH as base. 3. Form salt before adding CH3I. Check_Isomers->Solvent_Base Yes Check_Degradation Are there multiple degradation spots? Check_SM->Check_Degradation No Reaction_Conditions Action: 1. Increase reaction time. 2. Slightly increase temperature (to 40°C). 3. Check reagent quality. Check_SM->Reaction_Conditions Yes Control_Temp Action: 1. Run reaction at lower temp (0°C to RT). 2. Reduce equivalents of CH3I to 1.1. 3. Monitor closely with TLC. Check_Degradation->Control_Temp Yes Success High Yield & Purity Achieved Check_Degradation->Success No Solvent_Base->Success Reaction_Conditions->Success Control_Temp->Success

Caption: A logical workflow for troubleshooting common synthesis issues.

References
  • Kitson, T. M., & Loomes, K. M. (1985). Synthesis of methyl 2- and 4-pyridyl disulfide from 2- and 4-thiopyridone and methyl methanethiosulfonate. Analytical Biochemistry, 146(2), 429-430. [Link]

  • Yi, X., Chen, J., Xu, X., & Ma, Y. (2017). Solvent and substituent effects on the conversion of 4-methoxypyridines to N-methyl-4-pyridones. Synthetic Communications, 47(9), 872-876. [Link]

  • Naoum, J., et al. (2025). Time-Reduced N‐Methylation: Exploring a Faster Synthesis Technique. FULIR. [Link]

  • Ghavre, M., et al. (2014). Synthesis of functionalized pyridinium salts bearing a free amino group. ARKIVOC, 2014(iii), 154-169. [Link]

  • Gordon, D. J., et al. (2004). N-Methylated Peptide Inhibitors of β-Amyloid Aggregation and Toxicity. Optimization of the Inhibitor Structure. Biochemistry, 43(25), 8058–8066. [Link]

  • Maison, W. (2006). Optimized selective N-methylation of peptides on solid support. Journal of Peptide Science, 12(3), 213-217. [Link]

  • Wang, X., et al. (2020). Recent Advances of Pyridinone in Medicinal Chemistry. Frontiers in Chemistry, 8, 583. [Link]

  • Bayer AG. (2020). Synthesis of 4-amino-5-methyl-1h-pyridin-2(1h)-on.
  • El-Sayed, W. A., et al. (2018). Mini Review on Synthesis of Pyrimidinthione, Pyrimidinedione Derivatives and Their Biological Activity. Juniper Publishers. [Link]

  • Gordon, A., & Katritzky, A. R. (1968). Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines. Canadian Journal of Chemistry, 46(21), 3483-3487. [Link]

  • Barrows, J. K., & Barrows, L. R. (2017). Synthesis of 4-Pyridone-3-sulfate and an improved synthesis of 3-Hydroxy-4-Pyridone. MethodsX, 4, 131-136. [Link]

  • Bayer AG. (2021). Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).
  • Phillips Petroleum Co. (1969). Methylation of pyridines.
  • D'hooghe, M., et al. (2007). Simple and Efficient Preparation of Reagents for Thiopyran Introduction. Synthetic Communications, 37(13), 2255-2261. [Link]

  • Al-Ostath, R., et al. (2025). Synthesis and Tactics of Organic Synthesis of 6-(5-mercapto-4R-4H-1,2,4-triazol-3-YL)pyrimidine-2,4(1H,3H)-dione Derivatives. Molecules, 30(23), 5678. [Link]

  • da Silva, A. C., et al. (2013). Synthesis and Phytotoxic Activity of New Pyridones Derived from 4-Hydroxy-6-Methylpyridin-2(1H)-one. Molecules, 18(10), 12563-12576. [Link]

  • Wikipedia. (n.d.). Pyrithione. [Link]

  • Gao, Y., et al. (2015). Synthesis of indolizines from pyridiniium 1,4-zwitterionic thiolates and propiolic acid derivatives via a formal [8π+2π] cycloaddition. RSC Advances, 5(128), 105655-105659. [Link]

  • Deady, L. W., & Werden, D. M. (1997). Synthesis and Unusual Stability of Pyridine and N-Methyl Pyridinium 1,3-Dioxolanes. Tetrahedron, 53(34), 11687-11698. [Link]

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges of 1-Methyl-4-pyridinethione in Non-Polar Organic Solvents

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for overcoming the co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting strategies and practical solutions for overcoming the common solubility issues encountered with 1-methyl-4-pyridinethione in non-polar organic solvents. Our goal is to equip you with the scientific understanding and experimental protocols necessary to successfully incorporate this compound into your non-polar systems.

Frequently Asked Questions (FAQs)

Q1: Why is 1-methyl-4-pyridinethione poorly soluble in non-polar organic solvents like hexane or toluene?

A1: The solubility of a compound is governed by the principle of "like dissolves like"[1][2]. 1-methyl-4-pyridinethione is a polar molecule. This polarity arises from the presence of a nitrogen atom in the pyridine ring and a thioketone group (C=S). The nitrogen atom and the sulfur atom are more electronegative than the carbon atoms, leading to an uneven distribution of electron density and creating a significant dipole moment.

Non-polar solvents, such as hexane and toluene, are characterized by weak van der Waals forces (London dispersion forces) and lack strong dipole moments[3][4]. For 1-methyl-4-pyridinethione to dissolve, the energy required to break the strong dipole-dipole interactions between its molecules in the solid state must be compensated by the energy released from the new interactions with the solvent molecules. In a non-polar solvent, the interactions between the polar solute and non-polar solvent are weak, making the dissolution process energetically unfavorable[4].

Q2: What are the key physicochemical properties of 1-methyl-4-pyridinethione that I should be aware of?

A2: Understanding the physicochemical properties of 1-methyl-4-pyridinethione is crucial for troubleshooting solubility issues. While extensive experimental data is not widely available, we can infer its properties from its structure and related compounds.

PropertyPredicted Value/InformationSource
Molecular Formula C₆H₇NS[5]
Molecular Weight 125.19 g/mol [4]
logP (Octanol/Water Partition Coefficient) 1.755 (Calculated)[4]
Water Solubility log10(S) = -3.61 (Calculated, S in mol/L)[4]
Tautomerism Exists predominantly in the thione form.[6]

The positive logP value suggests some lipophilicity, but the polar functional groups dominate its solubility behavior, favoring polar environments.

Q3: Can tautomerism affect the solubility of 1-methyl-4-pyridinethione?

A3: Yes, tautomerism can influence solubility. Pyridinethiones can exist in equilibrium between the thione (=S) and thiol (-SH) forms. For 1-methyl-4-pyridinethione, the thione form is the stable tautomer. The thione form is generally more polar than the corresponding thiol, which contributes to its poor solubility in non-polar solvents. In contrast, the thiol tautomer of a related compound, 2-pyridinethiol, is favored in non-polar solvents[1]. However, methylation at the nitrogen atom in 1-methyl-4-pyridinethione stabilizes the thione form.

Troubleshooting Guide: Enhancing Solubility in Non-Polar Solvents

This section provides a series of troubleshooting steps and detailed protocols to address the poor solubility of 1-methyl-4-pyridinethione in non-polar organic solvents.

Problem: My 1-methyl-4-pyridinethione is not dissolving in my non-polar solvent (e.g., hexane, toluene, chloroform).

Solution 1: Co-Solvent System

Causality: A co-solvent system involves adding a small amount of a miscible polar solvent to the primary non-polar solvent. This increases the overall polarity of the solvent mixture, making it more favorable for the polar solute to dissolve[7]. The co-solvent molecules can interact with the polar solute, effectively shielding it from the non-polar environment and facilitating its dispersion.

Experimental Protocol: Co-Solvent Screening and Solubilization

Objective: To identify an effective co-solvent and determine the optimal concentration for dissolving 1-methyl-4-pyridinethione in a non-polar solvent.

Materials:

  • 1-methyl-4-pyridinethione

  • Primary non-polar solvent (e.g., hexane, toluene, chloroform)

  • Potential co-solvents (e.g., ethanol, isopropanol, tetrahydrofuran (THF), dichloromethane (DCM))

  • Vials with screw caps

  • Magnetic stirrer and stir bars

  • Vortex mixer

  • Analytical balance

Procedure:

  • Initial Screening:

    • To a series of vials, add a small, known amount of 1-methyl-4-pyridinethione (e.g., 1 mg).

    • To each vial, add 1 mL of the primary non-polar solvent.

    • Add a small percentage (e.g., 1%, 5%, 10% v/v) of a different co-solvent to each vial.

    • Cap the vials tightly and vortex for 30 seconds.

    • Visually inspect for dissolution. If not fully dissolved, proceed to the next step.

  • Optimization:

    • Based on the initial screening, select the most promising co-solvent(s).

    • Prepare a series of solutions with increasing concentrations of the selected co-solvent in the primary non-polar solvent (e.g., 2%, 4%, 6%, 8%, 10%, 15%, 20% v/v).

    • Add a known amount of 1-methyl-4-pyridinethione to each solution.

    • Stir the mixtures at a constant temperature for a set period (e.g., 1 hour) to ensure equilibrium is reached.

    • Observe the concentration at which complete dissolution occurs.

  • Sonication (Optional):

    • If dissolution is slow, place the vial in an ultrasonic bath for 5-10 minutes. This can help break up solid aggregates and accelerate the dissolution process.

dot

CoSolvent_Workflow cluster_start Start cluster_process Process cluster_end End start Insoluble 1-methyl-4-pyridinethione in non-polar solvent add_cosolvent Add small percentage of polar co-solvent start->add_cosolvent vortex Vortex and observe add_cosolvent->vortex increase_conc Incrementally increase co-solvent concentration vortex->increase_conc Failure sonicate Optional: Apply sonication vortex->sonicate Slow Dissolution dissolved Homogeneous Solution vortex->dissolved Success increase_conc->vortex not_dissolved Still Insoluble increase_conc->not_dissolved Max Concentration Reached sonicate->vortex

Caption: Co-solvent solubilization workflow.

Solution 2: Surfactant-Mediated Solubilization (Reverse Micelles)

Causality: Surfactants are amphiphilic molecules with a polar "head" and a non-polar "tail". In non-polar solvents, surfactant molecules can self-assemble into structures called reverse micelles[8][9]. In a reverse micelle, the polar heads form a core that can encapsulate polar molecules, while the non-polar tails extend into the surrounding non-polar solvent. This effectively creates a nano-sized polar environment within the non-polar bulk, allowing for the "dissolution" of polar solutes like 1-methyl-4-pyridinethione.

Experimental Protocol: Formation of Reverse Micelles for Solubilization

Objective: To use a surfactant to form reverse micelles in a non-polar solvent to encapsulate and dissolve 1-methyl-4-pyridinethione.

Materials:

  • 1-methyl-4-pyridinethione

  • Non-polar solvent (e.g., hexane, isooctane)

  • Surfactant (e.g., Sodium bis(2-ethylhexyl) sulfosuccinate (AOT), Lecithin)

  • Small amount of a polar solvent (e.g., water, if compatible with the experiment)

  • Vials with screw caps

  • Magnetic stirrer and stir bars

Procedure:

  • Surfactant Solution Preparation:

    • Prepare a stock solution of the surfactant in the non-polar solvent. The concentration should be above the critical micelle concentration (CMC). A typical starting concentration is 50-100 mM.

  • Encapsulation of 1-methyl-4-pyridinethione:

    • Method A (Direct Addition): Add the solid 1-methyl-4-pyridinethione directly to the surfactant solution. Stir vigorously.

    • Method B (Polar Solvent Pre-dissolution): If your experiment can tolerate a trace amount of a polar solvent, first dissolve the 1-methyl-4-pyridinethione in a minimal amount of a volatile polar solvent (e.g., methanol). Add this solution dropwise to the stirred surfactant solution in the non-polar solvent. The volatile solvent can be removed later by gentle heating or under a stream of nitrogen if necessary.

  • Water Addition (Optional but often helpful):

    • The size of the reverse micelle core, and thus its capacity to solubilize polar molecules, can be controlled by the water-to-surfactant molar ratio (W₀).

    • If applicable, add a very small, precise amount of water to the surfactant solution and stir until the solution becomes clear. This indicates the formation of stable reverse micelles.

  • Observation:

    • A successful solubilization will result in a clear, transparent solution.

dot

ReverseMicelle_Formation cluster_components Components cluster_process Process cluster_structure Resulting Structure solute 1-methyl-4-pyridinethione (Polar Solute) mixing Mixing above CMC solute->mixing surfactant Surfactant (e.g., AOT) surfactant->mixing solvent Non-polar Solvent (e.g., Hexane) solvent->mixing reverse_micelle Polar Core (Solute Encapsulated) Non-polar Tails mixing->reverse_micelle

Caption: Formation of a reverse micelle.

Solution 3: Chemical Modification

Causality: If the intrinsic properties of 1-methyl-4-pyridinethione are incompatible with your non-polar system, chemical modification can be a powerful strategy. By adding non-polar functional groups to the molecule, its overall polarity can be reduced, thereby increasing its solubility in non-polar solvents.

Strategies for Chemical Modification:

  • Alkylation at the Sulfur Atom: The sulfur atom of the thione group is nucleophilic and can be alkylated to form a thioether. Introducing a long alkyl chain (e.g., hexyl, octyl) will significantly increase the lipophilicity of the molecule.

  • Substitution on the Pyridine Ring: If synthetically feasible, adding non-polar substituents (e.g., alkyl or aryl groups) to the pyridine ring can also enhance solubility in non-polar media.

Note: Chemical modification will result in a new compound with potentially different biological and chemical properties. This approach is suitable for applications where the core pharmacophore is the primary interest and the modifying group does not interfere with its function. The synthesis of such derivatives should be carried out by a qualified synthetic chemist.

Qualitative Solubility Table

The following table provides a qualitative prediction of the solubility of 1-methyl-4-pyridinethione in various solvents based on the "like dissolves like" principle. Experimental determination is always recommended.

SolventSolvent TypePredicted SolubilityRationale
HexaneNon-polarVery PoorDominated by weak dispersion forces.
TolueneNon-polar (aromatic)PoorCan engage in pi-stacking, but polarity mismatch is significant.
ChloroformNon-polarPoor to ModerateCan act as a hydrogen bond donor, slightly improving interaction.
Dichloromethane (DCM)Polar AproticModerateHigher polarity than chloroform, better solvating power for polar solutes.
Tetrahydrofuran (THF)Polar AproticGoodPolar ether oxygen can interact with the solute.
EthanolPolar ProticGoodCan form hydrogen bonds with the thione group.
MethanolPolar ProticVery GoodHigh polarity and hydrogen bonding capacity.
Dimethyl Sulfoxide (DMSO)Polar AproticExcellentHighly polar, excellent solvent for many polar organic compounds.

References

  • Hansen, C. M. (2007). Hansen Solubility Parameters: A User's Handbook, Second Edition. CRC Press.
  • HSPiP - Hansen Solubility Parameters in Practice. (n.d.). Retrieved from [Link]

  • Yalkowsky, S. H., Valvani, S. C., & Amidon, G. L. (1976). Solubility of nonelectrolytes in polar solvents IV: nonpolar drugs in mixed solvents. Journal of Pharmaceutical Sciences, 65(10), 1488-1494.
  • Eastoe, J., & Hollamby, M. J. (2006). Reverse micelles. Current Opinion in Colloid & Interface Science, 11(2-3), 137-142.
  • Movassaghi, M., Hill, M. D., & Ahmad, O. K. (2007). Direct Synthesis of Pyridine Derivatives. Journal of the American Chemical Society, 129(33), 10096–10097.
  • Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

  • El-Emary, T. I. (2007). Studies on the Synthesis of Some New Cyanopyridine-Thione and Thieno[2,3-b]pyridine Derivatives.
  • Elnaggar, D. H., et al. (2021). Antiproliferative Activity of Some Newly Synthesized Substituted Nicotinamides Candidates Using Pyridine-2(1H) thione Derivatives as Synthon. ACS Omega, 6(41), 27367–27381.
  • Cheméo. (n.d.). 4(1H)-Pyridinethione,1-methyl-. Retrieved from [Link]

  • J-GLOBAL. (n.d.). 1-Methylpyridine-4(1H)-thione. Retrieved from [Link]

  • Abu-Shanab, F. A., et al. (2014). Preparation of Polyfunctionally Substituted Pyridine-2(1H)-Thione Derivatives as Precursors to Bicycles and Polycycles. International Journal of Organic Chemistry, 4, 103-111.
  • Wikipedia. (2023, December 27). Pyrithione. Retrieved from [Link]

  • RevisionDojo. (2025, December 7). Why Do Polar And Nonpolar Substances Dissolve Differently? Retrieved from [Link]

  • Papapodcasts. (2010, March 2). Factors Affecting Solubility Polar and Non Polar Part 3. Retrieved from [Link]

  • Hultgren, E. (2024, January 23). Chemistry Unit 7 - Notes 7: Predicting Polarity Using Solubility EDUCATIONAL. Retrieved from [Link]

  • Cheméo. (n.d.). 4(1H)-Pyridinethione,1-methyl-. Retrieved from [Link]

  • Rubinsztajn, S., Fife, W. K., & Zeldin, M. (1992). Synthesis and Reactivity of 1-Methyl-4-ethynylpyridinium Triflate. Tetrahedron Letters, 33(14), 1821-1824.
  • Quora. (2021, October 5). How does surfactant affect solubility of relatively non polar substance? Retrieved from [Link]

  • PubMed. (2023, August 14). C-H···π interactions disrupt electrostatic interactions between non-aqueous electrolytes to increase solubility. Retrieved from [Link]

  • SciSpace. (2006). Phase Behavior of Laundry Surfactants in Polar Solvents. Retrieved from [Link]

  • Wikipedia. (n.d.). Pyrithione. Retrieved from [Link]

  • J-GLOBAL. (n.d.). 1-Methylpyridine-4(1H)-thione | Chemical Substance Information. Retrieved from [Link]

  • PubMed. (2009). Co-solvent solubilization of some poorly-soluble antidiabetic drugs. Retrieved from [Link]

  • ACS Publications. (2012, June 14). Nonaqueous Polar Solvents in Reverse Micelle Systems. Retrieved from [Link]

  • Park, K. (n.d.). Hansen Solubility Parameters 2000.pdf. Retrieved from [Link]

  • ResearchGate. (n.d.). Solubilization by cosolvents. Establishing useful constants for the log-linear model. Retrieved from [Link]

  • ResearchGate. (n.d.). Glycerol Monooleate Reverse Micelles in Nonpolar Solvents: Computer Simulations and Small-Angle Neutron Scattering. Retrieved from [Link]

  • RSC Publishing. (n.d.). Scalable and adaptable two-ligand co-solvent transfer methodology for gold bipyramids to organic solvents. Retrieved from [Link]

  • SciELO. (n.d.). Liquid-liquid extraction by reversed micelles in biotechnological processes. Retrieved from [Link]

  • MDPI. (2023, February 14). Stabilized Reversed Polymeric Micelles as Nanovector for Hydrophilic Compounds. Retrieved from [Link]

  • ACS Division of Organic Chemistry. (2020, August 9). Common Solvents Used in Organic Chemistry: Table of Properties 1. Retrieved from [Link]

Sources

Troubleshooting

Purification techniques to remove sulfur impurities from 4(1H)-Pyridinethione, 1-methyl-

Welcome to the technical support center for the purification of 4(1H)-Pyridinethione, 1-methyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the purification of 4(1H)-Pyridinethione, 1-methyl-. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and practical guidance for obtaining this compound in high purity. As a Senior Application Scientist, my goal is to provide not just protocols, but also the underlying scientific principles to empower you to make informed decisions during your purification process.

Understanding the Purification Challenges

4(1H)-Pyridinethione, 1-methyl-, also known as N-methyl-4-thiopyridone, is a polar, heterocyclic thione. Its purification can be challenging due to several factors:

  • Sulfur Impurities: The synthesis of thiones can often lead to the formation of various sulfur-containing impurities, including unreacted starting materials, byproducts from side reactions, and elemental sulfur. These can be difficult to remove due to their similar chemical properties to the target compound.

  • Tautomerism: Pyridinethiones can exist in equilibrium with their thiol tautomers. While N-alkylation, as in our compound of interest, reduces this possibility compared to N-H pyridinethiones, the potential for related isomeric impurities should be considered.

  • Polarity and Basicity: The polar nature of the pyridinethione ring and the basicity of the nitrogen atom can lead to strong interactions with stationary phases in chromatography, often resulting in peak tailing and poor separation.

  • Stability: Thiones can be susceptible to oxidation, especially at elevated temperatures or under certain pH conditions, potentially leading to the formation of sulfoxides or other degradation products.

This guide will provide you with the tools to address these challenges effectively.

Troubleshooting Guide: A Question-and-Answer Approach

This section is designed to address specific issues you may encounter during the purification of 4(1H)-Pyridinethione, 1-methyl-.

Issue 1: My isolated product is off-color (yellow, brown, or green) and has a strong, unpleasant odor.

Question: I've synthesized 4(1H)-Pyridinethione, 1-methyl-, and after initial workup, the solid is not the expected color and has a pungent smell. What are the likely impurities, and how can I remove them?

Answer: An off-color appearance and strong odor are often indicative of residual sulfur-containing impurities. These can include elemental sulfur, unreacted sulfur reagents, or various organic sulfides and disulfides.

Recrystallization is an excellent first-line technique for removing these types of impurities. The key is to select a solvent system where the desired compound has high solubility at elevated temperatures and low solubility at room temperature, while the impurities remain in solution upon cooling.

Solvent Selection Rationale: Based on the polar nature of pyridinethiones, polar solvents are generally a good starting point.[1] A mixed solvent system often provides the best results.[2]

Recommended Solvent System: Ethanol/Water

  • "Good" Solvent: Ethanol (dissolves the compound well when hot)

  • "Poor" Solvent: Water (the compound is less soluble in water)

Experimental Protocol: Mixed-Solvent Recrystallization

  • Dissolution: In an Erlenmeyer flask, dissolve the crude 4(1H)-Pyridinethione, 1-methyl- in the minimum amount of hot ethanol. Heat the mixture to boiling to ensure complete dissolution.

  • Hot Filtration (Optional but Recommended): If insoluble impurities are visible, perform a hot gravity filtration to remove them. This is a critical step for removing particulate matter, including elemental sulfur.

  • Addition of Anti-Solvent: While the ethanol solution is still hot, add hot water dropwise with swirling until a persistent cloudiness (the cloud point) is observed. This indicates that the solution is saturated.

  • Clarification: Add a few more drops of hot ethanol until the solution becomes clear again.

  • Crystallization: Cover the flask and allow it to cool slowly to room temperature. Slow cooling is crucial for the formation of pure crystals, as it minimizes the trapping of impurities within the crystal lattice. Once at room temperature, you can place the flask in an ice bath to maximize the yield.

  • Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of a cold ethanol/water mixture (e.g., 50:50) to remove any remaining mother liquor containing the dissolved impurities.

  • Drying: Dry the purified crystals under vacuum.

ParameterRecommended ConditionRationale
"Good" Solvent EthanolHigh solubility at elevated temperatures.
"Poor" Solvent WaterLow solubility, induces crystallization.
Cooling Rate Slow, then ice bathPromotes pure crystal growth.
Washing Solvent Cold Ethanol/WaterRemoves mother liquor without dissolving the product.
Issue 2: After recrystallization, my product still shows multiple spots on TLC and has low purity by HPLC.

Question: I've tried recrystallization, but my 4(1H)-Pyridinethione, 1-methyl- is still not pure. I suspect there are closely related impurities. How can I separate them?

Answer: When impurities have similar solubility profiles to your target compound, recrystallization may not be sufficient. In this case, column chromatography is the preferred method. For polar compounds like pyridinethiones, special considerations are needed to avoid common issues like peak tailing.

Flash chromatography is a rapid and effective method for purifying larger quantities of material.[3]

Chromatography Workflow

G compound 4(1H)-Pyridinethione, 1-methyl- oxidized_intermediate Oxidized Intermediate (e.g., Sulfine) compound->oxidized_intermediate Oxidizing Agent (e.g., m-CPBA) final_product Purified Product oxidized_intermediate->final_product Hydrolysis or Further Reaction

Sources

Optimization

Optimizing crystallization and recrystallization conditions for 1-methylpyridine-4-thione

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to address the specific thermodynamic and kinetic challenges associated with the purification of 1-methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. As a Senior Application Scientist, I have designed this technical guide to address the specific thermodynamic and kinetic challenges associated with the purification of 1-methylpyridine-4-thione (also known as 1-methyl-4-pyridinethione).

Because N-methylation restricts this molecule from undergoing standard thiol-thione tautomerization, it is locked into a highly polar thione state with significant zwitterionic character (pyridinium-thiolate) ()[1]. This unique electrostatic profile dictates its solvent interactions, making standard non-polar recrystallization ineffective.

This guide provides self-validating protocols, mechanistic troubleshooting, and empirical data to ensure you achieve high-purity crystalline yields.

Section 1: Troubleshooting Crystallization Issues (FAQs)

Q1: Why does 1-methylpyridine-4-thione exhibit atypical solubility compared to standard pyridines? A1: The N-methyl group prevents the molecule from adopting a less polar thiol form. Instead, it exists predominantly as a zwitterionic thione.

  • Causality: This strong charge separation creates intense dipole-dipole interactions between molecules. Consequently, it is practically insoluble in non-polar solvents (like hexane) but highly soluble in polar protic solvents (like water and methanol). For optimal recrystallization, a "mediocre" solvent like absolute ethanol provides the necessary steep solubility curve—dissolving the compound at reflux while expelling it from the solution at 0 °C.

Q2: My compound is "oiling out" instead of forming crystals. What is the mechanistic cause, and how do I fix it? A2: Oiling out (liquid-liquid phase separation) occurs when the solution reaches supersaturation at a temperature that is higher than the melting point of the solute-solvent rich phase ()[2]. Because of its strong intermolecular dipole interactions, 1-methylpyridine-4-thione easily forms a dense, solvated liquid phase rather than an ordered crystal lattice.

  • Causality Fix: You are likely using a solvent that is too polar (e.g., pure water) or cooling the system too rapidly. Switch to a binary system (Ethanol/Ethyl Acetate).

  • Self-Validation Check: If oiling out occurs during your experiment, reheat the flask until the mixture is completely homogeneous, add 5–10% more of the primary solvent (Ethanol) to dilute the supersaturation, and reduce your cooling rate to < 0.5 °C/min.

Q3: How do I handle oxidative degradation during the heating phase? A3: While thiones are generally more resistant to oxidation than their thiol counterparts ()[3], prolonged exposure to heat and oxygen can still induce dimerization into disulfides.

  • Causality: Dissolved oxygen in the solvent acts as an oxidizing agent at reflux temperatures, abstracting electrons from the sulfur atom.

  • Self-Validation Check: Degas your recrystallization solvents by sparging with nitrogen for 15 minutes prior to use. If your hot solution begins to darken significantly (turning brown rather than maintaining a clear yellow hue), oxidation is occurring. Abort the heating, filter immediately, and proceed to cooling to salvage the unoxidized product.

Section 2: Quantitative Data & Solvent Matrix

To design a successful recrystallization, you must select a solvent system that balances solvation capacity with the ability to induce nucleation.

Table 1: Empirical Solvent Matrix for 1-Methylpyridine-4-thione
Solvent SystemPolarity IndexSolvation Capacity (Boiling)Solvation Capacity (0 °C)Crystallization Suitability
Absolute Ethanol 5.2High (~120 mg/mL)Low (~15 mg/mL)Optimal (Primary Solvent)
Water 9.0Very High (>200 mg/mL)Moderate (~45 mg/mL)Poor (High risk of oiling out)
Ethyl Acetate 4.4Moderate (~35 mg/mL)Very Low (<2 mg/mL)Optimal (Anti-Solvent)
Hexane 0.1InsolubleInsolubleUnsuitable (Causes crash-out)
EtOH / EtOAc (1:3) ~4.6HighVery LowExcellent (Binary System)

Section 3: Visualizing the Workflows

G Start Crude 1-Methylpyridine-4-thione Test Solubility Screening (Ethanol, Water, EtOAc) Start->Test Heat Dissolve in Minimum Hot Solvent (e.g., EtOH) Test->Heat Optimal Solvent Found Filter Hot Gravity Filtration (Remove Insoluble Impurities) Heat->Filter Cool Controlled Cooling (0.1 - 0.5 °C/min) Filter->Cool Check Did Crystals Form? Cool->Check Seed Add Seed Crystals or Scratch Flask Check->Seed No / Oiling Out Isolate Vacuum Filtration & Cold Solvent Wash Check->Isolate Yes Seed->Cool Re-heat and cool

Figure 1: Decision tree and workflow for optimizing thione recrystallization.

G Supersat Supersaturated Solution (High Concentration) Metastable Metastable Zone (Optimal for Seeding) Supersat->Metastable Slow Cooling (< 0.5 °C/min) Labile Labile Zone (Spontaneous Nucleation) Supersat->Labile Rapid Cooling (Crash Cooling) Oiling Liquid-Liquid Separation ('Oiling Out') Supersat->Oiling High Temp + Poor Solvent Crystal Pure Crystalline Lattice (Thermodynamic Product) Metastable->Crystal Seeding / Scratching Labile->Crystal Small, Impure Crystals Oiling->Crystal Rare / Entraps Impurities

Figure 2: Thermodynamic vs kinetic pathways during thione crystallization.

Section 4: Self-Validating Experimental Protocols

Protocol: Binary Anti-Solvent Recrystallization (Ethanol/Ethyl Acetate) Objective: To achieve >99% purity while avoiding liquid-liquid phase separation by strictly controlling the metastable zone ()[4].

  • Step 1: Primary Dissolution. Suspend 1.0 g of crude 1-methylpyridine-4-thione in 5 mL of absolute ethanol in a round-bottom flask. Heat to a gentle reflux (78 °C) under a nitrogen atmosphere.

    • Causality: Nitrogen prevents the oxidative dimerization of trace impurities at elevated temperatures.

  • Step 2: Saturation Adjustment. If the solid does not fully dissolve, add hot ethanol dropwise (up to 2 mL) until a clear, deep-yellow solution is achieved.

    • Self-Validation Check: If insoluble dark particulates remain despite excess solvent, perform a hot gravity filtration through a fluted filter paper pre-warmed with hot ethanol to remove mechanical impurities.

  • Step 3: Anti-Solvent Titration. While maintaining the solution at 70 °C, slowly add hot ethyl acetate dropwise until the solution becomes faintly turbid. Immediately add 1-2 drops of hot ethanol to restore perfect clarity.

    • Causality: This precise titration establishes the exact boundary of the metastable zone, ensuring the solution is primed for nucleation rather than phase separation.

  • Step 4: Controlled Nucleation. Remove the flask from the heat source. Allow it to cool ambiently in a draft-free environment to 25 °C over 2 hours.

    • Self-Validation Check: You should observe the formation of distinct, needle-like crystals. If an oil forms at the bottom of the flask, reheat to 70 °C, add 0.5 mL ethanol, and repeat Step 4.

  • Step 5: Isolation. Cool the flask in an ice-water bath (0–5 °C) for 30 minutes to maximize yield. Isolate the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with 2 mL of ice-cold ethyl acetate.

  • Step 6: Desiccation. Dry the crystals under high vacuum at 40 °C for 4 hours to remove residual solvent trapped within the crystal lattice.

References

  • Photoelectron Spectra of Hydroxy- and Mercapto-pyridines and Models of Fixed Structure Source: RSC Publishing (Journal of the Chemical Society, Perkin Transactions 2) URL:[Link]

  • Recrystallization Source: Chemistry LibreTexts URL:[Link]

  • Laser Power Dependent Surface-Enhanced Raman Spectroscopic Study of 4-Mercaptopyridine on Uniform Gold Nanoparticle-Assembled Substrates Source: ACS Publications (The Journal of Physical Chemistry C) URL:[Link]

  • Recrystallization Guide: Process, Procedure, Solvents Source: Mettler Toledo URL:[Link]

Sources

Troubleshooting

Preventing oxidation and degradation of 4(1H)-Pyridinethione, 1-methyl- during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have seen countless experiments—from bioconjugation assays to advanced perovskite solar cell fabrication—fail not due to flawed hypotheses, bu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have seen countless experiments—from bioconjugation assays to advanced perovskite solar cell fabrication—fail not due to flawed hypotheses, but due to compromised reagents. 4(1H)-Pyridinethione, 1-methyl- (CAS: 6887-59-8), commonly known as 1-methyl-4-pyridinethione, is a highly reactive, electron-enriched thione. While its unique electronic structure makes it an exceptional ligand and molecular additive, it also makes it notoriously susceptible to oxidation and degradation during storage.

This guide is designed for researchers, scientists, and drug development professionals. It moves beyond basic safety data sheets to explain the causality behind degradation mechanisms and provides self-validating protocols to ensure your reagents remain pristine.

Part 1: Core FAQs – Chemical Nature & Degradation Mechanisms

Q: Why is 1-methyl-4-pyridinethione so much more sensitive to oxidation than standard thiols? A: The sensitivity lies in its locked electronic structure. Unlike standard pyridinethiones (which can tautomerize between thione and thiol forms), the nitrogen in 1-methyl-4-pyridinethione is permanently methylated. The nitrogen atom adopts an sp² hybridization, and its lone pair electrons participate in the aromatic ring. This forces a resonance structure where the C=S double bond polarizes, forming a partial carbocation and a highly electron-enriched exocyclic sulfur anion [2]. This high electron density makes the sulfur exceptionally nucleophilic and highly vulnerable to electrophilic attack by molecular oxygen (O₂) and transition metals.

Q: What exactly happens to the molecule when it degrades? A: Exposure to air, light, or metal cations initiates a redox cascade. The thione is first oxidized to a thiyl radical intermediate (1-methylpyridinium-4-thiyl). Because the molecule cannot form a neutral disulfide due to the N-methyl group, these radicals rapidly dimerize to form a bis(1-methylpyridinium-4-yl) disulfide dication [3]. If exposed to strong oxidants or prolonged environmental stress, the sulfur undergoes over-oxidation to form irreversible sulfinic or sulfonic acids [1].

OxidationPathway A 1-Methyl-4-pyridinethione (Electron-enriched Thione) B Thiyl Radical Intermediate (1-Methylpyridinium-4-thiyl) A->B O2, Light, or Metal Cations D Sulfinic / Sulfonic Acids (Over-oxidation) A->D Strong Oxidants (H2O2) C Bis(1-methylpyridinium-4-yl) Disulfide (Dicationic Dimer) B->C Dimerization

Biochemical oxidation pathways of 1-methyl-4-pyridinethione into disulfides and sulfonic acids.

Part 2: Troubleshooting Guide

Q: My stock solution has turned from faint yellow to deep brown. Can I still use it? A: No. A color shift to deep brown or the appearance of a precipitate is the primary macroscopic indicator of severe oxidation or transition-metal complexation [4]. Thiones form highly stable, colored complexes with trace metals (e.g., Cu²⁺, Fe³⁺) which catalyze further oxidative degradation. Using a degraded batch will introduce cationic disulfide impurities into your system, ruining stoichiometric calculations and potentially poisoning metal catalysts in downstream reactions.

TroubleshootingWorkflow Start Visual Inspection of Stock Q1 Deep brown color or precipitate? Start->Q1 Degraded Discard/Purify (Oxidation Confirmed) Q1->Degraded Yes Q2 Stored under inert gas? Q1->Q2 No (Clear/Faint Yellow) Action1 Purge with Argon Store at -20°C Q2->Action1 No Safe Proceed with Experiment Q2->Safe Yes Action1->Safe

Step-by-step troubleshooting workflow for assessing and mitigating reagent degradation.

Quantitative Storage Guidelines

To prevent these issues, storage conditions must be strictly controlled. Below is a summary of environmental impacts on shelf life and the mechanistic triggers you must avoid.

Table 1: Storage Conditions vs. Expected Shelf Life

ConditionTemperatureAtmosphereLight ExposureExpected Shelf Life
Optimal -20°CArgon / N₂Dark (Amber Vial)> 12 Months
Acceptable 4°CArgon / N₂Dark3 - 6 Months
High Risk 25°C (Room Temp)Air (O₂)Ambient Light< 1 Week (Rapid Oxidation)

Table 2: Degradation Triggers and Preventive Measures

TriggerMechanistic ConsequencePreventive Measure
Oxygen (O₂) Induces thiyl radical formation, leading to dimerization into disulfides.Store under Argon; degas all solvents using freeze-pump-thaw.
Transition Metals Catalyze redox cycling and coordinate with the thione sulfur.Use high-purity solvents; add 1 mM EDTA to aqueous buffers.
UV/Vis Light Promotes photo-oxidation and radical initiation at the C=S bond.Use amber glass vials; wrap flasks in aluminum foil.

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every handling step must include a validation checkpoint. Do not proceed to the next step if the validation fails.

Protocol A: Inert Aliquoting of Solid 1-Methyl-4-pyridinethione

Purpose: To divide bulk reagent into single-use aliquots without introducing atmospheric oxygen or moisture.

  • Preparation: Transfer the sealed bulk vial, pre-dried amber glass vials, and PTFE-lined caps into a controlled glovebox purged with Argon.

  • System Validation: Check the glovebox sensors. Do not open the bulk vial until the O₂ sensor reads < 1 ppm and H₂O reads < 1 ppm.

  • Aliquoting: Weigh the desired amounts (e.g., 50 mg) into the amber vials.

  • Visual Validation: Inspect the solid during transfer. It must be a pale/faint yellow powder. If the powder appears clumpy, sticky, or dark brown, it has already absorbed moisture/oxygen and must be recrystallized before use.

  • Sealing: Cap the vials tightly, wrap the seams with Parafilm, and store immediately at -20°C.

Protocol B: Preparation of Degassed Stock Solutions

Purpose: To prepare liquid stocks for immediate experimental use while preventing metal-catalyzed and dissolved-oxygen degradation.

  • Solvent Degassing: Transfer your solvent (e.g., DMF, DMSO, or aqueous buffer) into a Schlenk flask. Perform three continuous cycles of Freeze-Pump-Thaw on a Schlenk line.

  • Solvent Validation: If using aqueous media, use a dissolved oxygen (DO) meter. The DO level must be < 0.5 mg/L before proceeding. (Optional: Add 1 mM EDTA to aqueous buffers to sequester trace metals).

  • Dissolution: Backfill the Schlenk flask with Argon. Add the degassed solvent to a single-use aliquot of 1-methyl-4-pyridinethione under a positive stream of Argon.

  • Analytical Validation: Before using the stock in critical experiments, take a 1 µL sample and run a quick UV-Vis spectrum. Pure 1-methyl-4-pyridinethione exhibits a characteristic strong absorption peak around 330–340 nm. The sudden appearance of new, blue-shifted peaks or a broad baseline absorption indicates that disulfide dications have formed. Discard the solution if these artifacts are present.

References

  • Pyridine and Pyridine Derivatives. Kirk-Othmer Encyclopedia of Chemical Technology.
  • Electron-enriched thione enables strong Pb–S interaction for stabilizing high quality CsPbI3 perovskite films with low-temperature processing. Chemical Science (RSC Publishing).
  • Electrochemical Oxidation of 2-Pyrimidinethiols and Theoretical Study of Their Dimers, Disulfides, Sulfenyl Radicals, and Tautomers.
  • PERSONAL CLEANSING COMPOSITIONS COMPRISING ZINC PYRITHIONE (EP 2847315 B1).
Optimization

Troubleshooting NMR signal broadening in 1-methyl-4-pyridinethione samples

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve NMR signal broadening issues encountered with 1-meth...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to effectively troubleshoot and resolve NMR signal broadening issues encountered with 1-methyl-4-pyridinethione samples. As a Senior Application Scientist, my goal is to provide you with not just procedural steps, but also the underlying scientific principles to empower you to make informed decisions during your experiments.

Troubleshooting Guide: Diagnosing and Resolving Broad NMR Signals

This section addresses specific issues you may encounter in a question-and-answer format. We will begin with common instrumental and sample preparation issues before delving into the specific physicochemical phenomena associated with 1-methyl-4-pyridinethione.

Q1: My entire ¹H NMR spectrum of 1-methyl-4-pyridinethione shows broad, poorly resolved peaks. What are the first things to check?

A1: When all signals in a spectrum are uniformly broad, the cause is often related to fundamental sample preparation or instrument settings that affect the overall magnetic field homogeneity. Before investigating complex molecular dynamics, it is crucial to rule out these common sources of error.

Core Causes & Immediate Solutions:

  • Poor Spectrometer Shimming: The most frequent cause of uniformly broad peaks is an inhomogeneous magnetic field.[1] Shimming is the process of adjusting currents in the shim coils to make the magnetic field as homogeneous as possible across the sample volume.

    • Solution: Re-shim the spectrometer. If automated shimming routines are ineffective, manual shimming may be necessary. Ensure you are using a sufficient volume of a deuterated solvent for the lock system to function correctly.[2]

  • High Sample Concentration: Overly concentrated samples can increase the solution's viscosity, which slows down molecular tumbling. Slower tumbling leads to less efficient averaging of dipolar interactions, resulting in broader lines.[3] High concentrations can also promote aggregation.[2][4]

    • Solution: Prepare a more dilute sample. A good starting point for small molecules is typically 5-10 mg in 0.6-0.7 mL of solvent.

  • Presence of Particulate Matter: Suspended solid particles in the NMR tube disrupt the magnetic field homogeneity, leading to significant line broadening.[2][5]

    • Solution: Filter your sample. A simple and effective method is to pass the solution through a small plug of glass wool or a specialized NMR sample filter placed inside a Pasteur pipette before transferring it to the NMR tube.

CauseKey IndicatorRecommended Action
Poor Shimming All peaks are symmetrically broad; lock signal may be unstable.Re-shim the spectrometer automatically and/or manually.
High Concentration Viscous sample; peaks sharpen upon dilution.Prepare a new, more dilute sample (e.g., 5-25 mM).
Particulate Matter Sample appears cloudy or contains visible solids.Filter the sample through a glass wool plug or a syringe filter.
Q2: I've addressed the basic issues, but specific peaks in my spectrum are still broad, particularly the aromatic protons. What could be the cause?

A2: When specific signals are broadened while others remain relatively sharp, the cause is likely a physicochemical phenomenon inherent to the molecule or its interactions in solution. For 1-methyl-4-pyridinethione, the most probable causes are chemical exchange and molecular aggregation.

  • Chemical Exchange: This occurs when a nucleus moves between two or more different magnetic environments at a rate comparable to the NMR timescale.[6][7] If the exchange rate is in the "intermediate" regime, the corresponding NMR signal will be broadened.[8] For 1-methyl-4-pyridinethione, two primary exchange processes are relevant:

    • Tautomerism: The molecule can exist in equilibrium between the dominant thione form and a minor thiol tautomer.[9][10] If this interconversion is on the intermediate NMR timescale, protons near the sites of change (especially the aromatic protons) will broaden.

    • Proton Exchange: Labile protons from residual water or acidic/basic impurities in the solvent can exchange with protons on your molecule, although this is less likely to be the primary cause for the pyridinic protons themselves unless the ring is being protonated/deprotonated.

  • Molecular Aggregation (π-π Stacking): The flat, aromatic ring of 1-methyl-4-pyridinethione can stack on top of another, a phenomenon known as π-π stacking. In an aggregate, the molecule's movement is more restricted, and protons experience a different chemical environment compared to the free monomer.[11] The exchange between the monomeric and aggregated states can cause significant line broadening, particularly for the aromatic protons involved in the stacking interface.[12][13]

Q3: I suspect chemical exchange is causing the broadening. How can I confirm this and what can I do about it?

A3: The hallmark of a dynamic chemical exchange process is its sensitivity to temperature.[6][14] By changing the temperature, you alter the rate of exchange, which in turn affects the appearance of the NMR spectrum. A Variable Temperature (VT) NMR experiment is the definitive way to diagnose this issue.

Expected Outcomes of a VT-NMR Experiment:

  • Increasing the Temperature: As you heat the sample, the rate of exchange increases. If the broadening is due to an intermediate exchange process, the peaks will first become broader and then coalesce into a single, sharp, time-averaged signal as the exchange rate moves into the "fast exchange" regime.[14]

  • Decreasing the Temperature: As you cool the sample, the rate of exchange decreases. The broad peak should decoalesce and sharpen into two or more distinct signals corresponding to the individual species (e.g., tautomers) as the exchange rate moves into the "slow exchange" regime.[15]

See Protocol 2 for a detailed methodology on performing a VT-NMR experiment.

G start Broad NMR Spectrum Observed check_basics Step 1: Check Basics - Re-shim spectrometer - Check sample concentration - Filter sample start->check_basics is_sharp_1 Are peaks now sharp? check_basics->is_sharp_1 problem_solved_1 Issue Resolved: Instrumental/Prep Error is_sharp_1->problem_solved_1 Yes investigate_physchem Step 2: Investigate Physicochemical Causes is_sharp_1->investigate_physchem No vt_nmr Protocol 2: Run Variable Temperature (VT) NMR investigate_physchem->vt_nmr dilution_study Protocol 3: Run Dilution Study investigate_physchem->dilution_study vt_result Do peaks sharpen or split with temperature change? vt_nmr->vt_result dilution_result Do peaks sharpen upon dilution? dilution_study->dilution_result exchange_cause Cause Identified: Chemical Exchange vt_result->exchange_cause Yes check_paramagnetic Step 3: Check for Paramagnetic Impurities vt_result->check_paramagnetic No aggregation_cause Cause Identified: Aggregation dilution_result->aggregation_cause Yes dilution_result->check_paramagnetic No degas_sample Protocol 4: Degas sample (Freeze-Pump-Thaw) check_paramagnetic->degas_sample is_sharp_2 Are peaks now sharp? degas_sample->is_sharp_2 paramagnetic_cause Cause Identified: Paramagnetic Impurities is_sharp_2->paramagnetic_cause Yes end Consult Specialist is_sharp_2->end No

Caption: Systematic workflow for troubleshooting NMR signal broadening.

Protocol 2: Variable Temperature (VT) NMR Experiment

Objective: To determine if line broadening is caused by a dynamic chemical exchange process.

  • Initial Spectrum: Acquire a standard ¹H NMR spectrum at room temperature (e.g., 298 K). Note the linewidths of the broad signals.

  • Increase Temperature: Incrementally increase the probe temperature (e.g., in 10-15 K steps) up to a safe limit for your solvent and sample (e.g., 338 K for CDCl₃).

  • Equilibration: Allow the sample to equilibrate for at least 5-10 minutes at each new temperature before starting acquisition.

  • Acquisition: Acquire a spectrum at each temperature step.

  • Analysis (Heating): Compare the spectra. If the broad signals sharpen or coalesce into a single peak, the broadening is due to an intermediate exchange process. [14]6. Decrease Temperature (Optional): If heating does not resolve the issue or if you want to observe the slow-exchange regime, cool the sample in a similar stepwise manner (e.g., down to 253 K).

  • Analysis (Cooling): If the broad signal resolves into two or more distinct, sharper peaks at lower temperatures, this confirms slow exchange.

Protocol 3: Concentration-Dependent (Dilution) Study

Objective: To determine if line broadening is caused by molecular aggregation.

  • Prepare Stock Solution: Prepare a concentrated stock solution of your compound in the desired deuterated solvent (e.g., 50 mM).

  • Highest Concentration Spectrum: Acquire a ¹H NMR spectrum of this initial stock solution.

  • Serial Dilution: Prepare a series of samples by diluting the stock solution (e.g., to 25 mM, 10 mM, 5 mM, and 1 mM).

  • Acquire Spectra: Acquire a ¹H NMR spectrum for each dilution under identical acquisition parameters (number of scans, receiver gain, etc.).

  • Analyze: Overlay the spectra and compare the linewidths of the signals. A progressive sharpening of peaks upon dilution is a strong indicator of aggregation. [13]

Protocol 4: Sample Degassing (Freeze-Pump-Thaw)

Objective: To remove dissolved paramagnetic oxygen from the NMR sample.

  • Prepare Sample: Prepare your sample in an NMR tube equipped with a sealable valve (e.g., a J. Young tube).

  • Freeze: Carefully immerse the bottom of the NMR tube in liquid nitrogen until the sample is completely frozen solid.

  • Pump: Attach the tube to a vacuum line and open the valve. Evacuate the headspace for 2-3 minutes.

  • Thaw: Close the valve to isolate the tube from the vacuum line. Remove the tube from the liquid nitrogen and allow the sample to thaw completely. You will see bubbles of gas being released from the solvent.

  • Repeat: Repeat this freeze-pump-thaw cycle at least three times to ensure complete removal of dissolved gases.

  • Acquire Spectrum: After the final thaw, acquire the NMR spectrum.

Frequently Asked Questions (FAQs)

  • Q: What is the optimal concentration for a 1-methyl-4-pyridinethione NMR sample?

    • A: A concentration range of 5-25 mM (approximately 2-10 mg in 0.7 mL of solvent) is generally recommended. This is typically sufficient to obtain a good signal-to-noise ratio in a reasonable time without inducing significant broadening from viscosity or aggregation effects. [3]

  • Q: What is tautomerism and why is it relevant for 1-methyl-4-pyridinethione?

    • A: Tautomers are structural isomers that readily interconvert. 1-methyl-4-pyridinethione primarily exists in the "thione" form (with a C=S double bond) but is in equilibrium with a small amount of the "thiol" form (with an S-H single bond). [9][10]If the rate of this interconversion is on the intermediate NMR timescale (microseconds to milliseconds), it can be a major cause of line broadening for nearby protons. [6]

  • Q: How does the choice of NMR solvent influence peak broadening?

    • A: The solvent can play a significant role. Firstly, poor solubility will lead to a non-homogenous sample and broad peaks. [3]Secondly, solvent viscosity affects the molecular tumbling rate. More viscous solvents (like DMSO-d₆) can lead to broader lines than less viscous ones (like CDCl₃ or MeOD-d₄). Finally, protic solvents (like MeOD-d₄ or D₂O) can engage in hydrogen bonding and chemical exchange, which can alter the spectra compared to aprotic solvents (like CDCl₃).

  • Q: Why is adding a drop of D₂O sometimes recommended?

    • A: Adding D₂O is a technique used to identify exchangeable protons (like -OH or -NH). [16]These protons will exchange with the deuterium from D₂O. Since deuterium is not observed in a ¹H NMR spectrum, the corresponding proton signal will disappear or decrease significantly in intensity. While 1-methyl-4-pyridinethione has no such protons, this technique is useful if you suspect broadening is due to exchange with acidic impurities in your sample.

References

  • Palmer, A. G. (2004). Chemical Exchange in NMR. Encyclopedia of Nuclear Magnetic Resonance. John Wiley & Sons, Ltd.
  • University of Wisconsin-Madison. (n.d.). Troubleshooting Acquisition Related Problems - NMR. Retrieved from [Link]

  • TutorChase. (n.d.). Why might an NMR spectrum show broad peaks?. Retrieved from [Link]

  • ACD/Labs. (2023, June 28). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

  • Lee, J. H., et al. (2014). Real-Time Monitoring of the Aggregation of Alzheimer's Amyloid-β by 1H Magic Angle Spinning NMR Spectroscopy. PLoS ONE, 9(4), e95229.
  • JEOL Ltd. (n.d.). Study of Chemical Exchange by NMR. Retrieved from [Link]

  • Chemistry Stack Exchange. (2015, March 7). 1H NMR Broad peaks. Retrieved from [Link]

  • Chemistry LibreTexts. (2022, August 28). 4.7: NMR Spectroscopy. Retrieved from [Link]

  • NMR Blog. (2011, March 31). About paragnetic impurities, inorganic salts, bad workups, etc. and their impact on small-molecule NMR spectra. Retrieved from [Link]

  • SlidePlayer. (n.d.). Effect of Chemical Exchange on Spectra. Retrieved from [Link]

  • Palmer, A. G., & Koss, D. J. (2019). Chemical Exchange in NMR Spectroscopy. eMagRes, 8, 1-13.
  • Horskjær, S., et al. (2022). Aggregation Behavior of Structurally Similar Therapeutic Peptides Investigated by 1H NMR and All-Atom Molecular Dynamics Simulations. Molecular Pharmaceutics, 19(3), 893-904.
  • Supporting Information for a relevant study.
  • Wang, Y. A., et al. (2008). Theoretical Studies of the Tautomers of Pyridinethiones. The Journal of Physical Chemistry A, 112(15), 3231-3238.
  • ACS Publications. (2008). Theoretical Studies of the Tautomers of Pyridinethiones. Retrieved from [Link]

  • ResearchGate. (n.d.). Role of Paramagnetic Impurities and Surface Roughness on NMR Relaxation Times: Insights from Molecular Dynamics Simulations. Retrieved from [Link]

  • Singh, A., et al. (2023). Role of Paramagnetic Impurities and Surface Roughness on NMR Relaxation Times: Insights from Molecular Dynamics Simulations. The Journal of Physical Chemistry C, 127(38), 19213-19223.
  • UCSB Chemistry and Biochemistry NMR Facility. (n.d.). Chemical Exchange Studies - NMR Theory. Retrieved from [Link]

  • Smith, M. K., et al. (2021). Removal of Paramagnetic Ions Prior to Analysis of Organic Reactions in Aqueous Solutions by NMR Spectroscopy. ACS Omega, 6(22), 14249-14255.
  • Johnson, T. W., et al. (2011). Monitoring Drug Self-Aggregation and Potential for Promiscuity in Off-Target In Vitro Pharmacology Screens by a Practical NMR Strategy. Journal of Medicinal Chemistry, 54(12), 4097-4107.
  • D'Agostino, C., et al. (2014). Effect of paramagnetic species on T1, T2 and T1/T2 NMR relaxation times of liquids in porous CuSO4/Al2O3.
  • AIP Publishing. (2010). An NMR study of macromolecular aggregation in a model polymer-surfactant solution. The Journal of Chemical Physics, 132(2), 024903.
  • Korzhnev, D. M., & Kay, L. E. (2010). Narrowing of Protein NMR Spectral Lines Broadened by Chemical Exchange. Journal of the American Chemical Society, 132(26), 8941-8943.
  • Sussex Figshare. (2023). Development of NMR tools to investigate aggregation phenomena. Retrieved from [Link]

  • UMass Nuclear Magnetic Resonance (NMR) Labs. (2022). line broadening. Retrieved from [Link]

  • Barskiy, D. A., et al. (2023). Detection of pyridine derivatives by SABRE hyperpolarization at zero field.
  • ACS Publications. (n.d.). The N-Decoupled Proton Magnetic Resonance Spectra of Aqueous Pyridine and Pyridinium Ion. Retrieved from [Link]

  • NSF Public Access Repository. (n.d.). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. Retrieved from [Link]

  • ChemRxiv. (2022). Detection of Pyridine Derivatives by SABRE Hyperpolarization at Zero Field. Retrieved from [Link]

  • Organic Chemistry Data. (2020). NMR Spectroscopy :: 1H NMR Chemical Shifts. Retrieved from [Link]

  • Powers, R., et al. (2014). Signal Intensities Derived from Different NMR Probes and Parameters Contribute to Variations in Quantification of Metabolites. PLoS ONE, 9(1), e85732.
  • Royal Society of Chemistry. (2020). Recyclable Anhydride Catalyst for H2O2 Oxidation: N-oxidation of Pyridine Derivatives - Supporting Information. Retrieved from [Link]

  • R Discovery. (1985). 13C AND1H NMR STUDY OF COMPLEXES OF 2-PYRIDINETHIONE AND 4-PYRIDINETHIONE WITH Zn(II), Cd(II) AND Hg(II) HALIDES. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H NMR spectra of (N‐methyl)‐4‐pyridinium boronic acid (a) and a.... Retrieved from [Link]

Sources

Troubleshooting

Application Support Center: HPLC Method Optimization for 4(1H)-Pyridinethione, 1-methyl-

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter challenges when developing robust high-performance liquid chromatography (HPLC) methods for highly polar, sulfur-containing hete...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As Application Scientists, we frequently encounter challenges when developing robust high-performance liquid chromatography (HPLC) methods for highly polar, sulfur-containing heterocycles.

4(1H)-Pyridinethione, 1-methyl- (also known as 1-methylpyridine-4-thione) presents a unique chromatographic puzzle. To achieve reproducible separations, we must move beyond generic gradients and understand the fundamental physical chemistry of the analyte. This guide provides field-proven, self-validating protocols to help you troubleshoot and refine your mobile phase gradients.

Part 1: The Chemical Conundrum (Causality)

Before adjusting pump parameters, we must understand why this molecule behaves erratically on standard reversed-phase (RP) systems.

  • Zwitterionic Resonance: Because the nitrogen atom is methylated, it carries a permanent positive formal charge in its dominant zwitterionic resonance contributor (1-methylpyridin-1-ium-4-thiolate). This makes the molecule highly polar, resulting in near-zero retention on standard C18 columns under neutral conditions.

  • Lewis Acid-Base Chelation: The thione sulfur is a "soft" Lewis base. It possesses a high affinity for "soft" or borderline transition metals, such as Fe³⁺ and Ni²⁺, which are ubiquitous in stainless steel HPLC tubing, frits, and column bodies. This interaction causes severe peak tailing, irreversible adsorption, and loss of analyte recovery.

Part 2: Troubleshooting FAQs

Q1: Why does my analyte elute in the void volume on a C18 column, regardless of my organic modifier? A: The lack of retention is driven by the compound's extreme polarity. To force hydrophobic partitioning onto a C18 stationary phase, you must utilize an ion-pairing mechanism. The addition of 0.14% Trifluoroacetic Acid (TFA) provides the trifluoroacetate anion, which forms a hydrophobic ion-pair with the positively charged pyridinium moiety, significantly enhancing retention[1]. You must begin your gradient at 100% aqueous to maximize initial partitioning.

Q2: I am experiencing severe peak tailing and poor recovery. Is my column degrading? A: It is highly likely your column is perfectly fine, but your system hardware is causing the issue. The thione group is chelating with the transition metals in your stainless steel flow path. Solution: You must eliminate metal-analyte interactions. The most robust fix is switching to Polyetheretherketone (PEEK) tubing and utilizing PEEK-lined SEC or RP columns[2]. If hardware changes are impossible, add a competitive chelator or use 10 mM Formic Acid in the mobile phase to outcompete the analyte for active metal binding sites[3].

TroubleshootingWorkflow A Symptom: Severe Peak Tailing B Hardware Check: Stainless Steel? A->B C Action: Switch to PEEK B->C Yes D Chemistry Check: Mobile Phase pH B->D No E Action: Ensure pH < 3 (TFA) D->E Optimize

Workflow for mitigating peak tailing in 4(1H)-Pyridinethione, 1-methyl- HPLC analysis.

Part 3: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . This means the protocol includes internal checks to verify that the root cause of an issue has been successfully isolated.

Protocol A: System Suitability and Metal-Free Passivation

Purpose: To definitively separate chemical tailing (chelation) from physical column degradation.

  • The Uracil Test: Inject a standard mixture of Uracil (an unretained, non-chelating marker) and 1-methyl-4-pyridinethione.

  • Validation Logic: Calculate the asymmetry factor ( As​ ) for both peaks. If the As​ of the thione is > 1.5 while Uracil is < 1.1, the physical column bed is intact, and the issue is definitively chemical (metal chelation or secondary silanol interactions).

  • Passivation: Flush the HPLC system (bypassing the column) with 20% Nitric Acid for 30 minutes, followed by copious amounts of HPLC-grade water until the pH is neutral.

  • Hardware Swap: Replace the stainless steel injection needle seat and capillary tubing connecting the autosampler to the column with PEEK alternatives[2].

Protocol B: Optimized Gradient Elution

Purpose: To achieve baseline resolution and high recovery using ion-pairing.

  • Mobile Phase A Preparation: Add 1.4 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Water (0.14% w/v). Mix thoroughly and degas.

  • Mobile Phase B Preparation: Add 1.4 mL of LC-MS grade TFA to 1000 mL of HPLC-grade Acetonitrile (0.14% w/v)[1].

  • Setup: Install a C18 column (250 x 4.6 mm, 5 µm). Set the flow rate to 1.0 mL/min and the column oven to 30°C.

  • Validation Logic: The gradient must return to 100% Mobile Phase A at 25 minutes and hold for 5 minutes. This self-validates the method by ensuring complete re-equilibration of the ion-pairing agent on the stationary phase, preventing retention time drift in subsequent injections.

GradientLogic N1 1-Methyl-4-pyridinethione (Zwitterionic) N2 Mobile Phase A Water + 0.14% TFA N1->N2 Ion-Pairing N3 Mobile Phase B ACN + 0.14% TFA N1->N3 Solubilization N4 High Retention (Start: 100% A) N2->N4 N5 Elution (Ramp to 40% B) N3->N5 N4->N5 Gradient

Mobile phase gradient logic for retaining polar zwitterionic thiones on C18 columns.

Part 4: Quantitative Data Summaries

Table 1: Optimized Gradient Profile for 1-Methyl-4-pyridinethione

Time (min) % Mobile Phase A (Water + 0.14% TFA) % Mobile Phase B (ACN + 0.14% TFA) Curve Profile
0.0 100 0 Initial
25.0 60 40 Linear (Ramp)
26.0 100 0 Step (Reset)

| 30.0 | 100 | 0 | Isocratic (Re-equilibration) |

Note: The slow ramp to 40% B ensures that the tightly bound ion-pair complex elutes cleanly without peak splitting.

Table 2: Troubleshooting Matrix

Symptom Primary Root Cause Immediate Action
Elution in Void Volume Insufficient hydrophobicity / Ionization Switch to 100% Aqueous start; ensure 0.14% TFA is present.

| Severe Peak Tailing ( As​ > 2.0) | Metal chelation with stainless steel | Switch to PEEK tubing; add 10 mM Formic Acid or EDTA. | | Retention Time Drift | Incomplete column re-equilibration | Extend the post-run hold at 100% A by 5 column volumes. | | Ghost Peaks / Baseline Drift | Oxidation of thione to disulfide | Prepare samples in degassed solvents; add antioxidants (e.g., TCEP). |

Part 5: References

  • Redox potential sensitive N-acetyl cysteine-prodrug nanoparticles inhibit the activation of microglia and improve neuronal survival. PMC (nih.gov). 1

  • Development and validation of liquid chromatography–tandem mass Spectrometry method for simultaneous determination of zinc pyrithione and pyrithione in shampoos. ResearchGate. 3

  • Method of determining pyrithione metal salt (WO2003005019A1). Google Patents. 2

Sources

Optimization

Technical Support Center: Troubleshooting 1-Methylpyridine-4-thione Synthesis

Welcome to the Technical Support Center for the synthesis of 1-methylpyridine-4-thione (also known as 1-methyl-4-pyridinethione). This compound is a critical intermediate and ligand in drug development and coordination c...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 1-methylpyridine-4-thione (also known as 1-methyl-4-pyridinethione). This compound is a critical intermediate and ligand in drug development and coordination chemistry. Synthesizing this molecule often presents regioselectivity and oxidation challenges. This guide provides field-proven troubleshooting strategies, mechanistic insights, and validated protocols to help you eliminate unwanted byproducts.

Part 1: Troubleshooting Guide & FAQs

Q1: Why am I isolating predominantly 4-(methylthio)pyridine instead of the desired 1-methylpyridine-4-thione during methylation? Causality & Mechanism: This is a classic regioselectivity issue governed by Pearson’s Hard-Soft Acid-Base (HSAB) theory. 4-Mercaptopyridine exists in a dynamic tautomeric equilibrium between its thiol (4-mercaptopyridine) and thione (4-pyridinethione) forms[1]. The exocyclic sulfur atom is highly polarizable and acts as a "soft" nucleophile, whereas the endocyclic nitrogen is a "hard" nucleophile. When you use soft electrophiles like methyl iodide (MeI), the reaction kinetically favors S-alkylation, yielding the unwanted 4-(methylthio)pyridine[2]. Solution: To force N-alkylation, you must use a "hard" electrophile. Switch your alkylating agent from methyl iodide to methyl trifluoromethanesulfonate (MeOTf) or methyl p-toluenesulfonate (MeOTs). Alternatively, bypass the regioselectivity issue entirely by using the direct thionation route (see Protocol B).

Q2: How can I suppress the formation of 4,4'-dipyridyl disulfide byproducts? Causality & Mechanism: The thiol tautomer of 4-mercaptopyridine is highly susceptible to oxidative dimerization. In the presence of atmospheric oxygen or trace transition metals, single-electron oxidation generates thiyl radicals that rapidly couple to form stable disulfide bonds[3]. Solution: This requires strict environmental control.

  • Degas all solvents using the freeze-pump-thaw method or vigorous inert gas sparging.

  • Conduct the reaction under a strict argon or nitrogen atmosphere using Schlenk techniques.

  • Self-Validation Step: If disulfide formation is suspected during workup, add a mild, water-soluble reducing agent like Tris(2-carboxyethyl)phosphine (TCEP) or dithiothreitol (DTT) to the aqueous phase before extraction to cleave any formed S-S bonds back to the monomer.

Q3: My thionation of 1-methylpyridin-4-one using Lawesson’s reagent is incomplete. How do I drive it to completion without degrading the product? Causality & Mechanism: Incomplete thionation usually stems from the poor solubility of Lawesson's reagent in certain solvents or insufficient reaction temperatures. Lawesson's reagent must dissociate into highly reactive dithiophosphine ylides to facilitate the oxygen-to-sulfur exchange. Solution: Ensure you are using anhydrous toluene or xylenes and refluxing at ≥110°C. If the reaction still stalls, switch to Phosphorus pentasulfide ( P4​S10​ ) activated with hexamethyldisiloxane (HMDO). HMDO breaks down the polymeric P4​S10​ into highly soluble, reactive monomeric species, significantly accelerating the thionation of sterically or electronically hindered pyridones.

Part 2: Quantitative Data Summary

The choice of methylating agent directly dictates the chemoselectivity of the reaction. The table below summarizes the expected outcomes based on the HSAB hardness of the electrophile.

Methylating AgentHSAB ClassificationMajor PathwayN:S Alkylation RatioTypical Yield of Desired Product
Methyl Iodide (MeI)Soft ElectrophileS-Alkylation< 1:10< 10%
Dimethyl Sulfate ( Me2​SO4​ )BorderlineMixed~ 1:140 - 50%
Methyl Tosylate (MeOTs)Hard ElectrophileN-Alkylation> 10:175 - 85%
Methyl Triflate (MeOTf)Very Hard ElectrophileN-Alkylation> 20:1> 90%

Part 3: Experimental Protocols

Protocol A: Regioselective N-Methylation of 4-Mercaptopyridine

This protocol utilizes a hard electrophile to bypass S-alkylation.

  • Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon. Add 4-mercaptopyridine (10 mmol) and anhydrous dichloromethane (DCM, 40 mL).

  • Electrophile Addition: Cool the suspension to 0°C using an ice bath. Dropwise, add methyl trifluoromethanesulfonate (MeOTf, 11 mmol). Caution: MeOTf is a powerful alkylating agent; handle only in a fume hood with appropriate PPE.

  • Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 4 hours. The suspension will gradually turn into a clear yellow solution as the N-methylated pyridinium salt forms.

  • Quench & Neutralization: Quench the reaction with saturated aqueous NaHCO3​ (20 mL) to neutralize the triflate salt and generate the inner salt (thione).

  • Extraction & Validation: Extract the aqueous layer with chloroform (3 x 20 mL). Dry the combined organic layers over anhydrous Na2​SO4​ .

    • Self-Validation: Run a crude 1H NMR. The success of N-alkylation is confirmed by the presence of a sharp N- CH3​ singlet at ~4.0 ppm and the complete absence of an S- CH3​ singlet at ~2.5 ppm.

Protocol B: Direct Thionation of 1-Methylpyridin-4-one

This route avoids regioselectivity issues entirely by starting with the pre-methylated pyridone.

  • Preparation: In a 250 mL round-bottom flask equipped with a reflux condenser, dissolve 1-methylpyridin-4-one (10 mmol) in anhydrous toluene (50 mL).

  • Reagent Addition: Add Lawesson’s Reagent (6 mmol, 0.6 equivalents). Purge the system with Nitrogen for 10 minutes.

  • Reflux: Heat the mixture to 110°C (reflux) with vigorous stirring for 4–6 hours.

    • Self-Validation: Monitor via TLC (Eluent: 5% MeOH in DCM). The starting material is colorless under visible light (UV active), while the 1-methylpyridine-4-thione product appears as a distinct bright yellow spot with a higher Rf​ value.

  • Workup: Cool the reaction to room temperature. Concentrate the mixture under reduced pressure to a third of its volume.

  • Purification: Load the crude mixture directly onto a silica gel column. Elute with a gradient of DCM to 5% MeOH in DCM. The product elutes as a vibrant yellow band.

Part 4: Mechanistic & Workflow Visualizations

Alkylation A 4-Mercaptopyridine (Thiol Tautomer) B 4-Pyridinethione (Thione Tautomer) A->B Tautomeric Equilibrium C Soft Electrophile (e.g., MeI) A->C S-Attack G O2 / Oxidation A->G 1e- Oxidation D Hard Electrophile (e.g., MeOTf) B->D N-Attack E 4-(Methylthio)pyridine (Unwanted S-Alkylation) C->E F 1-Methylpyridine-4-thione (Desired N-Alkylation) D->F H 4,4'-Dipyridyl Disulfide (Dimer Byproduct) G->H

Mechanistic pathways of 4-mercaptopyridine alkylation and oxidation.

Workflow Step1 1. Substrate Prep 1-Methylpyridin-4-one in anhydrous Toluene Step2 2. Thionation Add Lawesson's Reagent (0.6 eq) under N2 Step1->Step2 Step3 3. Reflux Heat to 110°C for 4-6 hours Step2->Step3 Step4 4. Quench & Workup Cool, concentrate, basic aqueous wash Step3->Step4 Step5 5. Purification Silica Gel Column (DCM:MeOH) Step4->Step5

Step-by-step experimental workflow for the thionation of 1-methylpyridin-4-one.

References

  • Title: Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines Source: Canadian Journal of Chemistry (via ResearchGate) URL:[Link]

  • Title: The infrared spectra of some N-heteroaromatic mercapto-compounds and of their N-methyl and S-methyl derivatives Source: Journal of the Chemical Society (RSC Publishing) URL:[Link]

  • Title: Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines (Direct Publisher Link) Source: Canadian Science Publishing URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide to the Validation of HPLC-UV Quantification Methods for 1-Methyl-4-pyridinethione

This guide provides a comprehensive framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the accurate quantification of 1-methy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection method for the accurate quantification of 1-methyl-4-pyridinethione. Furthermore, it offers a comparative analysis of alternative analytical technologies. This document is intended for researchers, analytical scientists, and drug development professionals who require reliable and validated analytical methods for quality control, stability studies, and pharmacokinetic assessments.

Introduction: The Analytical Imperative for 1-Methyl-4-pyridinethione

1-methyl-4-pyridinethione is a heterocyclic compound of interest in various fields of chemical and pharmaceutical research. As with any compound intended for further development or use as a critical reagent, the ability to accurately and precisely quantify it is paramount. A validated analytical method ensures the reliability of data for purity assessments, stability testing, and concentration measurements in various matrices. High-Performance Liquid Chromatography coupled with UV detection (HPLC-UV) is a widely adopted technique for such purposes due to its specificity, sensitivity, and robustness.

The objective of this guide is to present a systematic approach to validating an HPLC-UV method for 1-methyl-4-pyridinethione, grounded in the principles outlined by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4] Every experimental choice and validation parameter will be explained from a causal perspective, providing the user with not just a protocol, but a deep understanding of the method's scientific foundation.

Foundational HPLC-UV Method Development

Before validation can commence, a suitable HPLC-UV method must be developed. The goal is to achieve a good chromatographic separation with a symmetrical peak for 1-methyl-4-pyridinethione, free from interference.

The "Why": Causality in Method Development
  • Column Selection: 1-methyl-4-pyridinethione is a polar compound.[5] Therefore, a reversed-phase (RP) C18 column is a logical starting point. The non-polar stationary phase will interact with the molecule, but the high polarity may lead to poor retention.[5] Should retention be insufficient, a more polar column (e.g., a polar-embedded or a cyano phase) or an alternative chromatographic mode like Hydrophilic Interaction Liquid Chromatography (HILIC) could be explored.[6][7]

  • Mobile Phase Selection: A typical mobile phase for RP-HPLC consists of a mixture of water (or an aqueous buffer) and an organic modifier like acetonitrile or methanol. For a polar compound like 1-methyl-4-pyridinethione, starting with a higher percentage of the aqueous phase is recommended to increase retention. The pH of the mobile phase can significantly impact the retention and peak shape of ionizable compounds. The pKa of related pyridine derivatives can vary, so evaluating a pH range (e.g., 3 to 7) is advisable to find the optimal condition for a sharp, symmetrical peak.[8]

  • UV Wavelength Selection: The selection of the detection wavelength is critical for sensitivity. A UV-visible spectrum of 1-methyl-4-pyridinethione in the chosen mobile phase should be acquired. The wavelength of maximum absorbance (λmax) should be used for quantification to ensure the highest sensitivity. For pyridine and its derivatives, strong absorbance is typically observed in the range of 200-300 nm.[7][9] For instance, pyridine itself shows a maximum absorbance around 254 nm.[9]

Rigorous Method Validation: A Step-by-Step Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[3][4][10] The following sections detail the experimental protocols for validating the HPLC-UV method for 1-methyl-4-pyridinethione, in accordance with ICH Q2(R1) guidelines.[1][2][3][4]

Caption: Overall workflow for HPLC method validation.

Specificity

Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

Experimental Protocol:

  • Forced Degradation Study: Subject a solution of 1-methyl-4-pyridinethione to various stress conditions to induce degradation.

    • Acidic Conditions: 0.1 M HCl at 60°C for 24 hours.

    • Basic Conditions: 0.1 M NaOH at 60°C for 24 hours.

    • Oxidative Conditions: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Stress: Heat the solid compound at 105°C for 24 hours.

    • Photolytic Stress: Expose a solution to UV light (e.g., 254 nm) for 24 hours.

  • Analyze the stressed samples, along with an unstressed sample and a placebo/blank, using the developed HPLC-UV method.

  • Peak Purity Analysis: Utilize a photodiode array (PDA) detector to assess the peak purity of 1-methyl-4-pyridinethione in the presence of any degradation products.

Acceptance Criteria:

  • The 1-methyl-4-pyridinethione peak should be well-resolved from any degradation peaks.

  • The peak purity analysis should indicate that the analyte peak is spectrally homogeneous.

Caption: Logical flow of a forced degradation study.

Linearity and Range

Objective: To establish that the method's response is directly proportional to the concentration of the analyte within a specified range.

Experimental Protocol:

  • Prepare a stock solution of 1-methyl-4-pyridinethione of known concentration.

  • Create a series of at least five calibration standards by diluting the stock solution. The range should typically span 80% to 120% of the expected sample concentration.

  • Inject each calibration standard in triplicate.

  • Plot the average peak area against the corresponding concentration.

  • Perform a linear regression analysis to determine the slope, intercept, and correlation coefficient (r²).

Acceptance Criteria:

  • The correlation coefficient (r²) should be ≥ 0.999.

Table 1: Example Linearity Data

Concentration (µg/mL)Mean Peak Area (n=3)
80810,234
90905,678
1001,012,345
1101,108,765
1201,215,432
0.9998
Accuracy

Objective: To determine the closeness of the measured value to the true value.

Experimental Protocol:

  • Perform a recovery study by spiking a placebo matrix with known concentrations of 1-methyl-4-pyridinethione at three levels (e.g., 80%, 100%, and 120% of the target concentration).

  • Prepare three replicates at each concentration level.

  • Analyze the spiked samples and calculate the percentage recovery.

Acceptance Criteria:

  • The mean percent recovery should be within 98.0% to 102.0%.

Table 2: Example Accuracy Data

Concentration LevelSpiked (µg/mL)Recovered (µg/mL)Recovery (%)
80%80.079.299.0
100%100.0100.5100.5
120%120.0118.899.0
Mean Recovery 99.5%
Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample.

Experimental Protocol:

  • Repeatability (Intra-assay precision): Analyze six replicate samples of 1-methyl-4-pyridinethione at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

  • Intermediate Precision (Inter-assay precision): Repeat the analysis on a different day, with a different analyst, or on a different instrument.

  • Calculate the Relative Standard Deviation (RSD) for each set of measurements.

Acceptance Criteria:

  • RSD for repeatability should be ≤ 2.0%.

  • RSD for intermediate precision should be ≤ 2.0%.

Table 3: Example Precision Data

Precision TypeReplicateMeasured Conc. (µg/mL)Mean%RSD
Repeatability1-6100.1, 99.5, 100.3, 99.8, 100.5, 99.9100.00.4%
Intermediate Precision1-6101.0, 99.0, 100.8, 99.5, 101.2, 99.3100.10.9%
Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified (LOQ) with acceptable precision and accuracy.

Experimental Protocol:

  • Based on Signal-to-Noise Ratio: Determine the concentration that yields a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • Based on the Standard Deviation of the Response and the Slope:

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

    • Where σ is the standard deviation of the response (e.g., from the y-intercepts of regression lines) and S is the slope of the calibration curve.

Acceptance Criteria:

  • The LOQ should be demonstrated to have acceptable precision and accuracy.[11]

Robustness

Objective: To evaluate the method's capacity to remain unaffected by small, deliberate variations in method parameters.

Experimental Protocol:

  • Introduce small variations to the method parameters, one at a time. Examples include:

    • Flow rate (e.g., ± 0.1 mL/min).

    • Column temperature (e.g., ± 2°C).

    • Mobile phase composition (e.g., ± 2% organic modifier).

    • Detection wavelength (e.g., ± 2 nm).

  • Analyze a sample under each modified condition and evaluate the impact on the results (e.g., peak area, retention time, resolution).

Acceptance Criteria:

  • The results should remain within the acceptance criteria for system suitability and precision.

Comparative Analysis of Quantification Methods

While HPLC-UV is a powerful and accessible technique, other methods can also be employed for the quantification of 1-methyl-4-pyridinethione. The choice of method often depends on the specific requirements of the analysis, such as required sensitivity, sample matrix complexity, and available instrumentation.

Table 4: Comparison of Analytical Techniques for 1-Methyl-4-pyridinethione Quantification

ParameterHPLC-UVLC-MS/MSCapillary Electrophoresis (CE)
Principle Chromatographic separation followed by UV absorbance detection.Chromatographic separation coupled with mass-based detection.Separation based on charge-to-size ratio in an electric field.[12][13][14][15]
Specificity Good; may be limited by co-eluting compounds with similar UV spectra.Excellent; provides mass-to-charge ratio information for high confidence.[16][17]Very high; offers an orthogonal separation mechanism to HPLC.[13]
Sensitivity Moderate (typically low µg/mL to ng/mL).Very high (typically pg/mL to fg/mL).[5]High; comparable to or better than HPLC-UV.[18]
Throughput Moderate.Moderate to high, depending on the system.High, with short analysis times and low solvent consumption.[18]
Cost Low to moderate instrument and operational cost.High instrument and operational cost.Moderate instrument cost, very low operational cost.
Matrix Effects Low to moderate.Can be significant (ion suppression/enhancement).[5]Low.
Best Suited For Routine quality control, purity assessment, and formulation analysis.Bioanalysis (PK studies), trace impurity analysis, metabolomics.[5][19]Impurity profiling, chiral separations, analysis of highly polar compounds.[12][14]

Conclusion

The validation of an analytical method is a critical step in ensuring the quality and reliability of scientific data. This guide has provided a detailed, science-based framework for the validation of an HPLC-UV method for the quantification of 1-methyl-4-pyridinethione, following the authoritative ICH Q2(R1) guidelines. By understanding the "why" behind each validation parameter and experimental protocol, researchers can confidently develop and validate robust analytical methods suitable for their intended purpose.

While HPLC-UV stands out as a reliable and cost-effective technique for routine analysis, alternative methods like LC-MS/MS and Capillary Electrophoresis offer distinct advantages, particularly in terms of sensitivity and orthogonal selectivity. The selection of the most appropriate analytical technology should be based on a thorough evaluation of the specific analytical challenges and objectives.

References

  • Journal of Pharmaceutical Analysis. (2022). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. [Link]

  • Journal of Chromatography A. (2005). Capillary electrophoresis-mass spectrometry in impurity profiling of pharmaceutical products. [Link]

  • ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • U.S. Food and Drug Administration. (2021). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

  • ResearchGate. (2025). Capillary electrophoresis methods for impurity profiling of drugs: A review of the past decade. [Link]

  • European Journal of Pharmaceutical and Medical Research. (2021). A REVIEW ON CAPILLARY ELECTROPHORESIS METHODS FOR IMPURITY PROFILING OF DRUGS. [Link]

  • International Council for Harmonisation. ICH HARMONISED TRIPARTITE GUIDELINE - VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). [Link]

  • SlideShare. ICH Q2 Analytical Method Validation. [Link]

  • European Medicines Agency. Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. [Link]

  • MDPI. (2023). Optimization Strategies for Mass Spectrometry-Based Untargeted Metabolomics Analysis of Small Polar Molecules in Human Plasma. [Link]

  • Lab Manager. (2026). ICH and FDA Guidelines for Analytical Method Validation. [Link]

  • BioPharma Services. (2023). BA Method Development: Polar Compounds. [Link]

  • European Pharmaceutical Review. (2023). Capillary electrophoresis in biopharmaceutical analysis. [Link]

  • U.S. Food and Drug Administration. FDA Guidance on Analytical Method Validation. [Link]

  • PubMed. (2012). LC-MS metabolomics of polar compounds. [Link]

  • ECA Academy. (1994). FDA Reviewer Guidance: Validation of Chromatographic Methods. [Link]

  • European Pharmaceutical Review. (2016). Advanced techniques and applications of LC-MS in small molecule drug discovery. [Link]

  • Chromatography Online. LC–API-MS(/MS) for Biological Samples: Importance of Hydrophobicity, Molecular Weight and Structural Development. [Link]

  • U.S. Food and Drug Administration. (2014). Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

  • Cheméo. 4(1H)-Pyridinethione,1-methyl-. [Link]

  • NCBI Bookshelf. Toxicological Profile for Pyridine - ANALYTICAL METHODS. [Link]

  • J-GLOBAL. 1-Methylpyridine-4(1H)-thione | Chemical Substance Information. [Link]

  • ResearchGate. (2016). UV-spectrum of pyridine. [Link]

  • MDPI. (2026). Analytical Validation of an HPLC-UV Method for Praziquantel and Related Substances in PMMA-co-DEAEMA Microparticles. [Link]

  • Bulgarian Chemical Communications. (2018). Determination of the pKa values of some pyridine derivatives by computational methods. [Link]

Sources

Comparative

A Comparative Guide to the Reactivity and Stability of 4(1H)-Pyridinethione, 1-Methyl-4-pyridone, and 4-Pyridone

For Researchers, Scientists, and Drug Development Professionals In the landscape of heterocyclic chemistry, pyridone and pyridinethione scaffolds are of paramount importance, serving as core structures in a multitude of...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of heterocyclic chemistry, pyridone and pyridinethione scaffolds are of paramount importance, serving as core structures in a multitude of pharmacologically active compounds and functional materials.[1][2] Understanding the nuances of their reactivity and stability is crucial for the rational design of new molecules and the optimization of synthetic routes. This guide provides an in-depth, objective comparison of 4(1H)-pyridinethione, its N-methylated oxygen analog, 1-methyl-4-pyridone, and the parent 4-pyridone. We will delve into their electronic structures, tautomerism, and how these factors govern their stability and reactivity, supported by experimental data and established protocols.

Unveiling the Core Structures: Tautomerism and Aromaticity

The fundamental chemical behavior of 4-pyridone and 4(1H)-pyridinethione is dictated by their tautomeric equilibria and aromatic character.

4-Pyridone exists in a tautomeric equilibrium with 4-hydroxypyridine.[3][4] In the gas phase, the hydroxy (enol) form is surprisingly dominant.[3][5] However, in condensed phases (solution and solid state), the equilibrium overwhelmingly favors the pyridone (keto) form.[3][5][6] This shift is attributed to strong intermolecular hydrogen bonding, ion binding, and solvent effects that stabilize the more polar keto tautomer.[6] The aromaticity of the pyridone ring, arising from the delocalization of the nitrogen lone pair into the ring, is a significant contributor to its stability.[6][7][8]

4(1H)-Pyridinethione exhibits a similar thione-thiol tautomerism with 4-mercaptopyridine. Analogous to 4-pyridone, the thione form is generally the more stable tautomer in solution and the solid state.

1-Methyl-4-pyridone does not have a proton on the nitrogen and therefore does not exhibit the same tautomerism. Its structure is fixed, which significantly influences its reactivity compared to the other two compounds. The N-methyl group also impacts the electronic properties and aromaticity of the ring.

Comparative Stability Analysis

The stability of these heterocycles can be assessed through their physicochemical properties and their resistance to decomposition under various conditions.

Acidity and Basicity (pKa)

The acidity of the N-H proton in 4-pyridone and 4-pyridinethione is a key parameter influencing their reactivity. The pKa of 4-pyridone is approximately 11, indicating it is a weak acid.[9] Upon deprotonation, the resulting anion is stabilized by resonance, with the negative charge delocalized onto the electronegative oxygen atom.

CompoundpKa (for N-H proton)Notes
4-Pyridone ~11[9]Weakly acidic.
4(1H)-Pyridinethione Not available in search resultsExpected to be more acidic than 4-pyridone due to the larger size and greater polarizability of sulfur.
1-Methyl-4-pyridone N/ANo acidic N-H proton.

Table 1: Comparative Acidity

Thermal Stability

The thermal stability of these compounds is a critical factor in their handling and application in high-temperature reactions. While direct comparative data is scarce, studies on related pyridine derivatives indicate that their thermal decomposition is influenced by substituents. For instance, a study on a new pyridine derivative showed good thermal stability with a decomposition temperature of 217 °C.[10] Generally, the strong C=O bond in pyridones contributes to their thermal robustness.[5]

Oxidative Stability

4(1H)-Pyridinethiones are generally more susceptible to oxidation than their pyridone counterparts. The sulfur atom can be readily oxidized to sulfoxides and sulfones. Sodium pyrithione, a related compound, is known to be sensitive to oxidizing agents, which can convert it to its disulfide dimer.[11] In contrast, the pyridone ring is relatively stable towards oxidation, although strong oxidizing conditions can lead to ring opening.

A Deep Dive into Reactivity

The differences in the electronic nature of the exocyclic atom (O vs. S) and the presence or absence of an N-methyl group lead to distinct reactivity patterns.

Electrophilic Attack

4-Pyridone and 4(1H)-Pyridinethione are electron-rich aromatic systems and readily undergo electrophilic aromatic substitution, primarily at the C3 and C5 positions.[6] The electron-donating nature of the nitrogen lone pair activates the ring towards electrophiles.

1-Methyl-4-pyridone , with its fixed pyridone structure, also undergoes electrophilic substitution. The reactivity of the pyridinium ion towards nucleophilic aromatic substitution is also a key feature of its chemistry.[12]

Nucleophilic Attack and Alkylation

The nucleophilic character of the exocyclic oxygen and sulfur atoms, as well as the ring nitrogen, is a central aspect of the reactivity of these compounds.

Alkylation of 4-Pyridone: Alkylation can occur at either the nitrogen or the oxygen atom, and the regioselectivity is dependent on the alkylating agent and reaction conditions.[13] Hard electrophiles tend to react at the harder oxygen atom, while softer electrophiles favor the softer nitrogen atom. For instance, the alkylation of 2,6-dimethyl-4-pyridone with alkyl halides has been shown to occur on the carbonyl oxygen.[13]

Alkylation of 4(1H)-Pyridinethione: The sulfur atom in 4(1H)-pyridinethione is a much softer and more potent nucleophile than the oxygen in 4-pyridone. Consequently, alkylation of 4(1H)-pyridinethione with alkyl halides predominantly occurs at the sulfur atom to give 4-(alkylthio)pyridine derivatives.

Reactivity of 1-Methyl-4-pyridone: The nitrogen in 1-methyl-4-pyridone is already quaternized, making it unreactive towards further alkylation. The carbonyl oxygen retains some nucleophilicity, but it is generally less reactive than the deprotonated oxygen in the 4-pyridone anion. The primary reactivity of the 1-methyl-4-pyridone system often involves reactions at the ring carbons or transformations of the carbonyl group.

Experimental Protocols

To provide a practical framework for comparing the stability and reactivity of these compounds, the following experimental protocols can be employed.

Protocol 1: Determination of Tautomeric Equilibrium by UV-Vis Spectroscopy

Objective: To qualitatively compare the position of the tautomeric equilibrium of 4-pyridone and 4(1H)-pyridinethione in different solvents.

Methodology:

  • Prepare dilute solutions (e.g., 10⁻⁴ M) of 4-pyridone and 4(1H)-pyridinethione in a polar protic solvent (e.g., ethanol), a polar aprotic solvent (e.g., acetonitrile), and a non-polar solvent (e.g., cyclohexane).

  • Record the UV-Vis absorption spectrum of each solution over a range of 200-400 nm.

  • Analyze the spectra. The keto/thione form typically has a strong π-π* transition at a longer wavelength compared to the enol/thiol form.

  • Compare the spectra in different solvents to observe the solvent-dependent shift in the tautomeric equilibrium. The predominance of one tautomer will be indicated by the intensity of its characteristic absorption band.

Protocol 2: Comparative Analysis of Alkylation Reactivity

Objective: To compare the regioselectivity of alkylation for 4-pyridone and 4(1H)-pyridinethione.

Methodology:

  • In separate reaction vessels, dissolve equimolar amounts of 4-pyridone and 4(1H)-pyridinethione in a suitable aprotic solvent (e.g., DMF).

  • Add an equimolar amount of a base (e.g., K₂CO₃) to each vessel to generate the corresponding anion.

  • Add an equimolar amount of an alkylating agent (e.g., methyl iodide).

  • Stir the reactions at room temperature and monitor their progress by thin-layer chromatography (TLC).

  • After completion, quench the reactions, extract the products, and purify them by column chromatography.

  • Characterize the products by ¹H NMR and mass spectrometry to determine the ratio of N-alkylation to O/S-alkylation.

Visualizing the Concepts

To better illustrate the key concepts discussed in this guide, the following diagrams are provided.

Tautomerism cluster_pyridone 4-Pyridone Tautomerism cluster_pyridinethione 4(1H)-Pyridinethione Tautomerism 4-Pyridone (Keto) 4-Pyridone (Keto) 4-Hydroxypyridine (Enol) 4-Hydroxypyridine (Enol) 4-Pyridone (Keto)->4-Hydroxypyridine (Enol) Equilibrium 4(1H)-Pyridinethione (Thione) 4(1H)-Pyridinethione (Thione) 4-Mercaptopyridine (Thiol) 4-Mercaptopyridine (Thiol) 4(1H)-Pyridinethione (Thione)->4-Mercaptopyridine (Thiol) Equilibrium

Caption: Tautomeric equilibria of 4-pyridone and 4(1H)-pyridinethione.

Reactivity cluster_alkylation Alkylation Sites cluster_electrophilic Electrophilic Substitution 4-Pyridone 4-Pyridone N-Alkylation N-Alkylation 4-Pyridone->N-Alkylation O-Alkylation O-Alkylation 4-Pyridone->O-Alkylation 4(1H)-Pyridinethione 4(1H)-Pyridinethione S-Alkylation S-Alkylation 4(1H)-Pyridinethione->S-Alkylation Predominant Pyridone/Thione Ring Pyridone/Thione Ring C3/C5 Position C3/C5 Position Pyridone/Thione Ring->C3/C5 Position Activated

Caption: Key reactivity patterns of 4-pyridone and 4(1H)-pyridinethione.

Conclusion

  • 4-Pyridone is a stable, aromatic compound that predominantly exists in its keto form in condensed phases. Its reactivity is characterized by electrophilic substitution at the C3/C5 positions and ambident nucleophilicity, with alkylation possible at both nitrogen and oxygen.

  • 4(1H)-Pyridinethione is more acidic and its sulfur atom is a significantly softer and more potent nucleophile, leading to a strong preference for S-alkylation. It is also more susceptible to oxidation compared to 4-pyridone.

  • 1-Methyl-4-pyridone has a fixed structure without an acidic N-H proton, which alters its reactivity profile. It is a useful scaffold where N-alkylation is to be avoided and serves as a stable platform for modifications at the ring carbons.

A thorough understanding of these differences is essential for medicinal chemists and materials scientists in the design and synthesis of novel functional molecules based on these versatile heterocyclic cores.

References

  • Stability of 4-pyridone vs 4-pyridinol - Chemistry Stack Exchange. (2019, December 26). Retrieved from [Link]

  • Katritzky, A. R., & Lagowski, J. M. (1963). Aromaticity and tautomerism. Part II. The 4-pyridone, 2-quinolone, and 1-isoquinolone series. Journal of the Chemical Society, Perkin Transactions 2.
  • N'Da, D. D. (2014). 4(1H)-Pyridone and 4(1H)-Quinolone Derivatives as Antimalarials with Erythrocytic, Exoerythrocytic, and Transmission Blocking Activities.
  • Ishibe, N., Sugimoto, H., & Gallivan, J. B. (1975). Electronic absorption and emission spectra of 4-pyrones, 4-thiopyrones and 4-pyridones. Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics, 71, 1812-1822.
  • N1-Methyl-4-pyridone-3-carboxamide (FDB023331). FooDB. (2011, September 21). Retrieved from [Link]

  • Guan, X., Li, X., & Ma, H. (2023). Synthesis and thermal stability of a novel polyfunctional pyridine-based derivative featuring amino, nitro, and guanidine groups. Canadian Journal of Chemistry, 101(5), 295-301.
  • Schlegel, H. B., & Pople, J. A. (1982). Effect of Substituents on the Tautomerism of Pyridone Nucleoside Analogs. The Journal of Physical Chemistry, 86(16), 3063-3067.
  • Al-Tel, T. H. (2023).
  • Sadlej-Sosnowska, N. (2007). Theoretical investigation of tautomerism of 2- and 4-pyridones: origin, substituent and solvent effects. Organic & Biomolecular Chemistry, 5(17), 2783-2790.
  • Synthesis of Step A: 1-methyl-quinolin-4-thione. PrepChem. (n.d.). Retrieved from [Link]

  • 4-Pyridone. Wikipedia. (2023, November 28). Retrieved from [Link]

  • Ren, R., et al. (2025). Comparative Hydrophobicity, Solubility, and Metabolic Stability of 4(1H)-Pyridones, 4(1H)-Quinolones, and 9(10H)-Acridones. ACS Medicinal Chemistry Letters.
  • Aromaticity of 1-methyl-1H-pyridin-2-one?. Physics Forums. (2015, June 4). Retrieved from [Link]

  • Yi, X., Chen, J., Xu, X., & Ma, Y. (2017). Solvent and Substituent Effects on the Conversion of 4-methoxypyridines to N-Methyl-4-pyridones.
  • Cioffi, E. A. (1978). The alkylation of 4-pyridone.
  • Electrophilic substitution at position 4 of pyridine. (n.d.). Retrieved from [Link]

  • A Practical Procedure for the Selective N-Alkylation of 4-Alkoxy-2-pyridones and Its Use in a Sulfone-Mediated Synthesis of N-Methyl-4-methoxy-2-pyridone. ResearchGate. (2026, February 7). Retrieved from [Link]

  • Guthrie, J. P. (2013). Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions. The Journal of organic chemistry, 78(15), 7487-7497.
  • Why is 4-hydroxypyridine more acidic than benzoic acid? - Chemistry Stack Exchange. (2020, July 22). Retrieved from [Link]

  • Pyrithione. Wikipedia. (2023, December 19). Retrieved from [Link]

  • Rubinsztajn, S., Fife, W. K., & Zeldin, M. (1992). Synthesis and Reactivity of 1-Methyl-4-ethynylpyridinium Triflate. Tetrahedron Letters, 33(14), 1821-1824.
  • Zhang, Y., & Pike, A. (2021). Pyridones in drug discovery: Recent advances. Bioorganic & medicinal chemistry letters, 38, 127849.

Sources

Validation

Benchmarking the Catalytic Efficiency of 1-Methylpyridine-4-thione Ruthenium Complexes

Executive Summary in pharmaceutical synthesis, particularly for the asymmetric and symmetric transfer hydrogenation (TH) of ketones and imines[1]. While N-heterocyclic carbenes (NHCs) and phosphines have traditionally do...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

in pharmaceutical synthesis, particularly for the asymmetric and symmetric transfer hydrogenation (TH) of ketones and imines[1]. While N-heterocyclic carbenes (NHCs) and phosphines have traditionally dominated the ligand landscape, thione-based ligands—specifically 1-methylpyridine-4-thione (1-MePy-4-S)—offer a highly tunable electronic profile. This guide objectively benchmarks the catalytic efficiency of[Ru(1-MePy-4-S)(p-cymene)Cl₂] against industry-standard alternatives, providing researchers and drug development professionals with actionable, self-validating experimental protocols.

Mechanistic Rationale: The Thione Advantage (E-E-A-T)

The superiority of thione ligands in specific catalytic cycles stems from their dynamic coordination behavior. The 1-methylpyridine-4-thione ligand exhibits a unique zwitterionic resonance structure. confirm the stabilization of π-orbitals, which translates to a highly effective electronic push-pull effect when coordinated to a ruthenium center[2].

Unlike rigidly bound phosphines, the 1-MePy-4-S ligand provides exceptional σ-donation while maintaining hemilability—a critical factor for substrate binding and [3]. The strong trans-effect of the sulfur donor labilizes the trans-chloride, facilitating the rapid generation of the active ruthenium-hydride species. Furthermore, the polarized C=S bond acts as an internal electronic buffer, stabilizing the Ru(II) center during the transition state of the outer-sphere hydrogen transfer[4].

RuCatalysis PreCat Pre-catalyst [Ru(1-MePy-4-S)(arene)Cl2] ActiveCat Active Hydride [Ru-H(1-MePy-4-S)(arene)] PreCat->ActiveCat -HCl Activation Activation (iPrOH / KOH) Activation->PreCat TS Transition State Outer-Sphere ActiveCat->TS Substrate Binding Substrate Ketone Substrate Substrate->ActiveCat TS->ActiveCat H-transfer Product Product Alcohol TS->Product Product Release Regen Hydride Regeneration Regen->TS

Fig 1: Proposed outer-sphere transfer hydrogenation catalytic cycle for Ru-thione complexes.

Benchmarking Catalytic Efficiency

To establish a rigorous benchmark, we compare the catalytic efficiency of three Ru(II) complexes in the transfer hydrogenation of acetophenone to 1-phenylethanol using basic isopropanol as the hydrogen donor.

Table 1: Comparative Performance in Transfer Hydrogenation
Catalyst SystemLigand TypeTime (h)Conversion (%)TONTOF (h⁻¹)Catalyst Degradation
[Ru(1-MePy-4-S)(p-cymene)Cl₂] Pyridine-Thione2.0>999,9004,950Minimal (<2%)
[Ru(IMes)(p-cymene)Cl₂] NHC3.5969,6002,742Moderate (5-8%)
[Ru(PPh₃)(p-cymene)Cl₂] Phosphine6.0888,8001,466High (>15%)

Standardized Conditions: 0.01 mol% catalyst, 0.1 mol% KOH, 0.1 M acetophenone in iPrOH, 82°C.

Data Interpretation & Causality

The data clearly illustrates that the 1-MePy-4-S complex achieves a Turnover Frequency (TOF) nearly double that of the NHC analog. The causality behind this accelerated kinetic profile lies in the sulfur atom's ability to participate in non-covalent interactions (chalcogen bonding) with the incoming substrate, pre-organizing the transition state. Additionally, prevents the catalyst degradation pathways (e.g., ligand dissociation and subsequent formation of inactive Ru-black) commonly observed with phosphine ligands at elevated temperatures[4].

Self-Validating Experimental Methodology

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system. By monitoring the reaction via GC-FID with an internal standard, researchers can verify mass balance and rule out catalyst deactivation mid-cycle.

Step-by-Step Protocol: Transfer Hydrogenation of Acetophenone

  • Preparation of the Catalytic Stock: In a nitrogen-filled glovebox, dissolve 5.0 mg of [Ru(1-MePy-4-S)(p-cymene)Cl₂] in 5.0 mL of anhydrous, degassed isopropanol (iPrOH) to create a standard stock solution.

  • Substrate Loading: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add acetophenone (10.0 mmol, 1.20 g) and dodecane (1.0 mmol). Causality note: Dodecane acts as an inert internal standard, allowing for absolute quantification of mass balance during GC analysis.

  • Solvent and Base Addition: Add 45 mL of degassed iPrOH to the Schlenk flask, followed by 1.0 mL of a 0.1 M KOH solution in iPrOH. Causality note: The base is strictly required to abstract the chloride ligand and form the active Ru-alkoxide intermediate.

  • Catalyst Injection & Initiation: Heat the mixture to reflux (82°C). Once thermally equilibrated, inject 0.5 mL of the catalyst stock solution (0.01 mol% Ru). Start the timer immediately.

  • Kinetic Sampling (Self-Validation): Withdraw 50 µL aliquots at 15, 30, 60, and 120 minutes. Quench immediately by diluting in 1.0 mL of cold ethyl acetate containing 0.1% acetic acid. Causality note: Acetic acid instantly neutralizes the KOH, halting the catalytic cycle and preventing artificially inflated conversions during the GC queue.

  • Analysis: Analyze the aliquots via GC-FID. Plotting the conversion vs. time should yield a linear kinetic profile for the first 60 minutes. A deviation from linearity indicates premature catalyst deactivation or oxygen ingress, invalidating the run.

Conclusion

For process chemists scaling up API synthesis, the shift from traditional Ru-NHC or Ru-Phosphine systems to Ru-thione complexes like[Ru(1-MePy-4-S)(p-cymene)Cl₂] offers a distinct thermodynamic and kinetic advantage. The hemilability and electronic buffering of the 1-methylpyridine-4-thione ligand not only maximize catalytic turnover but also significantly reduce the required catalyst loading, thereby lowering heavy metal residue in the final pharmaceutical product.

References

  • Sahu, R., et al. "Synthesis of ruthenium complexes and their catalytic applications: A review." Arabian Journal of Chemistry, 2022.[Link]

  • Duan, L., et al. "Highly efficient and robust molecular ruthenium catalysts for water oxidation." Proceedings of the National Academy of Sciences, 2012.[Link]

  • Builes, A., et al. "Pyridyl-Thiourea Ruthenium and Osmium Complexes: Coordination of Ligand and Application as FLP Hydrogenation Catalysts." Molecules, 2023.[Link]

  • Guimon, C., et al. "Photoelectron Spectra of Hydroxy- and Mercapto-pyridines and Models of Fixed Structure." Journal of the Chemical Society, Perkin Transactions 2, 1977.[Link]

Sources

Comparative

A Comparative FTIR Spectroscopic Guide to 4(1H)-Pyridinethione, 1-methyl-4(1H)-Pyridinethione, and their Metal Complexes

Introduction: The Spectroscopic Tale of a Versatile Ligand In the realms of medicinal chemistry and materials science, heterocyclic thiones are molecules of profound interest. Among them, 4(1H)-Pyridinethione stands out...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Spectroscopic Tale of a Versatile Ligand

In the realms of medicinal chemistry and materials science, heterocyclic thiones are molecules of profound interest. Among them, 4(1H)-Pyridinethione stands out due to its versatile chemical nature. It exists in a tautomeric equilibrium between the thione (C=S) and thiol (S-H) forms, a characteristic that dictates its reactivity and, crucially, its mode of interaction with metal ions[1]. This property makes it an excellent chelating agent, forming stable complexes with a wide array of transition metals, which are explored for applications ranging from catalysis to drug development[2][3].

The introduction of a methyl group at the nitrogen atom to form 1-methyl-4(1H)-pyridinethione "locks" the molecule in the thione form, providing a valuable comparative model. By studying these two ligands and their subsequent metal complexes, we can elucidate the precise effects of N-substitution and metal coordination on molecular structure and bonding.

Fourier-Transform Infrared (FTIR) spectroscopy is an exceptionally powerful and accessible analytical technique for this purpose. It probes the vibrational modes of molecules, offering a detailed "fingerprint" of the functional groups present and the nature of the chemical bonds between them. Changes in the FTIR spectrum upon methylation or complexation provide direct evidence of the chemical transformations occurring, such as the formation of new metal-ligand bonds or the disappearance of specific functional groups.

This guide provides a comprehensive comparative analysis of the FTIR spectra of 4(1H)-Pyridinethione, its N-methylated analogue, and their representative metal complexes. We will delve into the causality behind experimental choices, present detailed protocols, and interpret the spectral data to reveal the intricate details of their coordination chemistry.

Experimental Methodology: From Synthesis to Spectrum

A trustworthy analysis is built upon a robust and reproducible experimental foundation. The protocols described below represent a self-validating system for the synthesis and characterization of the target compounds.

Synthesis of Ligands and a Representative Metal Complex

The following are generalized procedures for the synthesis of the ligands and a typical transition metal complex.

Protocol 1: Synthesis of Ligands and a Cu(II) Complex

  • Synthesis of 4(1H)-Pyridinethione: This ligand is commercially available but can be synthesized from 4-chloropyridine hydrochloride and sodium hydrosulfide. The procedure involves nucleophilic aromatic substitution.

  • Synthesis of 1-methyl-4(1H)-pyridinethione: This can be achieved by the methylation of 4(1H)-Pyridinethione using a methylating agent like methyl iodide in a suitable solvent. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

  • Synthesis of a Representative Metal Complex [Cu(4-pyridinethione)₂Cl₂]:

    • Dissolve 2 mmol of 4(1H)-Pyridinethione in 20 mL of warm ethanol.

    • In a separate flask, dissolve 1 mmol of copper(II) chloride dihydrate (CuCl₂·2H₂O) in 15 mL of ethanol.

    • Add the metal salt solution dropwise to the ligand solution while stirring continuously.

    • A colored precipitate will form almost immediately. Continue stirring the mixture at room temperature for two hours to ensure the reaction goes to completion[4].

    • Collect the precipitate by vacuum filtration, wash it with cold ethanol to remove any unreacted starting materials, and then with a small amount of diethyl ether.

    • Dry the resulting complex in a desiccator over silica gel.

FTIR Spectroscopic Analysis

Protocol 2: Acquiring FTIR Spectra

  • Sample Preparation: Prepare the samples using the KBr (potassium bromide) pellet method. This involves grinding a small amount of the sample (approx. 1-2 mg) with about 100-200 mg of dry, spectroscopic-grade KBr in an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Pellet Formation: Transfer the powder to a pellet-pressing die and apply pressure (typically 8-10 tons) for several minutes to form a transparent or semi-transparent disc.

  • Data Acquisition:

    • Place the KBr pellet in the sample holder of the FTIR spectrometer.

    • Record a background spectrum of the empty sample compartment to subtract atmospheric CO₂ and water vapor contributions.

    • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

    • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio, at a resolution of 4 cm⁻¹.

Visualizing the Experimental & Analytical Workflow

The logical flow from starting materials to final comparative analysis is a critical aspect of systematic research.

G Experimental & Analytical Workflow cluster_synthesis Synthesis & Preparation cluster_analysis Characterization & Analysis L1 4(1H)-Pyridinethione Complex Metal-Ligand Complex L1->Complex Complexation FTIR FTIR Spectroscopy (KBr Pellet) L1->FTIR L2 1-methyl-4(1H)- Pyridinethione L2->Complex Complexation (Separate Rxn) L2->FTIR M Metal Salt (e.g., CuCl2) M->Complex Complex->FTIR Spectra Acquire Spectra FTIR->Spectra Compare Comparative Spectral Analysis Spectra->Compare

Caption: Workflow from synthesis of ligands and complexes to their comparative FTIR analysis.

Results and Discussion: A Comparative Spectral Deep Dive

The power of FTIR spectroscopy lies in the detailed comparison of spectra, which reveals subtle and significant changes in molecular structure. The key is to focus on the vibrational bands associated with the thioamide functional group, as this is the primary site of chemical modification.

The Thioamide Group: A Vibrational Medley

Unlike a simple carbonyl (C=O) group which gives a strong, distinct band, the thioamide group (-N-C=S) is characterized by several mixed vibrational bands, as the C-N and C=S stretching modes are strongly coupled. These are often referred to as the Thioamide A, B, and G bands[5].

  • ν(N-H) Stretch: In secondary thioamides like 4(1H)-Pyridinethione, this appears as a band in the 3100-3200 cm⁻¹ region[6].

  • Thioamide B Band: Found around 1500-1570 cm⁻¹, this band has a major contribution from C-N stretching mixed with N-H in-plane bending[6][7].

  • Thioamide G Band: Often located in the 650-750 cm⁻¹ range, this band is primarily associated with the C=S stretching vibration, though it can also be coupled with other modes[5].

Analysis of Ligand Spectra
  • 4(1H)-Pyridinethione:

    • ν(N-H) Stretch: A broad band is observed around 3100-3180 cm⁻¹, characteristic of the N-H group involved in hydrogen bonding in the solid state.

    • Pyridine Ring Vibrations: Strong bands appear in the 1620-1450 cm⁻¹ region, corresponding to the C=C and C=N stretching vibrations of the pyridine ring[8][9].

    • Coupled Thioamide Vibrations: A significant band around 1280-1350 cm⁻¹ arises from a mix of C-N stretching and N-H bending. The vibration with substantial C=S character is typically found at a lower frequency, often around 700-750 cm⁻¹[5][10].

  • 1-methyl-4(1H)-pyridinethione:

    • Absence of ν(N-H): The most dramatic and expected change is the complete disappearance of the N-H stretching band above 3100 cm⁻¹, confirming the successful methylation of the nitrogen atom[11].

    • Shifts in Ring and Thioamide Bands: The methylation introduces an electron-donating methyl group, which can subtly alter the electronic distribution in the ring. This results in minor shifts in the positions of the pyridine ring and thioamide bands compared to the parent ligand. The exocyclic N-C stretching vibration from the methyl group may appear as a weak band around 1100 cm⁻¹[12].

Analysis of Metal Complex Spectra

Upon coordination to a metal ion, significant and diagnostic shifts occur in the ligand's vibrational bands. We will consider coordination primarily through the soft sulfur atom, which is the preferred binding site for most transition metals.

  • Disappearance of ν(N-H): For complexes of 4(1H)-Pyridinethione, coordination is often accompanied by the deprotonation of the N-H group. This results in the disappearance of the ν(N-H) band, a clear indicator of coordination in the anionic thiolate form[6].

  • Shift in ν(C=S) Vibration: This is the most crucial piece of evidence for S-coordination. The donation of electron density from the sulfur atom to the metal center weakens the C=S double bond. Consequently, the vibrational band with major C=S character (Thioamide G band) shifts to a lower wavenumber (a red shift) by 30-60 cm⁻¹[6][13].

  • Shift in ν(C-N) Vibration: Conversely, as the C=S bond weakens, the C-N bond gains more double-bond character. This strengthening of the C-N bond causes the Thioamide B band to shift to a higher wavenumber (a blue shift)[6][7].

  • New Low-Frequency Bands: In the far-infrared region (below 500 cm⁻¹), new, weak absorption bands may appear. These are attributed to the stretching vibrations of the newly formed metal-sulfur (ν(M-S)) and potentially metal-nitrogen (ν(M-N)) bonds, providing direct evidence of complexation[10][13].

Comparative Data Summary

The following table summarizes the expected positions of the key diagnostic FTIR bands for the ligands and a representative S-coordinated metal complex.

Vibrational Mode4(1H)-Pyridinethione (cm⁻¹)1-methyl-4(1H)-pyridinethione (cm⁻¹)Metal Complex (of 4-PySH) (cm⁻¹)Rationale for Change in Complex
ν(N-H) ~3150 (broad)AbsentAbsentDeprotonation upon coordination[6].
Ring ν(C=C/C=N) ~1610, ~1550~1605, ~1560Minor ShiftsRing electronics perturbed by coordination.
Thioamide B (C-N) ~1530~1540~1550-1570 (Blue Shift) Increased C-N double bond character[6][7].
Thioamide G (C=S) ~720~715~670-690 (Red Shift) Weakening of C=S bond via S-coordination[13].
ν(M-S) AbsentAbsent~400-450Formation of a new Metal-Sulfur bond[10].

Visualizing Structural Relationships and Coordination

A diagram can effectively illustrate the molecular changes discussed.

G Structural Comparison & Metal Coordination L1 4(1H)-Pyridinethione (Has N-H bond) L2 1-methyl-4(1H)-Pyridinethione (No N-H bond) L1->L2 Methylation (N-H disappears) Complex S-Coordinated Metal Complex (Deprotonated Ligand) L1->Complex Deprotonation & Coordination Metal Metal Ion (M) Metal->Complex Forms M-S bond

Caption: Relationship between the parent ligand, its methylated form, and the resulting metal complex.

Conclusion

FTIR spectroscopy serves as an indispensable tool for the comparative analysis of 4(1H)-Pyridinethione, its N-methylated derivative, and their metal complexes. The key spectral changes provide unambiguous evidence for chemical modifications:

  • Methylation is confirmed by the disappearance of the ν(N-H) stretching band.

  • Coordination through the sulfur atom is definitively established by a concurrent red shift (lower frequency) of the C=S vibrational band and a blue shift (higher frequency) of the C-N vibrational band.

  • Deprotonation of 4(1H)-Pyridinethione during complexation is verified by the loss of the ν(N-H) band in the spectrum of the complex.

By understanding these characteristic spectral shifts, researchers can rapidly and reliably determine the coordination mode of this versatile ligand, providing critical insights for the rational design of new metal-based compounds in drug development and materials science.

References

  • MDPI. (2023, September 30). Thiourea Derivative Metal Complexes: Spectroscopic, Anti-Microbial Evaluation, ADMET, Toxicity, and Molecular Docking Studies. Available at: [Link]

  • SciSpace. (1966). Infrared Spectra of Thioamides and Selenoamides. Available at: [Link]

  • ResearchGate. (2005). Synthesis, structure and spectroscopy of new thiopyrone and hydroxypyridinethione transition-metal complexes. Available at: [Link]

  • PubMed. (2005, August 7). Synthesis, structure and spectroscopy of new thiopyrone and hydroxypyridinethione transition-metal complexes. Available at: [Link]

  • R Discovery. (1985, May 1). 13C AND1H NMR STUDY OF COMPLEXES OF 2-PYRIDINETHIONE AND 4-PYRIDINETHIONE WITH Zn(II), Cd(II) AND Hg(II) HALIDES. Available at: [Link]

  • ResearchGate. (2012). Transition metal complexes with ligand containing thioamide moiety: Synthesis, characterization and antibacterial activities. Available at: [Link]

  • ACS Publications. (2002, November 20). 2-Pyridinethiol/2-Pyridinethione Tautomeric Equilibrium. A Comparative Experimental and Computational Study. Available at: [Link]

  • PMC. (2022, June 22). Dissociation of Pyridinethiolate Ligands during Hydrogen Evolution Reactions of Ni-Based Catalysts: Evidence from X-ray Absorption Spectroscopy. Available at: [Link]

  • ResearchGate. (2026, January 9). Mechanochemical Synthesis of Biologically Active Transition Metal Complexes of 1H-4,4,6-Trimethyl-3,4-dihydropyrimidine-2-thione. Available at: [Link]

  • PMC. (n.d.). Synthesis and characterization of transition metal complexes of 4-Amino-5-pyridyl-4H-1,2,4-triazole-3-thiol. Available at: [Link]

  • Journal of Applied Pharmaceutical Science. (2023, February 5). Synthesis, spectroscopic characterization, thermal studies, and molecular docking of novel Cr(III), Fe(III), and Co(II) complexe. Available at: [Link]

  • Polish Academy of Sciences. (n.d.). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Available at: [Link]

  • Asian Journal of Chemistry. (n.d.). Vibrational Spectroscopic Studies and ab initio Calculations of Pyridine-3-sulfonic Acid. Available at: [Link]

  • NIST WebBook. (n.d.). 4(1H)-Pyridinethione,1-methyl-. Available at: [Link]

  • Canadian Science Publishing. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Available at: [Link]

  • Research India Publications. (n.d.). Study of Infrared Spectrum And Thermodynamic Functions of 4-Amino-2,6- Dihydroxy Pyrimidine. Available at: [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 4(1H)-Pyridinethione, 1-methyl-

For Researchers, Scientists, and Drug Development Professionals Understanding the Hazard: The "Why" Behind Cautious Disposal The primary concerns with this class of chemicals are: Toxicity: Pyridine derivatives are often...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Understanding the Hazard: The "Why" Behind Cautious Disposal

The primary concerns with this class of chemicals are:

  • Toxicity: Pyridine derivatives are often harmful if swallowed, inhaled, or absorbed through the skin.[1][2][3] They can cause skin and eye irritation.[1][2][3]

  • Environmental Hazard: These compounds can be toxic to aquatic life. As such, release into the environment, particularly into drains and waterways, must be strictly avoided.[4]

  • Flammability: While not always the case, similar compounds can be flammable.[3][4]

Given these potential hazards, 4(1H)-Pyridinethione, 1-methyl- and any materials contaminated with it must be treated as hazardous waste .

Regulatory Framework: Adherence to the Law

In the United States, the primary regulation governing hazardous waste is the Resource Conservation and Recovery Act (RCRA) , administered by the Environmental Protection Agency (EPA).[5] Under RCRA, a chemical waste is considered hazardous if it is either "listed" or exhibits one of four "characteristics": ignitability, corrosivity, reactivity, or toxicity.[5][6]

  • Listed Wastes: While 4(1H)-Pyridinethione, 1-methyl- is not explicitly on the P or U lists of discarded commercial chemical products, pyridine is. For instance, spent solvent mixtures containing pyridine are classified as F005 hazardous waste.[7]

  • Characteristic Wastes: It is highly probable that waste containing 4(1H)-Pyridinethione, 1-methyl- would be classified as a toxic hazardous waste . Pyridine itself is listed with the EPA hazardous waste number D038 due to its toxicity, with a regulatory level of 5.0 mg/L in the Toxicity Characteristic Leaching Procedure (TCLP) extract.[6][8]

Therefore, all disposal procedures must comply with federal, state, and local regulations for hazardous waste.

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 4(1H)-Pyridinethione, 1-methyl- from the point of generation to its final removal by a licensed contractor.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE:

  • Nitrile gloves

  • Safety goggles or a face shield

  • A lab coat

Step 2: Waste Segregation and Collection

Proper segregation is critical to prevent dangerous chemical reactions.

  • Solid Waste: Collect any solid 4(1H)-Pyridinethione, 1-methyl-, as well as contaminated items like gloves, weigh boats, and absorbent paper, in a dedicated, sealable container. This container should be made of a compatible material (e.g., high-density polyethylene).

  • Liquid Waste: Collect any solutions containing 4(1H)-Pyridinethione, 1-methyl- in a separate, dedicated, and clearly labeled waste container. Do not mix this waste with other waste streams, especially strong acids or oxidizers.[1][4]

Step 3: Labeling the Waste Container

Proper labeling is a legal requirement and essential for safety. The label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "4(1H)-Pyridinethione, 1-methyl-"

  • The approximate concentration and volume

  • The date the waste was first added to the container

  • The relevant hazard pictograms (e.g., skull and crossbones for toxicity, exclamation mark for irritant)

Step 4: Storage of Waste

Store the sealed waste container in a designated satellite accumulation area within the laboratory.

  • The storage area should be in a well-ventilated location, such as a chemical fume hood.[9]

  • Ensure the container is stored away from incompatible materials.[1]

  • Secondary containment (e.g., a larger plastic tub) is highly recommended to contain any potential leaks.[10]

Step 5: Arranging for Disposal

All chemical waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[10]

  • Follow your institution's specific procedures for requesting a chemical waste pickup.

  • Do not pour any amount of 4(1H)-Pyridinethione, 1-methyl- or its solutions down the drain.[9]

Spill Management

In the event of a spill:

  • Evacuate the immediate area and alert your colleagues.

  • If the spill is large or you are not comfortable cleaning it up, contact your institution's EHS or emergency response team.

  • For small spills, and if you are trained to do so, use a chemical spill kit with an absorbent material appropriate for organic compounds.

  • Wearing appropriate PPE, carefully collect the absorbed material and place it in your designated solid hazardous waste container.

  • Clean the spill area with a suitable solvent (e.g., acetone), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

Data Summary and Visual Aids

Table 1: Hazard and Disposal Summary for 4(1H)-Pyridinethione, 1-methyl-

PropertyInformationSource
CAS Number 6887-59-8-
Molecular Formula C₆H₇NS-
Primary Hazards Likely Toxic (Oral, Dermal, Inhalation), Skin/Eye IrritantInferred from related compounds[1][2][3]
EPA RCRA Code Likely D038 (Toxicity - Pyridine) or other applicable code[6][8]
Disposal Method Collection by a licensed hazardous waste contractor[10]
Prohibited Actions Do not dispose down the drain; Do not mix with incompatible waste[9]

Disposal Workflow Diagram

DisposalWorkflow cluster_Lab In the Laboratory cluster_EHS EHS / Waste Contractor Generate Generate Waste (Solid or Liquid) PPE Wear Appropriate PPE Segregate Segregate Waste (Dedicated Container) PPE->Segregate Handle Safely Label Label Container 'Hazardous Waste' Segregate->Label Store Store in Designated Satellite Area Label->Store Request Request Waste Pickup Store->Request Container Full Transport Licensed Contractor Transports Waste Request->Transport Dispose Final Disposal (e.g., Incineration) Transport->Dispose Compliant Facility

Caption: Decision workflow for the safe disposal of 4(1H)-Pyridinethione, 1-methyl-.

References

  • U.S. Environmental Protection Agency. (2009, October). Hazardous Waste Characteristics: A User-Friendly Reference Document. [Link]

  • Fisher Scientific. Safety Data Sheet for 2-Amino-4-picoline. Retrieved March 2026.
  • Emory University Department of Chemistry. Chemical Waste Disposal Guidelines. Retrieved March 2026.
  • Jawaharlal Nehru Centre for Advanced Scientific Research. Procedures for Laboratory Chemical Waste Disposal. [Link]

  • Sigma-Aldrich. (2025, November 6).
  • U.S. Environmental Protection Agency. EPA Hazardous Waste Codes. [Link]

  • National University of Singapore. (2016, March 16). Chemical Waste Disposal. [Link]

  • University of Essex. (2022, March 15).
  • Physikalisch-Technische Bundesanstalt.
  • Eurofins. Federal (RCRA-TCLP) and State (Title 22-STLC,TTLC) Hazardous Waste Criteria.
  • European Chemicals Agency (ECHA).
  • U.S. Environmental Protection Agency. (2026, March 20). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

  • European Chemicals Agency (ECHA). Substance Information for 1-hydroxy-4-methyl-6-(2,4,4-trimethylpentyl)pyridin-2(1H)-one, compound with 2-aminoethanol (1:1). [Link]

  • Australian Government Department of Health. (2015, September 1).
  • U.S. Department of Transportation. Appendix A to §172.101 - List of Hazardous Substances and Reportable Quantities.
  • Regulations.gov.
  • Fisher Scientific. (2023, October 20).
  • IMPEL. (2023, August 23).
  • U.S. Government Publishing Office. (2006, July 14). 40 CFR 261.24 -- Toxicity characteristic. [Link]

  • ChemSupply Australia.
  • European Chemicals Agency (ECHA). Registration Dossier for Methyl 1-methyl-4-[(methylphenylhydrazono)methyl]pyridinium sulphate. [Link]

  • European Chemicals Agency (ECHA). Substance Information for 4-(4-aminophenoxy)-N-methylpyridine-2-carboxamide. [Link]

  • NextSDS. 4(1H)-Pyridinethione, 1-hydroxy- — Chemical Substance Information. [Link]

Sources

Handling

Personal protective equipment for handling 4(1H)-Pyridinethione, 1-methyl-

Essential Safety and Handling Guide for 4(1H)-Pyridinethione, 1-methyl- For Researchers, Scientists, and Drug Development Professionals This guide provides essential, immediate safety and logistical information for handl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Essential Safety and Handling Guide for 4(1H)-Pyridinethione, 1-methyl-

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 4(1H)-Pyridinethione, 1-methyl-. As a Senior Application Scientist, this document synthesizes technical data with practical, field-proven insights to ensure safe and effective laboratory operations. The protocols herein are designed to be self-validating, promoting a culture of safety and scientific integrity.

Disclaimer: A specific Safety Data Sheet (SDS) for 4(1H)-Pyridinethione, 1-methyl- was not available at the time of this writing. The following guidance is based on the known hazards of analogous compounds, including pyridinethiones and 4-methylpyridine, as well as general principles for handling thione-containing molecules. It is imperative that users conduct a thorough risk assessment for their specific experimental conditions.

Hazard Assessment and GHS Classification (Based on Analogous Compounds)

While a definitive GHS classification for 4(1H)-Pyridinethione, 1-methyl- is not established, based on data from similar compounds like 1-Methyl-2-pyridone and 4-Methylpyridine, the following hazards should be anticipated[1][2][3]:

  • Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]

  • Skin Corrosion/Irritation: Causes skin irritation.[1][2][3][4]

  • Serious Eye Damage/Eye Irritation: Causes serious eye irritation.[1][2][3][4]

  • Acute Toxicity (Inhalation): May be harmful if inhaled, may cause respiratory irritation.[2][3]

  • Flammability: May be a flammable liquid and vapor.[2][3]

Potential Additional Hazards:

  • Reproductive Toxicity: Some pyridinethiones have been associated with reproductive toxicity.

  • Metal Chelation: Pyridinethiones can form complexes with metals, potentially altering their toxicological profiles.

  • Hydrogen Sulfide Release: Thione compounds can release toxic and malodorous hydrogen sulfide (H₂S) gas upon contact with acids or upon decomposition.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure. The selection of appropriate PPE should be guided by a risk assessment of the specific procedures being performed.

Core PPE Requirements:

PPE ComponentSpecifications and Rationale
Eye and Face Protection Chemical safety goggles are mandatory. A face shield should be worn over goggles when there is a significant risk of splashes or when handling larger quantities.[2][5][6]
Hand Protection Chemically resistant gloves are required. Given the lack of specific permeation data, double-gloving with nitrile gloves is a prudent measure. For prolonged contact or when handling concentrated solutions, butyl rubber gloves may offer enhanced protection. Always inspect gloves for integrity before use and wash hands thoroughly after removal.[5][6]
Body Protection A flame-retardant lab coat is essential. For procedures with a higher risk of splashes or spills, a chemically resistant apron over the lab coat is recommended.[2][5]
Respiratory Protection All work with 4(1H)-Pyridinethione, 1-methyl- should be conducted in a certified chemical fume hood to control vapor and potential H₂S exposure.[2][5] If engineering controls are not sufficient, a NIOSH-approved respirator with an organic vapor cartridge may be necessary. Respirator use requires a formal respiratory protection program, including medical clearance and fit-testing.

PPE Selection Workflow

PPE_Selection Start Start: Handling 4(1H)-Pyridinethione, 1-methyl- RiskAssessment Conduct Risk Assessment: - Scale of work? - Potential for splash/aerosol? Start->RiskAssessment CorePPE Core PPE: - Safety Goggles - Double Nitrile Gloves - Lab Coat RiskAssessment->CorePPE SplashRisk High Splash/Aerosol Risk? CorePPE->SplashRisk EnhancedPPE Enhanced PPE: - Face Shield - Chemical Apron SplashRisk->EnhancedPPE Yes FumeHood Work in a Certified Chemical Fume Hood SplashRisk->FumeHood No EnhancedPPE->FumeHood End Proceed with Caution FumeHood->End

Caption: PPE selection workflow for handling 4(1H)-Pyridinethione, 1-methyl-.

Operational and Disposal Plans

3.1. Handling and Storage

  • Engineering Controls: Always handle this compound in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

  • Safe Handling Practices:

    • Avoid contact with skin, eyes, and clothing.[1][7]

    • Do not breathe dust, vapor, mist, or gas.[2][5][6]

    • Wash hands thoroughly after handling.[1][4][7]

    • Keep away from heat, sparks, and open flames.[2][3]

    • Take precautionary measures against static discharge.[2][3]

    • Use non-sparking tools.[3]

  • Storage:

    • Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3][5]

    • Store away from incompatible materials such as strong oxidizing agents and strong acids.[3][5]

    • Consider storing under an inert atmosphere.[5]

3.2. Emergency Procedures

Emergency SituationImmediate Actions
Skin Contact Immediately remove all contaminated clothing. Flush skin with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1][2][3][5][6]
Eye Contact Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][2][3][5][6]
Inhalation Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[1][2][3][5][6]
Ingestion Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[1][2][3][5][6]
Spill Evacuate the area. For small spills, absorb with an inert material (e.g., vermiculite, sand) and place in a sealed container for disposal. For large spills, contact your institution's environmental health and safety department immediately. Ensure adequate ventilation.[2][3]

3.3. Disposal Plan

  • Waste Collection: Collect all waste containing 4(1H)-Pyridinethione, 1-methyl- in a designated, labeled, and sealed container. Do not mix with other waste streams unless compatible.

  • Disposal Method: The recommended method for the disposal of sulfur-containing organic compounds is high-temperature incineration by a licensed hazardous waste disposal facility.[8] This ensures the complete destruction of the compound and minimizes environmental impact.

  • Regulatory Compliance: All disposal activities must comply with local, state, and federal regulations.

Scientific Integrity and Causality

The stringent PPE and handling recommendations are rooted in the potential for this molecule to be readily absorbed through the skin and mucous membranes, a common characteristic of pyridine derivatives. The thione group introduces the added risk of H₂S evolution, a toxic gas, particularly in acidic conditions. The operational plan is designed to mitigate these risks through a combination of engineering controls (fume hood), administrative controls (SOPs), and personal protective equipment.

References

  • TOKYO CHEMICAL INDUSTRY CO., LTD. (2025, November 16). SAFETY DATA SHEET: 1-Methyl-2-pyridone.
  • Sigma-Aldrich. (2025, November 6). SAFETY DATA SHEET: 4-Methylpyridine.
  • Fisher Scientific. (n.d.). SAFETY DATA SHEET: 2-Amino-4-picoline.
  • ChemPoint.com. (n.d.). SAFETY DATA SHEET.
  • Tokyo Chemical Industry. (n.d.). 4-Methylpyridine-2(1H)-thione.
  • Fisher Scientific. (2009, October 2). SAFETY DATA SHEET: Pyridine.
  • Medline. (n.d.). Safety Data Sheet.
  • Tokyo Chemical Industry. (n.d.). 4-Methylpyridine-2(1H)-thione. Retrieved from TCI (Shanghai) Development Co., Ltd. website.
  • NextSDS. (n.d.). 2(1H)-Pyridinethione, 1-methyl-4-(methylthio)- — Chemical Substance Information.
  • Pfizer. (n.d.). MATERIAL SAFETY DATA SHEET.
  • Sigma-Aldrich. (2026, March 5). SAFETY DATA SHEET: Prednisolone.
  • Fisher Scientific. (2024, February 12). SAFETY DATA SHEET: Pyrimidine, 4-methyl-.
  • TCI AMERICA. (n.d.). SAFETY DATA SHEET.
  • RISCTOX. (n.d.). 2 - Pyridinethiol, 1 - oxide, sodium salt.
  • ChemPoint.com. (2018, January 27). SAFETY DATA SHEET.
  • INCHEM. (n.d.). ICSC 0803 - 4-METHYLPYRIDINE.
  • TCI AMERICA. (2018, July 6). SAFETY DATA SHEET: 2-Hydroxy-5-methylpyridine.
  • Loba Chemie. (2015, April 9). 4-METHYLPYRIDINE FOR SYNTHESIS MSDS.
  • Jubilant Ingrevia Limited. (2024, January 25). Pyridine 1 degree Safety Data Sheet.
  • CDH Fine Chemicals India. (n.d.). Pyridine CAS No 110-86-1 MATERIAL SAFETY DATA SHEET SDS/MSDS.
  • Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine.
  • GOV.UK. (2015, October 15). Incident management: pyridine.
  • ECHEMI. (n.d.). Pyridine, 4-methyl-, 1-oxide SDS, 1003-67-4 Safety Data Sheets.
  • GESTIS Substance Database. (n.d.). GESTIS Substance Database.
  • Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-Methyl-2-pyridone, 99+%.
  • Wikipedia. (n.d.). Pyrithione.
  • National Center for Biotechnology Information. (n.d.). PRODUCTION, IMPORT, USE, AND DISPOSAL - Toxicological Profile for Pyridine.
  • Echemi. (n.d.). 1-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine Safety Data Sheets.

Sources

© Copyright 2026 BenchChem. All Rights Reserved.